Scutellarein

• CAS: 529-53-3

Core Science & Biosynthesis

Scutellarein: A Comprehensive Technical Guide to its Natural Sources, Distribution, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scutellarein is a flavone (B191248), a class of flavonoid compounds, recognized for its significant pharmacological potential. It is the aglycone of scutellarin (B1681692), its more commonly known glycoside form. This compound has garnered considerable interest within the scientific community for its diverse bioactive properties, including anti-inflammatory, antioxidant, and anti-cancer activities. A thorough understanding of its natural origins, distribution within plant tissues, and the pathways governing its synthesis is fundamental for its exploration in drug discovery and development. This technical guide provides an in-depth overview of the natural sources of scutellarein, its biosynthetic pathway, and the experimental protocols for its extraction and quantification.

Natural Sources and Distribution of Scutellarein

Scutellarein is found in a variety of medicinal plants across several families, most notably the Lamiaceae, Asteraceae, and Verbenaceae.[1][2] Its concentration and distribution can vary significantly between species and even within different tissues of the same plant.

The Genus Scutellaria (Lamiaceae)

The genus Scutellaria, commonly known as skullcaps, is a primary source of scutellarein. In these plants, scutellarein, along with other 4'-hydroxyflavones, is predominantly found in the aerial parts.[3][4] This is in contrast to the roots of many Scutellaria species, which are rich in 4'-deoxyflavones like baicalein (B1667712) and wogonin.[3][5][6][7]

• Scutellaria baicalensis (Baikal Skullcap): While the roots of S. baicalensis are famous for their high concentrations of baicalin (B1667713) and wogonin, the aerial parts accumulate 4'-hydroxyflavones, including scutellarein and its glycoside, scutellarin.[3][5][7] However, the concentration of scutellarein itself in the roots is often reported to be in trace amounts.[8]

• Scutellaria lateriflora (Blue Skullcap): This North American species is another notable source of scutellarein.[9] Studies have shown that exposure of the aerial tissues to blue light can increase the concentration of scutellarein by 18.7%.[10]

• Scutellaria barbata (Barbed Skullcap): This species, used in traditional Chinese medicine, also contains scutellarein.[8][11]

• Other Scutellaria Species: Scutellarein and its derivatives have been identified in various other species, including S. altissima, S. albida, and S. galericulata.[12]

The Genus Erigeron (Asteraceae)

The genus Erigeron is another significant source, with Erigeron breviscapus being of particular importance in traditional Chinese medicine.

• Erigeron breviscapus: This perennial herb is a major source for the production of breviscapine, an extract containing over 85% scutellarin, which is the 7-O-glucuronide of scutellarein.[13][14] The herb itself is used to improve cerebral blood supply.[13] The biosynthesis of scutellarin in this plant is an area of active research, with studies showing that treatment with methyl jasmonate (MeJA) can increase its content.[15]

Other Plant Sources

Scutellarein has also been identified in other plant families, including:

• Verbenaceae: Various members of this family have been reported to contain scutellarein.[1][2]

• Aspleniaceae: The fern Asplenium belangeri is a known source of scutellarein.[9]

Quantitative Distribution of Scutellarein and Related Flavonoids

The concentration of scutellarein and its glycoside, scutellarin, varies widely depending on the plant species, the part of the plant analyzed, and environmental conditions. The following table summarizes quantitative data from various studies.

Plant Species	Plant Part	Compound	Concentration (µg/g dry weight unless otherwise specified)	Reference
Scutellaria altissima	Aerial Parts	Scutellarin	4219	[12]
Scutellaria albida	Aerial Parts	Scutellarin	3075 - 4350	[12]
Scutellaria galericulata	Aerial Parts	Scutellarin	-	[12]
Erigeron breviscapus	Whole Herb	Scutellarin	>85% of extract (Breviscapine)	[13][14]

Note: Data for scutellarein (the aglycone) is often reported as its glycoside, scutellarin. Hydrolysis is required to convert scutellarin to scutellarein.

Biosynthesis of Scutellarein

Scutellarein is synthesized via the general phenylpropanoid pathway, which gives rise to a wide array of flavonoids. In the aerial parts of plants like Scutellaria baicalensis, a specific branch of the flavonoid pathway is dedicated to the production of 4'-hydroxyflavones such as scutellarein.[3][5][7]

The biosynthesis of scutellarein begins with the amino acid L-phenylalanine and proceeds through the following key steps:

• L-Phenylalanine is converted to trans-Cinnamic acid by the enzyme Phenylalanine Ammonialyase (PAL).

• trans-Cinnamic acid is hydroxylated to form p-Coumaric acid by Cinnamate 4-Hydroxylase (C4H).

• p-Coumaric acid is then activated to p-Coumaroyl-CoA by 4-Coumarate:CoA Ligase (4CL).

• One molecule of p-Coumaroyl-CoA condenses with three molecules of Malonyl-CoA to form Naringenin chalcone , a reaction catalyzed by Chalcone Synthase (CHS).

• Naringenin chalcone is subsequently isomerized to the flavanone (B1672756) Naringenin by Chalcone Isomerase (CHI).

• Naringenin is then converted to the flavone Apigenin by a Flavone Synthase (FNS).

• Finally, Apigenin is hydroxylated at the 6-position by Flavone 6-Hydroxylase (F6H) to yield Scutellarein .

Caption: Biosynthetic pathway of scutellarein from L-phenylalanine.

Experimental Protocols

The extraction and quantification of scutellarein from plant matrices require a systematic approach to ensure accurate and reproducible results. The following sections outline a general methodology.

Extraction of Scutellarein from Plant Material

Scutellarein, often present as its glycoside scutellarin, can be extracted using various methods. Traditional techniques like solvent extraction and hot reflux extraction are commonly employed.[16][17]

1. Sample Preparation:

• Collect the desired plant material (e.g., aerial parts of Scutellaria species).

• Dry the plant material to a constant weight, typically in an oven at a controlled temperature (e.g., 40-60°C) to prevent degradation of thermolabile compounds.

• Grind the dried material into a fine powder to increase the surface area for efficient extraction.

2. Solvent Extraction:

• Solvents: Ethanol, methanol, or water are common solvents for extracting flavonoids.[16][17] The choice of solvent can be optimized based on the polarity of the target compound.

• Maceration: Soak the powdered plant material in the chosen solvent for a specified period (e.g., 24-48 hours) at room temperature with occasional agitation.

• Hot Reflux Extraction: For more efficient extraction, heat the solvent with the plant material under reflux for a shorter duration (e.g., 1-2 hours). This method uses elevated temperatures to increase solubility and extraction rates.

• Filtration and Concentration: After extraction, filter the mixture to separate the solid plant residue from the liquid extract. The extract is then concentrated under reduced pressure using a rotary evaporator to remove the solvent.

3. Hydrolysis of Glycosides (Optional but often necessary):

• Since scutellarein is often present as scutellarin (scutellarein-7-glucuronide), acid hydrolysis is required to cleave the glucuronic acid moiety and yield the aglycone, scutellarein.[9]

• The crude extract can be refluxed with an acid (e.g., 2M HCl) for a defined period (e.g., 1 hour).

• After hydrolysis, the mixture is neutralized, and the resulting scutellarein can be partitioned into an organic solvent like ethyl acetate.

Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is the most widely used analytical technique for the separation and quantification of scutellarein and other flavonoids.

1. Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a pump, injector, column oven, and a suitable detector (typically a Diode Array Detector, DAD, or UV-Vis detector).

• Column: A C18 reversed-phase column is commonly used for the separation of flavonoids.

• Mobile Phase: A gradient elution is typically employed, using a mixture of an aqueous solvent (e.g., water with a small amount of acid like formic acid or acetic acid to improve peak shape) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Detection: Scutellarein can be detected by its UV absorbance, typically around 275 nm and 330 nm.

• Standard Preparation: A calibration curve is constructed using a certified reference standard of scutellarein at various known concentrations.

2. Sample Analysis:

• The dried extract (or the hydrolyzed extract) is redissolved in a suitable solvent (e.g., methanol) and filtered through a syringe filter (e.g., 0.45 µm) before injection into the HPLC system.

• The concentration of scutellarein in the sample is determined by comparing its peak area to the calibration curve generated from the standard.

Caption: General workflow for the extraction and analysis of scutellarein.

Conclusion

Scutellarein is a valuable natural product with a wide distribution in medicinal plants, particularly in the genera Scutellaria and Erigeron. Its biosynthesis follows the well-established flavonoid pathway, and its accumulation is often tissue-specific, favoring the aerial parts of many source plants. The methodologies for its extraction and quantification are well-defined, relying on standard phytochemical techniques. For researchers and professionals in drug development, a comprehensive understanding of these aspects is crucial for harnessing the therapeutic potential of scutellarein, from the initial sourcing of plant material to the development of standardized extracts and purified compounds for pharmacological investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. Scutellarein: a review of chemistry and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A specialized flavone biosynthetic pathway has evolved in the medicinal plant, Scutellaria baicalensis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Specific Flavonoids and Their Biosynthetic Pathway in Scutellaria baicalensis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Specific Flavonoids and Their Biosynthetic Pathway in Scutellaria baicalensis [frontiersin.org]
• 8. Scutellarin - Wikipedia [en.wikipedia.org]
• 9. Scutellarein - Wikipedia [en.wikipedia.org]
• 10. Skullcap Scutellaria lateriflora L.: An American nervine [ouci.dntb.gov.ua]
• 11. researchgate.net [researchgate.net]
• 12. Metabolite Profile and Antioxidant Activity of Some Species of Genus Scutellaria Growing in Bulgaria - PMC [pmc.ncbi.nlm.nih.gov]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. japsonline.com [japsonline.com]
• 15. Deep Sequencing Reveals the Effect of MeJA on Scutellarin Biosynthesis in Erigeron breviscapus - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review [frontiersin.org]
• 17. Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Scutellarein Biosynthesis Pathway in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scutellarein is a prominent flavone (B191248), a class of secondary metabolites widely distributed in the plant kingdom, that has garnered significant interest for its diverse pharmacological activities. This technical guide provides a comprehensive overview of the scutellarein biosynthesis pathway in plants, with a particular focus on the well-characterized pathway in Scutellaria baicalensis. The guide details the enzymatic steps, precursor molecules, and regulatory mechanisms involved in its synthesis. Furthermore, it presents quantitative data on enzyme kinetics, detailed experimental protocols for key enzymatic assays and analytical procedures, and visual diagrams of the pathway and experimental workflows to facilitate a deeper understanding for researchers in natural product chemistry, plant biology, and drug development.

The Core Biosynthetic Pathway of Scutellarein

The biosynthesis of scutellarein originates from the general phenylpropanoid pathway, starting with the amino acid L-phenylalanine. The pathway proceeds through a series of enzymatic reactions to produce the flavanone (B1672756) naringenin (B18129), a key intermediate. In the aerial parts of plants like Scutellaria baicalensis, naringenin is then channeled into the flavone-specific branch, leading to the formation of scutellarein.[1][2][3] This classic flavone pathway is distinct from the root-specific pathway in S. baicalensis that produces 4'-deoxyflavones like baicalein.[1][2][3]

The core enzymatic steps leading to scutellarein are as follows:

• Phenylalanine Ammonia-Lyase (PAL): PAL catalyzes the initial and rate-limiting step of the phenylpropanoid pathway, the non-oxidative deamination of L-phenylalanine to trans-cinnamic acid.[1][2]

• Cinnamate-4-hydroxylase (C4H): This cytochrome P450 monooxygenase hydroxylates trans-cinnamic acid at the C4 position to produce p-coumaric acid.

• 4-Coumarate:CoA Ligase (4CL): 4CL activates p-coumaric acid by ligating it to Coenzyme A, forming p-coumaroyl-CoA.

• Chalcone (B49325) Synthase (CHS): CHS is a key enzyme that catalyzes the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA to form naringenin chalcone.

• Chalcone Isomerase (CHI): CHI catalyzes the stereospecific intramolecular cyclization of naringenin chalcone to produce the flavanone (2S)-naringenin.

• Flavone Synthase II (FNSII): FNSII, a cytochrome P450 enzyme, introduces a double bond between C2 and C3 of naringenin to form the flavone apigenin (B1666066).[1][2]

• Flavone 6-hydroxylase (F6H; CYP82D1.1): This crucial enzyme hydroxylates apigenin at the C6 position to yield scutellarein.[2][4][5] In Scutellaria baicalensis, the enzyme SbCYP82D1.1 has been identified as a flavone 6-hydroxylase with broad substrate specificity, capable of converting apigenin to scutellarein.[2][4][5]

Quantitative Data on Biosynthetic Enzymes

The following tables summarize the available quantitative data for the key enzymes involved in the scutellarein biosynthesis pathway. It is important to note that kinetic parameters can vary depending on the plant species, isoenzyme, and experimental conditions.

Enzyme	Substrate	Km (µM)	Vmax (pkat/mg protein)	Optimal pH	Optimal Temperature (°C)	Source Organism
PAL	L-Phenylalanine	18 - 1070	Not uniformly reported	8.0 - 9.0	30 - 50	Various Plants
C4H	trans-Cinnamic acid	1.4 - 5.0	Not uniformly reported	7.0 - 7.5	~30	Various Plants
4CL	p-Coumaric acid	10 - 200	Not uniformly reported	7.5 - 8.0	~30 - 40	Various Plants
CHS	p-Coumaroyl-CoA	0.8 - 5.0	Not uniformly reported	6.8 - 8.0	~30 - 40	Various Plants
CHI	Naringenin Chalcone	5 - 50	Not uniformly reported	7.5 - 8.0	~30 - 35	Various Plants
FNSII	Naringenin	~15-20	Not uniformly reported	7.0 - 8.0	20 - 30	Colobanthus quitensis
F6H (SbCYP82D1.1)	Chrysin (B1683763)	0.121	733	Not reported	Not reported	Scutellaria baicalensis
F6H (SbCYP82D1.1)	Apigenin	Not reported	Not reported	Not reported	Not reported	Scutellaria baicalensis

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the study of the scutellarein biosynthesis pathway.

Enzyme Extraction from Plant Tissues

Objective: To obtain a crude enzyme extract for subsequent activity assays.

Materials:

• Fresh or frozen plant tissue (e.g., leaves of Scutellaria baicalensis)

• Liquid nitrogen

• Pre-chilled mortar and pestle

• Extraction Buffer: 0.1 M Tris-HCl (pH 7.5) containing 14 mM β-mercaptoethanol, 10 mM sodium ascorbate, 10% (v/v) glycerol, and 1% (w/v) polyvinylpyrrolidone (B124986) (PVP).

• Refrigerated centrifuge

Procedure:

• Weigh approximately 1-2 g of plant tissue and immediately freeze in liquid nitrogen.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Transfer the powder to a pre-chilled tube and add 5-10 mL of ice-cold Extraction Buffer per gram of tissue.

• Vortex the mixture vigorously for 1 minute to ensure thorough homogenization.

• Incubate the homogenate on ice for 30 minutes with occasional vortexing.

• Centrifuge the homogenate at 15,000 x g for 20 minutes at 4°C.

• Carefully collect the supernatant, which contains the crude enzyme extract. Keep the extract on ice for immediate use or store at -80°C for long-term storage.

Phenylalanine Ammonia-Lyase (PAL) Activity Assay

Objective: To determine the enzymatic activity of PAL by measuring the formation of trans-cinnamic acid.

Principle: The conversion of L-phenylalanine to trans-cinnamic acid results in an increase in absorbance at 290 nm.

Materials:

• Crude enzyme extract

• Assay Buffer: 0.1 M Tris-HCl (pH 8.8)

• Substrate Solution: 50 mM L-phenylalanine in Assay Buffer

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing 800 µL of Assay Buffer and 100 µL of Substrate Solution in a quartz cuvette.

• Equilibrate the mixture to 37°C for 5 minutes.

• Initiate the reaction by adding 100 µL of the crude enzyme extract.

• Immediately measure the change in absorbance at 290 nm over 5 minutes.

• Calculate the enzyme activity based on the molar extinction coefficient of trans-cinnamic acid (ε = 10,000 M⁻¹ cm⁻¹). One unit of PAL activity is defined as the amount of enzyme that produces 1 µmol of trans-cinnamic acid per minute.

Cinnamate-4-hydroxylase (C4H) Activity Assay

Objective: To measure the activity of C4H by monitoring the consumption of NADPH.

Principle: C4H is a cytochrome P450 monooxygenase that utilizes NADPH as a reductant. The oxidation of NADPH to NADP⁺ leads to a decrease in absorbance at 340 nm.

Materials:

• Microsomal fraction (prepared by ultracentrifugation of the crude extract)

• Assay Buffer: 50 mM potassium phosphate (B84403) buffer (pH 7.5)

• Substrate Solution: 1 mM trans-cinnamic acid in a small volume of ethanol, diluted in Assay Buffer

• Cofactor Solution: 10 mM NADPH in Assay Buffer

• Spectrophotometer

Procedure:

• Prepare a reaction mixture in a cuvette containing 850 µL of Assay Buffer, 50 µL of the microsomal fraction, and 50 µL of Substrate Solution.

• Equilibrate the mixture to 30°C for 5 minutes.

• Initiate the reaction by adding 50 µL of Cofactor Solution.

• Immediately monitor the decrease in absorbance at 340 nm for 5-10 minutes.

• Calculate the enzyme activity using the molar extinction coefficient of NADPH (ε = 6,220 M⁻¹ cm⁻¹). One unit of C4H activity is defined as the amount of enzyme that oxidizes 1 µmol of NADPH per minute.

4-Coumarate:CoA Ligase (4CL) Activity Assay

Objective: To determine 4CL activity by measuring the formation of p-coumaroyl-CoA.

Principle: The formation of the thioester bond in p-coumaroyl-CoA results in a characteristic increase in absorbance at 333 nm.

Materials:

• Crude enzyme extract

• Assay Buffer: 200 mM Tris-HCl (pH 7.5) containing 5 mM MgCl₂

• Substrate Solution: 5 mM p-coumaric acid in Assay Buffer

• Cofactor Solution: 5 mM ATP and 0.5 mM Coenzyme A in Assay Buffer

• Spectrophotometer

Procedure:

• Prepare a reaction mixture in a quartz cuvette containing 700 µL of Assay Buffer, 100 µL of Substrate Solution, and 100 µL of Cofactor Solution.

• Equilibrate the mixture to 30°C for 5 minutes.

• Initiate the reaction by adding 100 µL of the crude enzyme extract.

• Immediately record the increase in absorbance at 333 nm for 5-10 minutes.

• Calculate the enzyme activity using the molar extinction coefficient of p-coumaroyl-CoA (ε ≈ 21,000 M⁻¹ cm⁻¹). One unit of 4CL activity is defined as the amount of enzyme that produces 1 µmol of p-coumaroyl-CoA per minute.

Chalcone Synthase (CHS) Activity Assay

Objective: To measure CHS activity by quantifying the formation of naringenin chalcone.

Principle: The product, naringenin chalcone, can be extracted and quantified by HPLC.

Materials:

• Crude enzyme extract

• Assay Buffer: 100 mM potassium phosphate buffer (pH 7.5)

• Substrate Solutions: 10 mM p-coumaroyl-CoA and 100 mM malonyl-CoA in Assay Buffer

• Stop Solution: 20% (v/v) HCl

• Ethyl acetate (B1210297)

• HPLC system with a C18 column and UV detector

Procedure:

• Prepare a reaction mixture containing 10 µL of 10 mM p-coumaroyl-CoA, 5 µL of 100 mM malonyl-CoA, and 50 µL of crude enzyme extract in a total volume of 200 µL with Assay Buffer.

• Incubate the reaction at 30°C for 30 minutes.

• Stop the reaction by adding 20 µL of Stop Solution.

• Extract the product twice with 200 µL of ethyl acetate.

• Evaporate the combined ethyl acetate fractions to dryness and redissolve the residue in 100 µL of methanol.

• Analyze the sample by HPLC at 370 nm to quantify the naringenin chalcone produced, using an authentic standard for calibration.

Chalcone Isomerase (CHI) Activity Assay

Objective: To determine CHI activity by measuring the conversion of naringenin chalcone to naringenin.

Principle: The cyclization of the chalcone to the flavanone leads to a decrease in absorbance at 370 nm.

Materials:

• Crude enzyme extract

• Assay Buffer: 50 mM potassium phosphate buffer (pH 7.5)

• Substrate Solution: 0.1 mM naringenin chalcone in methanol

• Spectrophotometer

Procedure:

• Prepare a reaction mixture in a quartz cuvette containing 950 µL of Assay Buffer and 10 µL of Substrate Solution.

• Equilibrate the mixture to 30°C for 5 minutes.

• Initiate the reaction by adding 40 µL of the crude enzyme extract.

• Immediately monitor the decrease in absorbance at 370 nm for 5 minutes.

• Calculate the enzyme activity based on the change in absorbance over time.

Flavone Synthase II (FNSII) and Flavone 6-hydroxylase (F6H) Activity Assay

Objective: To determine the activity of FNSII and F6H by analyzing the formation of their respective products, apigenin and scutellarein.

Principle: These are cytochrome P450 enzymes that require a P450 reductase and NADPH for activity. The products are identified and quantified by HPLC or LC-MS. This protocol describes an in vitro assay using microsomes.

Materials:

• Microsomal fraction containing the recombinant FNSII or F6H and a cytochrome P450 reductase.

• Assay Buffer: 100 mM potassium phosphate buffer (pH 7.4)

• Substrate Solutions: 10 mM naringenin (for FNSII) or 10 mM apigenin (for F6H) in DMSO.

• Cofactor Solution: 50 mM NADPH in Assay Buffer.

• Stop Solution: Acetonitrile with 1% formic acid.

• HPLC-MS system.

Procedure:

• Prepare a reaction mixture containing 50-100 µg of microsomal protein, 1 µL of substrate solution, and Assay Buffer to a final volume of 190 µL.

• Pre-incubate the mixture at 30°C for 3 minutes.

• Initiate the reaction by adding 10 µL of Cofactor Solution.

• Incubate at 30°C for 30-60 minutes with gentle shaking.

• Terminate the reaction by adding an equal volume of Stop Solution.

• Centrifuge at 15,000 x g for 10 minutes to pellet the protein.

• Analyze the supernatant by HPLC-MS to identify and quantify the product (apigenin for FNSII, scutellarein for F6H) by comparing with authentic standards.

HPLC Analysis of Scutellarein and its Precursors

Objective: To separate and quantify naringenin, apigenin, and scutellarein in plant extracts or enzyme assay samples.

Materials:

• HPLC system with a C18 column (e.g., 4.6 x 250 mm, 5 µm) and a UV-Vis or PDA detector.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Standards of naringenin, apigenin, and scutellarein.

Procedure:

• Set the column temperature to 30°C.

• Set the detection wavelength to 270 nm, 330 nm, or scan a range (e.g., 200-400 nm) with a PDA detector.

• Inject 10-20 µL of the sample.

• Use the following gradient elution program at a flow rate of 1.0 mL/min:

  • 0-5 min: 10% B

  • 5-25 min: Linear gradient from 10% to 50% B

  • 25-30 min: Linear gradient from 50% to 90% B

  • 30-35 min: Hold at 90% B

  • 35-36 min: Linear gradient from 90% to 10% B

  • 36-40 min: Hold at 10% B to re-equilibrate the column.

• Identify and quantify the compounds by comparing their retention times and UV spectra with those of the authentic standards.

Visualization of Pathways and Workflows

Scutellarein Biosynthesis Pathway

Caption: The enzymatic conversion of L-Phenylalanine to Scutellarein.

Workflow for Enzyme Activity Assay

Caption: General workflow for determining enzyme activity from plant tissues.

Regulatory Network of Scutellarein Biosynthesis

Caption: Simplified regulatory network of scutellarein biosynthesis.

Regulation of Scutellarein Biosynthesis

The biosynthesis of scutellarein, like other flavonoids, is tightly regulated at the transcriptional level. The expression of the biosynthetic genes is often coordinately controlled by a complex interplay of transcription factors, primarily belonging to the R2R3-MYB, basic helix-loop-helix (bHLH), and WD40 repeat protein families.[1] These transcription factors can form a regulatory complex (MBW complex) that binds to specific cis-regulatory elements in the promoters of the target biosynthetic genes, thereby activating their transcription.

In Scutellaria baicalensis, several MYB and bHLH transcription factors have been identified that are correlated with the accumulation of flavonoids.[1] For instance, specific MYB transcription factors have been shown to bind to the promoters of genes like CHI and F6H, directly influencing the production of flavones.[6][7] The expression of these regulatory genes is, in turn, responsive to various developmental cues and environmental stimuli, such as light, UV radiation, and elicitors like methyl jasmonate, allowing the plant to modulate scutellarein production in response to its needs.[1]

Conclusion

This technical guide provides a detailed and comprehensive overview of the scutellarein biosynthesis pathway in plants. By integrating information on the enzymatic steps, quantitative kinetic data, detailed experimental protocols, and regulatory mechanisms, this guide serves as a valuable resource for researchers and scientists. The provided visualizations of the pathway and experimental workflows offer a clear and concise summary of the complex processes involved. A thorough understanding of this pathway is crucial for endeavors in metabolic engineering to enhance the production of this medicinally important flavonoid and for the development of novel therapeutic agents. Further research to fill the remaining gaps in our knowledge, particularly regarding the specific kinetics of all enzymes in a single model system and the intricate details of the regulatory network, will undoubtedly pave the way for more targeted and effective applications of scutellarein and other related flavonoids.

References

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | Specific Flavonoids and Their Biosynthetic Pathway in Scutellaria baicalensis [frontiersin.org]
• 3. Specific Flavonoids and Their Biosynthetic Pathway in Scutellaria baicalensis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Two CYP82D Enzymes Function as Flavone Hydroxylases in the Biosynthesis of Root-Specific 4′-Deoxyflavones in Scutellaria baicalensis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Two CYP82D Enzymes Function as Flavone Hydroxylases in the Biosynthesis of Root-Specific 4′-Deoxyflavones in Scutellaria baicalensis [dspace.mit.edu]
• 6. A Novel R2R3-MYB Transcription Factor Sb MYB12 Positively Regulates Baicalin Biosynthesis in Scutellaria baicalensis Georgi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The transcription factors SbMYB45 and SbMYB86.1 regulate flavone biosynthesis in Scutellaria baicalensis - PubMed [pubmed.ncbi.nlm.nih.gov]

The In Vivo Pharmacological Landscape of Scutellarein: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Scutellarein, a flavone (B191248) primarily derived from the herb Scutellaria baicalensis, has garnered significant scientific interest due to its broad spectrum of pharmacological activities demonstrated in various in vivo models.[1][2] As the aglycone metabolite of scutellarin (B1681692), scutellarein exhibits enhanced bioavailability and bioactivity, making it a promising candidate for therapeutic development.[3][4] This technical guide provides a comprehensive overview of the in vivo pharmacological effects of scutellarein, with a focus on its anti-inflammatory, anti-cancer, neuroprotective, and cardiovascular-protective properties. Detailed experimental protocols, quantitative data summaries, and visualizations of key signaling pathways are presented to facilitate further research and drug development efforts.

Anti-inflammatory Effects

Scutellarein has demonstrated potent anti-inflammatory effects in various in vivo models of inflammation, including acute lung injury and ulcerative colitis.[5][6] Its mechanisms of action primarily involve the inhibition of pro-inflammatory signaling pathways and the reduction of inflammatory mediator production.

Quantitative Data on Anti-inflammatory Effects

Model	Species	Dosage	Route of Administration	Key Findings	Reference
LPS-induced Acute Lung Injury	Mice	25-100 mg/kg	Intraperitoneal (i.p.)	Significantly decreased levels of IL-6, CCL2, and TNF-α in bronchoalveolar lavage fluid.[5]	[5]
Dextran (B179266) Sulfate (B86663) Sodium (DSS)-induced Ulcerative Colitis	Mice	20 mg/kg	Not Specified	At 20 mg/kg, significantly decreased MPO activity by 66.6% ± 1.6% and reduced mRNA expression of Tnf-α, Il-1β, Il-1α, Cxcl1, and Il-6 by 72.8% to 99.4%.[6]	[6]
L-arginine induced Acute Pancreatitis	Mice	15-60 mg/kg	Intraperitoneal (i.p.)	Mitigated inflammatory infiltration, edema, and acinar cell necrosis. Reduced serum amylase levels and inhibited MPO, MDA, and ROS activity.[7]	[7]

Experimental Protocols

LPS-induced Acute Lung Injury in Mice [5]

• Animal Model: Male C57BL/6 mice.

• Drug Administration: Scutellarein (25, 50, or 100 mg/kg) dissolved in normal saline containing 5% DMSO and 2% Tween-80 was administered via intraperitoneal injection 30 minutes before LPS challenge.

• Induction of Injury: Acute lung injury was induced by intratracheal delivery of lipopolysaccharide (LPS) (2 μg/20 μL/mouse).

• Assays: Levels of inflammatory cytokines (IL-6, CCL2, TNF-α) in bronchoalveolar lavage fluid (BALF) were measured. Lung tissue was collected for histological analysis and assessment of neutrophil infiltration.

Signaling Pathways in Anti-inflammatory Action

Scutellarein exerts its anti-inflammatory effects primarily through the inhibition of the NF-κB signaling pathway. It prevents the phosphorylation and degradation of IκBα, which in turn blocks the nuclear translocation of the p65 subunit of NF-κB, thereby inhibiting the transcription of pro-inflammatory genes.[5]

Caption: Scutellarein inhibits the NF-κB signaling pathway.

Anti-cancer Effects

In vivo studies have demonstrated the potential of scutellarein to inhibit tumor growth and metastasis in various cancer models, including fibrosarcoma and lung cancer.[3][8] Its anti-cancer mechanisms involve the induction of apoptosis, inhibition of cell proliferation and metastasis, and modulation of key signaling pathways.[3][9]

Quantitative Data on Anti-cancer Effects

Model	Species	Dosage	Route of Administration	Key Findings	Reference
Human Fibrosarcoma (HT1080) Xenograft	Balb/c nude mice	Not specified	Not specified	Markedly reduced tumor volume and weight.[3]	[3]
Lewis Lung Cancer Xenograft	Mice	Not specified	Not specified	Significantly inhibited lung cancer xenograft tumor growth.[8]	[8]
Lymphoma	Not specified	15 mg/kg	Not specified	Substantially suppressed lymphoma growth.[9]	[9]

Experimental Protocols

Human Fibrosarcoma Xenograft Model [3]

• Animal Model: Balb/c nude mice.

• Cell Line: HT1080 human fibrosarcoma cells were injected subcutaneously to establish tumors.

• Drug Administration: Details on the dosage and route of administration of scutellarein were not specified in the abstract.

• Assays: Tumor volume and weight were measured to assess the anti-tumor effect of scutellarein.

Signaling Pathways in Anti-cancer Action

Scutellarein's anti-cancer activity is mediated through the modulation of multiple signaling pathways. It has been shown to suppress the activation of NF-κB, which in turn downregulates the expression of matrix metalloproteinases (MMPs) such as MMP-2, -9, and -14, thereby inhibiting cancer cell invasion and metastasis.[3] Furthermore, it can induce apoptosis and inhibit the Wnt/β-catenin and PI3K/Akt/NF-κB pathways.[9]

Caption: Scutellarein's multi-target anti-cancer mechanisms.

Neuroprotective Effects

Scutellarein has demonstrated significant neuroprotective effects in animal models of cerebral ischemia-reperfusion injury.[4][10][11] It has been shown to be more effective than its precursor, scutellarin, in protecting against neuronal injury.[4][10][11]

Quantitative Data on Neuroprotective Effects

Model	Species	Dosage	Route of Administration	Key Findings	Reference
Repeated Cerebral Ischemia-Reperfusion	Rats	0.09, 0.17, 0.35, 0.70, 1.40 mmol/kg	Oral	Attenuated neuronal cell damage, reduced cerebral water content, and improved Ca2+-ATPase and Na+,K+-ATPase activity.[10]	[10]
Middle Cerebral Artery Occlusion (MCAO)	Rats	100 mg/kg	Not specified	Dose-dependently decreased neurological deficit score and cerebral infarction volume, with better efficacy than scutellarin at the same dose.[4]	[4]

Experimental Protocols

Repeated Cerebral Ischemia-Reperfusion in Rats [10]

• Animal Model: Male Wistar rats.

• Drug Administration: Scutellarein was administered orally at doses of 0.09, 0.17, 0.35, 0.70, and 1.40 mmol/kg for six consecutive days.

• Induction of Injury: Global cerebral ischemia was induced by occlusion of the bilateral common carotid arteries (BCCAO).

• Assays: Neurological and histological examinations were performed 21 hours after reperfusion. Cerebral water content, levels of amino acid neurotransmitters (Glu, Asp, Gly, GABA, Tau), and the activity of Ca2+-ATPase and Na+,K+-ATPase were measured.

Mechanisms of Neuroprotection

The neuroprotective effects of scutellarein are attributed to its ability to regulate multiple biochemical processes. It can modulate the expression of excitatory and inhibitory amino acid neurotransmitters, improve the activity of crucial ion pumps like Ca2+-ATPase and Na+,K+-ATPase to maintain ion homeostasis, and reduce cerebral edema.[10]

Caption: Neuroprotective mechanisms of Scutellarein.

Cardiovascular and Metabolic Effects

Scutellarein has been reported to possess cardiovascular protective and beneficial metabolic effects.[1] While much of the in vivo cardiovascular research has focused on its precursor, scutellarin, the superior bioavailability of scutellarein suggests its potential for therapeutic applications in cardiovascular diseases.

Quantitative Data on Cardiovascular and Metabolic Effects

Model	Species	Dosage	Route of Administration	Key Findings	Reference
High-fat diet-induced obesity	C57 mice	Not specified	Not specified	Showed a novel anti-obesity effect.[12]	[12]
Aconitine-induced arrhythmia	Rats	Not specified	Not specified	Novel scutellarein analogues showed in vivo antiarrhythmic activity.[13]	[13]

Experimental Protocols

Aconitine-Induced Arrhythmia in Rats [13]

• Animal Model: Rats.

• Drug Administration: The study evaluated novel scutellarein analogues. Details of administration are not provided in the abstract.

• Induction of Arrhythmia: Arrhythmia was induced by aconitine.

• Assays: The antiarrhythmic activity of the compounds was investigated using electrocardiogram (ECG) monitoring.

Pharmacokinetics and Toxicology

Understanding the pharmacokinetic and toxicological profile of scutellarein is crucial for its development as a therapeutic agent.

Pharmacokinetics

Scutellarein is the primary in vivo metabolite of scutellarin.[10][14] Following oral administration of scutellarin, it is hydrolyzed to scutellarein in the intestine, which is then more readily absorbed.[4][14] Studies in humans have shown that after a single oral dose of 60 mg of scutellarin, the plasma concentrations of scutellarin itself are very low, while its major metabolite, scutellarein 6-O-beta-D-glucuronide, reaches a peak plasma concentration of 87.0 +/- 29.1 ng/ml with a Tmax of 7.85 +/- 1.62 h.[14] Pharmacokinetic studies in rats have indicated gender differences in the plasma concentrations and excretion of scutellarein after oral administration of scutellarin.[15]

Toxicology

Acute and subacute toxicity studies have been conducted primarily on scutellarin. In an acute toxicity study in mice, the LD50 value of scutellarin could not be determined, and the maximum tolerated dose was over 10 g/kg via gavage.[16] In a subacute study, oral administration of scutellarin at doses of 100 and 500 mg/kg daily for 30 days to rats did not result in death or significant changes in hematology, blood chemistries, or urinalysis, suggesting a sufficient margin of safety for therapeutic use.[16] While direct, comprehensive in vivo toxicity studies on scutellarein are less reported in the initial search, its presence as a major metabolite of the seemingly safe scutellarin is a positive indicator. However, it has been noted that scutellarein may inhibit uridine (B1682114) 5'-diphosphate glucuronide transferases and cytochrome P450 enzymes, which could pose safety risks through drug-drug interactions.[1][2]

Conclusion and Future Directions

The in vivo evidence strongly supports the therapeutic potential of scutellarein across a range of diseases, underpinned by its anti-inflammatory, anti-cancer, and neuroprotective activities. Its favorable pharmacokinetic profile compared to its precursor, scutellarin, makes it a particularly attractive candidate for further development.

Future research should focus on:

• Conducting more comprehensive in vivo studies to establish clear dose-response relationships and optimal therapeutic windows for various indications.

• Elucidating the detailed molecular mechanisms underlying its diverse pharmacological effects through advanced in vivo models and multi-omics approaches.

• Performing thorough in vivo toxicology and safety pharmacology studies specifically on scutellarein to fully characterize its safety profile.

• Developing and testing novel drug delivery systems to further enhance the bioavailability and targeted delivery of scutellarein.

This technical guide provides a solid foundation for researchers and drug development professionals to advance the investigation and potential clinical application of scutellarein. The compiled data and visualized pathways offer a roadmap for future studies aimed at harnessing the full therapeutic potential of this promising natural compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Review on the pharmacological effects and pharmacokinetics of scutellarein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Scutellarein inhibits cancer cell metastasis in vitro and attenuates the development of fibrosarcoma in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Protective Effect of Scutellarein on Focal Cerebral Ischemia/Reperfusion in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Scutellarein ameliorates dextran sulfate sodium-induced ulcerative colitis by inhibiting colonic epithelial cell proinflammation and barrier disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Scutellarein inhibits lung cancer growth by inducing cell apoptosis and inhibiting glutamine metabolic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.blrcl.org [journals.blrcl.org]
• 10. Neuroprotective effects of scutellarin and scutellarein on repeatedly cerebral ischemia-reperfusion in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Comparative Metabolomic Analysis of the Neuroprotective Effects of Scutellarin and Scutellarein against Ischemic Insult - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Pharmacokinetics and metabolism of the flavonoid scutellarin in humans after a single oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Metabolic and pharmacokinetic studies of scutellarin in rat plasma, urine, and feces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Acute and subacute toxicological evaluation of scutellarin in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Anti-inflammatory Properties of Scutellarein

Audience: Researchers, scientists, and drug development professionals.

Abstract

Scutellarein, a key flavonoid aglycone found in medicinal herbs such as Scutellaria baicalensis Georgi and Erigeron breviscapus (Vant.) Hand.-Mazz., has garnered significant scientific interest for its potent anti-inflammatory and anti-oxidative activities.[1][2] This technical guide provides an in-depth review of the molecular mechanisms underlying scutellarein's anti-inflammatory effects, presents quantitative data from key studies, details common experimental protocols, and visualizes the core signaling pathways it modulates. The evidence consolidated herein underscores scutellarein's potential as a therapeutic candidate for a spectrum of inflammatory diseases, including acute lung injury, osteoarthritis, and inflammatory bowel disease.

Introduction

Inflammation is a fundamental biological process in response to harmful stimuli, such as pathogens, damaged cells, or irritants. While acute inflammation is a protective mechanism, chronic or excessive inflammation is a key driver in the pathophysiology of numerous diseases. Scutellarein (4',5,6,7-tetrahydroxyflavone) is the active metabolite of scutellarin (B1681692) and has demonstrated a remarkable capacity to mitigate inflammatory responses.[1][2] Its therapeutic effects are attributed to its ability to modulate multiple critical intracellular signaling cascades, thereby reducing the production of pro-inflammatory mediators and attenuating oxidative stress. This document serves as a comprehensive resource for researchers exploring the pharmacological profile of scutellarein.

Core Mechanisms of Anti-inflammatory Action

Scutellarein exerts its anti-inflammatory effects by targeting several key signaling pathways that are central to the inflammatory response.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a cornerstone of inflammatory gene expression. In resting cells, NF-κB dimers are sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals like lipopolysaccharide (LPS), IκBα is phosphorylated and subsequently degraded, allowing the NF-κB p65 subunit to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.

Scutellarein effectively suppresses this pathway by inhibiting the phosphorylation and degradation of IκBα.[1][2][3] This action prevents the nuclear translocation of p65, thereby downregulating the expression of NF-κB target genes, including TNF-α, IL-1β, IL-6, inducible nitric oxide synthase (iNOS), and cyclooxygenase-2 (COX-2).[3][4][5][6][7][8] Some evidence suggests scutellarein may also act upstream by inhibiting Toll-like receptor 4 (TLR4) expression and its interaction with TRAF6.[9][10]

Fig. 1: Inhibition of the NF-κB Pathway by Scutellarein.

Modulation of Mitogen-Activated Protein Kinase (MAPK) Signaling

The MAPK family—comprising c-Jun N-terminal kinase (JNK), p38, and extracellular signal-regulated kinase (ERK)—plays a pivotal role in cellular responses to inflammatory stimuli. Scutellarein has been shown to inhibit the phosphorylation of JNK, p38, and ERK in various cell models.[3][4][5] The suppression of the JNK and p38 pathways, in particular, contributes significantly to its anti-inflammatory activity by reducing the expression of pro-inflammatory mediators.[11][12]

Fig. 2: Modulation of MAPK Signaling Pathways by Scutellarein.

Inhibition of JAK/STAT and NLRP3 Inflammasome Pathways

• JAK/STAT Pathway: The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is crucial for cytokine signaling. Scutellarein has been identified as a direct JAK kinase inhibitor, effectively mitigating muscle atrophy in cancer cachexia models by suppressing this pathway.[13] This mechanism likely contributes to its broader anti-inflammatory effects by interrupting cytokine-mediated inflammatory loops.[14][15][16][17]

• NLRP3 Inflammasome: The NOD-like receptor protein 3 (NLRP3) inflammasome is a multi-protein complex that, when activated, triggers the maturation of pro-inflammatory cytokines IL-1β and IL-18. Studies on scutellarin (the precursor to scutellarein) show it suppresses NLRP3 inflammasome activation by augmenting Protein Kinase A (PKA) signaling, which leads to reduced caspase-1 activation and IL-1β release.[18][19][20][21]

Fig. 3: Inhibition of JAK/STAT and NLRP3 Pathways by Scutellarein.

Quantitative Anti-inflammatory and Antioxidant Data

The efficacy of scutellarein has been quantified in numerous studies. The following tables summarize key findings regarding its inhibitory concentrations and antioxidant capacity.

Table 1: Inhibitory Concentration (IC₅₀) of Scutellarein on Pro-inflammatory Mediators

Mediator	Cell Line	Stimulus	IC₅₀ Value (μM)	Reference
Interleukin-6 (IL-6)	BEAS-2B	LPS	36.7 ± 11.0	[1]
CCL2 (MCP-1)	BEAS-2B	LPS	20.2 ± 5.6	[1]

| CXCL8 (IL-8) | BEAS-2B | LPS | 13.2 ± 2.3 |[1] |

Table 2: Antioxidant Activity of Scutellarein

Assay	IC₅₀ Value	Reference
DPPH Radical Scavenging	16.05 - 16.84 µM	[22][23]
ABTS⁺ Radical Scavenging	3.00 µM	[22]

| Hydroxyl (•OH) Radical Scavenging | 0.31 mM |[22] |

Table 3: In Vivo Efficacy of Scutellarein in a DSS-Induced Colitis Model

Parameter	Treatment (20 mg/kg)	% Inhibition / Reduction	Reference
Myeloperoxidase (MPO) Activity	Scutellarein	66.6%	[24]
Tnf-α mRNA	Scutellarein	72.8%	[24]
Il-1β mRNA	Scutellarein	99.4%	[24]

| Il-6 mRNA | Scutellarein | 99.0% |[24] |

Key Experimental Protocols

The anti-inflammatory properties of scutellarein are typically evaluated using a combination of in vitro and in vivo models.

General In Vitro Workflow

A common workflow involves stimulating immune or epithelial cells with an inflammatory agent like LPS and then treating them with scutellarein to measure the inhibition of inflammatory markers.

Fig. 4: General In Vitro Experimental Workflow.

Methodologies

• Cell Culture and Treatment:

  • Cell Lines: Murine macrophage-like RAW264.7 cells or human bronchial epithelial BEAS-2B cells are commonly used.[1][3]

  • Protocol: Cells are seeded in multi-well plates. After adherence, they are pre-treated with various non-toxic concentrations of scutellarein (typically 12.5–75 μM) for 1-2 hours.[1][25] Subsequently, inflammation is induced by adding an agent like LPS (1 μg/mL) for a specified duration.[25][26]

• Enzyme-Linked Immunosorbent Assay (ELISA):

  • Purpose: To quantify the concentration of secreted pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant.

  • Protocol: Following treatment, the cell culture supernatant is collected. Commercially available ELISA kits are used according to the manufacturer's instructions to measure the protein levels of specific cytokines.[1]

• Western Blotting:

  • Purpose: To determine the protein expression and phosphorylation status of key signaling molecules (e.g., p-p65, p-JNK, iNOS, COX-2).

  • Protocol: Cells are lysed, and total protein is extracted and quantified. Proteins are separated by SDS-PAGE, transferred to a PVDF membrane, and incubated with primary antibodies against the target proteins, followed by incubation with HRP-conjugated secondary antibodies. Blots are visualized using an enhanced chemiluminescence (ECL) system.[3][27]

• Quantitative Real-Time PCR (qRT-PCR):

  • Purpose: To measure the mRNA expression levels of inflammatory genes.

  • Protocol: Total RNA is extracted from treated cells and reverse-transcribed into cDNA. qRT-PCR is then performed using gene-specific primers and a fluorescent dye like SYBR Green to quantify the relative changes in gene expression, often normalized to a housekeeping gene like GAPDH.[24]

• In Vivo Models:

  • LPS-Induced Acute Lung Injury (ALI): Mice are administered scutellarein prior to an intratracheal or intranasal challenge with LPS. Bronchoalveolar lavage fluid (BALF) is collected to measure inflammatory cell infiltration and cytokine levels, and lung tissue is harvested for histological analysis.[1][2]

  • DSS-Induced Colitis: Mice are given dextran (B179266) sulfate (B86663) sodium (DSS) in their drinking water to induce colitis. Scutellarein is administered orally, and disease activity index (DAI), colon length, and histological scores are assessed. Colon tissue is analyzed for MPO activity and gene expression of inflammatory markers.[24]

Conclusion

Scutellarein is a potent natural flavonoid with well-documented anti-inflammatory properties. Its efficacy stems from a multi-targeted mechanism of action, primarily involving the robust inhibition of the NF-κB and MAPK signaling pathways, as well as the modulation of the JAK/STAT and NLRP3 inflammasome cascades. The quantitative data consistently demonstrate its ability to suppress the production of key pro-inflammatory cytokines and enzymes at micromolar concentrations. The established experimental protocols provide a clear framework for further investigation and drug development efforts. Collectively, the evidence strongly supports scutellarein as a promising therapeutic agent for the treatment of a wide range of inflammatory disorders.

References

• 1. mdpi.com [mdpi.com]
• 2. Scutellarein Suppresses the Production of ROS and Inflammatory Mediators of LPS-Activated Bronchial Epithelial Cells and Attenuates Acute Lung Injury in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Scutellarein Inhibits LPS-Induced Inflammation through NF-κB/MAPKs Signaling Pathway in RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review [frontiersin.org]
• 6. Scutellarein alleviates osteoarthritis progression through the PI3K/Akt/NF-kappaB signaling pathway: In vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Scutellarein attenuates alcohol-induced hepatocyte injury by modulating NF-κB and NRF2 signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Scutellarein Inhibits Osteosarcoma Growth by Targeting the TLR4/TRAF6/NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Scutellarin Exerts Anti-Inflammatory Effects in Activated Microglia/Brain Macrophage in Cerebral Ischemia and in Activated BV-2 Microglia Through Regulation of MAPKs Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Scutellarin Acts via MAPKs Pathway to Promote M2 Polarization of Microglial Cells. | Sigma-Aldrich [merckmillipore.com]
• 13. Scutellarein attenuates cancer cachexia-induced muscle atrophy via targeted inhibition of the JAK/STAT pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Network pharmacology to explore the mechanism of scutellarin in the treatment of brain ischaemia and experimental verification of JAK2/STAT3 signalling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Scutellarin triggers ferroptosis in ovarian cancer cells via inhibiting AKT/mTOR and JAK2/STAT3 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Scutellarin Suppresses NLRP3 Inflammasome Activation in Macrophages and Protects Mice against Bacterial Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Scutellarin ameliorates pulmonary fibrosis through inhibiting NF-κB/NLRP3-mediated epithelial–mesenchymal transition and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Scutellarin Suppresses NLRP3 Inflammasome Activation in Macrophages and Protects Mice against Bacterial Sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Scutellarin Suppresses NLRP3 Inflammasome Activation in Macrophages and Protects Mice against Bacterial Sepsis | Semantic Scholar [semanticscholar.org]
• 22. Synthesis and Bio-Activity Evaluation of Scutellarein as a Potent Agent for the Therapy of Ischemic Cerebrovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Synthesis and Bioactivity Characterization of Scutellarein Sulfonated Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Scutellarein ameliorates dextran sulfate sodium-induced ulcerative colitis by inhibiting colonic epithelial cell proinflammation and barrier disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Scutellarein Inhibits LPS-Induced Inflammation through NF-κB/MAPKs Signaling Pathway in RAW264.7 Cells [mdpi.com]
• 26. Functional components in Scutellaria barbata D. Don with anti-inflammatory activity on RAW 264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Antioxidant Activity of Scutellarein

Abstract: Scutellarein (5,6,7,4'-tetrahydroxyflavone) is a key bioactive flavone (B191248) found in various medicinal plants, including those of the Scutellaria and Erigeron genera.[1][2] As the primary aglycone metabolite of scutellarin (B1681692), it exhibits superior bioavailability and a wide spectrum of pharmacological effects, with its potent antioxidant activity being of significant interest.[3] Oxidative stress, characterized by an imbalance between reactive oxygen species (ROS) production and the body's antioxidant defenses, is a critical pathogenic factor in numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Scutellarein mitigates oxidative stress through a multi-pronged approach, encompassing direct radical scavenging, modulation of key endogenous antioxidant signaling pathways, inhibition of ROS-generating enzymes, and chelation of pro-oxidant metal ions. This document provides a comprehensive technical overview of the mechanisms underpinning scutellarein's antioxidant activity, supported by quantitative data, detailed experimental protocols, and visual diagrams of the core signaling pathways.

Core Mechanisms of Antioxidant Action

Scutellarein's antioxidant efficacy stems from both direct and indirect mechanisms. It can directly neutralize free radicals through hydrogen atom donation or single electron transfer, and it can indirectly bolster the cellular antioxidant defense system.

Direct Radical Scavenging Activity

The chemical structure of scutellarein, featuring multiple phenolic hydroxyl (-OH) groups, is fundamental to its ability to directly scavenge harmful free radicals such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical, the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation, and hydroxyl (•OH) radicals.[3][4] Theoretical studies indicate that the primary mechanism for this scavenging activity is Hydrogen Atom Transfer (HAT), with the hydroxyl group at the C6 position playing a crucial role.[5][6] Upon donating a hydrogen atom, scutellarein is converted into a stable resonance-delocalized radical, thereby terminating the radical chain reaction.

Upregulation of Endogenous Antioxidant Defenses via the Nrf2/ARE Pathway

A pivotal indirect mechanism of scutellarein is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Antioxidant Response Element (ARE) signaling pathway.[7][8] Under normal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1). Scutellarein has been shown to induce a decrease in Keap1 expression.[9] This disrupts the Keap1-Nrf2 complex, allowing Nrf2 to translocate into the nucleus.[9][10] Inside the nucleus, Nrf2 binds to the ARE in the promoter region of various antioxidant genes, initiating the transcription of a suite of cytoprotective enzymes, including:

• Heme Oxygenase-1 (HO-1) [9][11]

• NAD(P)H: Quinone Oxidoreductase 1 (NQO1) [9]

• Superoxide (B77818) Dismutase (SOD) [8][9]

• Catalase (CAT) [7]

By enhancing the expression of these endogenous antioxidant enzymes, scutellarein strengthens the cell's intrinsic ability to neutralize ROS and resist oxidative damage.[7][9]

Scutellarein activates the Nrf2/ARE antioxidant pathway.

Inhibition of ROS Production and Pro-inflammatory Pathways

Scutellarein actively suppresses the generation of ROS from key cellular sources. It has been demonstrated to reduce the accumulation of intracellular ROS by inhibiting the activation of NADPH oxidases, a major enzymatic source of superoxide radicals.[2][12] Furthermore, it can diminish the generation of mitochondrial ROS (mtROS), protecting mitochondria from oxidative damage.[13]

This reduction in ROS has a direct impact on inflammatory signaling. ROS can activate the NF-κB (nuclear factor kappa-B) pathway by promoting the degradation of its inhibitor, IκBα. Scutellarein suppresses the phosphorylation and degradation of IκBα, which prevents the translocation of the p65 subunit of NF-κB to the nucleus.[2][12] This action blocks the transcription of pro-inflammatory cytokines, linking its antioxidant activity directly to its anti-inflammatory effects.[2][8]

Scutellarein inhibits ROS production and the NF-κB pathway.

Metal Ion Chelation

Scutellarein can act as a secondary, or preventative, antioxidant by chelating metal ions, particularly iron (Fe²⁺).[14] Divalent iron can participate in the Fenton reaction, which generates the highly reactive hydroxyl radical (•OH) from hydrogen peroxide. By binding to Fe²⁺, scutellarein prevents this reaction from occurring, thereby reducing the formation of one of the most damaging ROS.[4][14] While its glucuronidated precursor, scutellarin, is a more potent Fe²⁺ chelator, scutellarein's ability to chelate iron contributes to its overall protective profile.[4]

Quantitative Antioxidant Activity Data

The antioxidant capacity of scutellarein has been quantified using various in vitro assays. The half-maximal inhibitory concentration (IC₅₀) value represents the concentration of the substance required to scavenge 50% of the radicals in the assay. A lower IC₅₀ value indicates higher antioxidant activity.

Assay	Scutellarein IC₅₀	Scutellarin IC₅₀	Positive Control	Reference
DPPH Radical Scavenging	16.05 µM	17.88 µM	Ascorbic Acid	[3][15]
ABTS Radical Scavenging	10.11 µM	12.03 µM	Trolox	[3][4]
Hydroxyl (•OH) Scavenging	1.30 mM	2.11 mM	-	[3]
Superoxide (•O₂⁻) Scavenging	187.3 µM	125.2 µM	Trolox	[4]

Data compiled from multiple sources, slight variations may exist based on specific experimental conditions.

Experimental Protocols

Detailed methodologies for common antioxidant capacity assays are provided below.

DPPH Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

• Principle: Reduction of the DPPH radical by an antioxidant.

• Reagents:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (80 µmol/L in ethanol).

  • Scutellarein sample solutions (e.g., 4-250 µmol/L, dissolved in ethanol).

  • Positive Control: Ascorbic acid.

• Procedure:

  • In a 96-well microplate, add 100 µL of the scutellarein sample solution to a well.

  • Add 100 µL of the DPPH ethanol (B145695) solution to the same well.

  • Prepare a blank containing the sample and ethanol (without DPPH) and a control containing DPPH and ethanol (without the sample).

  • Shake the plate and incubate for 30 minutes at room temperature in the dark.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • Scavenging Rate (%) = [1 - (A₁ - A₂) / A₀] × 100%

  • Where A₀ is the absorbance of the control, A₁ is the absorbance in the presence of the sample, and A₂ is the absorbance of the sample blank.[3]

• Data Analysis: The IC₅₀ value is determined by plotting the scavenging percentage against the concentration of scutellarein.

Workflow for the DPPH radical scavenging assay.

ABTS Radical Cation Scavenging Assay

This assay involves the generation of the blue-green ABTS radical cation (ABTS•⁺), which is decolorized in the presence of hydrogen-donating antioxidants.

• Principle: Reduction of the pre-formed ABTS radical cation by an antioxidant.

• Reagents:

  • ABTS solution (7 mmol/L).

  • Potassium persulfate (2.45 mmol/L).

  • Phosphate Buffered Saline (PBS).

  • Scutellarein sample solutions (e.g., 1-62.5 µmol/L).

• Procedure:

  • Prepare the ABTS•⁺ stock solution by mixing equal volumes of ABTS and potassium persulfate solutions and allowing them to stand in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•⁺ stock solution with PBS to an absorbance of approximately 0.7 at 734 nm.

  • In a 96-well plate, add 100 µL of the scutellarein sample to a well.

  • Add 100 µL of the diluted ABTS•⁺ solution.

  • Incubate for 6 minutes at room temperature.

  • Measure the absorbance at 734 nm.

• Calculation:

  • Scavenging Rate (%) = [1 - (A₁ - A₂) / A₀] × 100%

  • Where A₀ is the absorbance of the control (ABTS•⁺ with buffer), A₁ is the absorbance in the presence of the sample, and A₂ is the absorbance of the sample blank.[3]

• Data Analysis: The IC₅₀ value is calculated from the concentration-response curve.

Conclusion and Future Directions

Scutellarein is a potent natural antioxidant that operates through a sophisticated and multifaceted mechanism. Its ability to not only directly neutralize free radicals but also to significantly enhance the cell's own antioxidant machinery via the Nrf2 pathway makes it a highly promising candidate for therapeutic development. The compound's integrated antioxidant and anti-inflammatory actions, particularly its inhibition of the NF-κB pathway, further underscore its potential in managing diseases driven by oxidative stress and inflammation. Future research should focus on optimizing its delivery and bioavailability in clinical settings to fully harness its therapeutic benefits for conditions such as ischemic cerebrovascular disease, neurodegenerative disorders, and chronic inflammatory diseases.[3][8]

References

• 1. Scutellarein | C15H10O6 | CID 5281697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Scutellarein Suppresses the Production of ROS and Inflammatory Mediators of LPS-Activated Bronchial Epithelial Cells and Attenuates Acute Lung Injury in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Bio-Activity Evaluation of Scutellarein as a Potent Agent for the Therapy of Ischemic Cerebrovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dual Effect of Glucuronidation of a Pyrogallol-Type Phytophenol Antioxidant: A Comparison between Scutellarein and Scutellarin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Scutellarein attenuates alcohol-induced hepatocyte injury by modulating NF-κB and NRF2 signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. portlandpress.com [portlandpress.com]
• 10. Scutellarin attenuates oxidative stress and neuroinflammation in cerebral ischemia/reperfusion injury through PI3K/Akt-mediated Nrf2 signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Scutellarin inhibits inflammatory PANoptosis by diminishing mitochondrial ROS generation and blocking PANoptosome formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Scutellarein alleviates chronic obstructive pulmonary disease through inhibition of ferroptosis by chelating iron and interacting with arachidonate 15-lipoxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Synthesis and Bioactivity Characterization of Scutellarein Sulfonated Derivative - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the In Vitro Neuroprotective Effects of Scutellarein

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the neuroprotective mechanisms of Scutellarein, a flavonoid compound, as demonstrated in various in vitro models. Scutellarein, the aglycone of Scutellarin (B1681692), is often considered the more potent active metabolite and has shown significant promise in mitigating neuronal damage through multiple pathways.[1][2][3] This guide synthesizes key findings, presents quantitative data in a structured format, details common experimental protocols, and visualizes the critical signaling pathways involved.

Core Neuroprotective Mechanisms of Scutellarein

In vitro studies have consistently demonstrated that Scutellarein exerts its neuroprotective effects by targeting several key pathological processes that lead to neuronal cell death. These mechanisms are primarily centered around combating oxidative stress, inhibiting apoptosis, reducing neuroinflammation, and attenuating glutamate (B1630785) excitotoxicity.

Attenuation of Oxidative Stress

Oxidative stress is a primary contributor to neuronal damage in various neurological disorders.[4] Scutellarein has been shown to be a potent antioxidant.[3] Its protective actions include the direct scavenging of reactive oxygen species (ROS) and the enhancement of endogenous antioxidant defense systems.[1][5] A key mechanism is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which upregulates the expression of antioxidant enzymes like heme oxygenase-1 (HO-1) and superoxide (B77818) dismutase (SOD).[1][4]

Inhibition of Apoptosis

Apoptosis, or programmed cell death, is a critical pathway in neuronal loss following injury. Scutellarein intervenes in this process by modulating the expression of key apoptosis-related proteins. It has been shown to decrease the expression of the pro-apoptotic protein Bax and the executioner protein cleaved caspase-3, while simultaneously increasing the expression of the anti-apoptotic protein Bcl-2.[6][7] This shifts the cellular balance towards survival.

Anti-Neuroinflammation

Neuroinflammation, often mediated by activated microglia, exacerbates neuronal injury.[8][9] Scutellarein demonstrates significant anti-inflammatory properties by inhibiting the activation of microglia and reducing the production of pro-inflammatory mediators such as tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β).[8][9] This effect is often achieved through the inhibition of signaling pathways like Nuclear Factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs).[4][10]

Modulation of Glutamate Excitotoxicity

Excessive glutamate release leads to overactivation of glutamate receptors, causing an influx of Ca2+ and subsequent neuronal death, a process known as excitotoxicity.[11][12] Scutellarein provides protection against glutamate-induced toxicity by reducing ROS production, inhibiting lipid peroxidation, and improving the cellular redox status.[5] It also helps regulate the balance of excitatory and inhibitory amino acids and improves the activity of ion pumps like Ca2+-ATPase and Na+,K+-ATPase to maintain ionic homeostasis.[2]

Key Signaling Pathways Modulated by Scutellarein

Scutellarein's multifaceted neuroprotective effects are orchestrated through its influence on several critical intracellular signaling pathways.

• PI3K/Akt Pathway: This is a central pro-survival pathway. Scutellarein has been shown to increase the phosphorylation (activation) of both PI3K and Akt.[4][7] Activated Akt can then influence downstream targets to inhibit apoptosis and promote cell survival.

• Nrf2/HO-1 Pathway: As a downstream target of the PI3K/Akt pathway, Scutellarein-induced Akt activation promotes the translocation of Nrf2 to the nucleus.[4] This leads to the transcription of antioxidant genes, including HO-1, bolstering the cell's defense against oxidative stress.[1][4]

• JAK2/STAT3 Pathway: This pathway is also involved in cell survival and apoptosis. Scutellarein can activate this pathway by increasing the phosphorylation of JAK2 and STAT3, which in turn promotes the expression of anti-apoptotic proteins like Bcl-2.[6]

• MAPK Pathways (ERK, p38, JNK): Scutellarein can modulate MAPK signaling to reduce neuroinflammation. It has been shown to promote the M2 (anti-inflammatory) polarization of microglia by augmenting the ERK1/2 pathway while inhibiting the pro-inflammatory JNK and p38 signaling pathways.[9][10]

• NF-κB Pathway: Scutellarein inhibits the activation of the NF-κB pathway, a key regulator of inflammation.[4] This leads to a decrease in the expression of pro-inflammatory cytokines and enzymes, thereby reducing the inflammatory response in neuronal tissues.[8]

Data Presentation: Summary of In Vitro Effects

The following tables summarize the quantitative and qualitative findings from various in vitro studies on Scutellarein and its precursor, Scutellarin.

Table 1: Effects of Scutellarein/Scutellarin on Cell Viability and Cytotoxicity

Cell Line	Insult/Model	Compound	Concentration	Outcome	Reference(s)
HT22	OGD/R	Scutellarin	Not specified	Rescued cells from cytotoxicity	[4]
PC12	Glutamate (10mM)	Scutellarin	0.1, 1, 10 µM	Significantly protected against cytotoxicity (MTT & LDH assays)	[5]

| SH-SY5Y | H2O2 | Scutellarein Derivative | Dose-dependent | Potent cytoprotective effect |[1] |

Table 2: Effects on Apoptosis Markers

Cell Line	Insult/Model	Compound	Outcome	Reference(s)
PC12	OGD	Scutellarin	↑ Bcl-2, ↓ Bax, ↓ Cleaved Caspase-3	[7]
PC12	Microglia CM	Scutellarin	↑ Bcl-2, ↓ Bax, ↓ Cleaved Caspase-3	[6]
Primary Cortical Neurons	OGD	Scutellarin	↓ Apoptotic cell ratio	[1]

| MCAO/R Model (In vivo) | Ischemia | Scutellarin | ↓ TUNEL positive cells, ↓ Cleaved Caspase-3 |[13] |

Table 3: Effects on Oxidative Stress Markers

Cell Line	Insult/Model	Compound	Outcome	Reference(s)
HT22	OGD/R	Scutellarin	↓ ROS, ↑ SOD activity	[4]
PC12	Glutamate	Scutellarin	↓ ROS, ↓ Lipid Peroxidation, ↑ GSSG Reductase activity	[5]

| SH-SY5Y | H2O2 | Scutellarein Derivative | ↓ ROS, ↑ SOD, ↓ MDA |[1] |

Table 4: Effects on Neuroinflammation Markers

Cell Line	Insult/Model	Compound	Outcome	Reference(s)
BV-2 Microglia	LPS	Scutellarin	↓ TNF-α, ↓ IL-1β	[8]
BV-2 Microglia	LPS	Scutellarin	↑ M2 markers (CD206, Arg1), ↓ M1 markers	[10]

| HT22 | OGD/R | Scutellarin | ↓ NF-κB activity, ↓ Pro-inflammatory factors |[4] |

Visualizations: Workflows and Signaling Pathways

The following diagrams, generated using the DOT language, illustrate the experimental processes and molecular pathways discussed.

Caption: General experimental workflow for in vitro neuroprotection studies.

Caption: Scutellarein activates the PI3K/Akt/Nrf2 antioxidant pathway.

Caption: Anti-apoptotic mechanism of Scutellarein via Bax/Bcl-2 modulation.

Detailed Experimental Protocols

The following are generalized protocols for key in vitro experiments cited in the study of Scutellarein's neuroprotective effects.

Cell Culture and Induction of Neurotoxicity

• Cell Lines: Common neuronal cell lines include PC12 (rat pheochromocytoma), SH-SY5Y (human neuroblastoma), and HT22 (mouse hippocampal). BV-2 cells are used for microglia-related neuroinflammation studies. Primary cortical neurons are also used for more physiologically relevant models.

• Culture Conditions: Cells are typically maintained in appropriate media (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and penicillin-streptomycin, incubated at 37°C in a humidified atmosphere with 5% CO2.

• Oxygen-Glucose Deprivation/Reperfusion (OGD/R): To mimic ischemic conditions, cells are washed with PBS and incubated in glucose-free medium (e.g., Earle's Balanced Salt Solution) in a hypoxic chamber (e.g., 94% N2, 5% CO2, 1% O2) for a specified period (e.g., 2-6 hours). Reperfusion is initiated by returning the cells to normal glucose-containing medium and normoxic conditions.

• Chemical Induction: Neurotoxicity can be induced by exposing cells to specific agents such as glutamate (e.g., 5-10 mM), hydrogen peroxide (H2O2, e.g., 100-200 µM), or lipopolysaccharide (LPS, e.g., 1 µg/mL) to stimulate microglia.

Cell Viability and Cytotoxicity Assays

• MTT Assay (Cell Viability):

  • Seed cells in a 96-well plate and allow them to adhere.

  • Induce neurotoxicity and treat with Scutellarein.

  • Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide; final concentration ~0.5 mg/mL) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at ~570 nm using a microplate reader. Viability is expressed as a percentage relative to the untreated control.

• LDH Assay (Cytotoxicity):

  • Following treatment, collect the cell culture supernatant.

  • Use a commercial lactate (B86563) dehydrogenase (LDH) cytotoxicity assay kit.

  • Transfer the supernatant to a new 96-well plate and add the kit's reaction mixture.

  • Incubate in the dark at room temperature for ~30 minutes.

  • Measure the absorbance at ~490 nm. Cytotoxicity is calculated based on the amount of LDH released from damaged cells.

Apoptosis Assays

• Annexin V/Propidium Iodide (PI) Staining by Flow Cytometry:

  • Harvest cells by trypsinization and wash with cold PBS.

  • Resuspend cells in 1X Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate for 15 minutes in the dark at room temperature.

  • Analyze the cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic.

• TUNEL Staining:

  • Fix cells grown on coverslips with 4% paraformaldehyde.

  • Permeabilize the cells with a solution containing Triton X-100.

  • Perform the TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) reaction using a commercial kit to label DNA strand breaks.

  • Counterstain nuclei with DAPI.

  • Visualize using a fluorescence microscope. The apoptotic index is the percentage of TUNEL-positive cells.

Western Blotting for Protein Expression

• Lyse treated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA or Bradford assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-p-Akt, anti-Nrf2, anti-β-actin) overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensity using software like ImageJ.

Disclaimer: This document is intended for informational and research purposes only and does not constitute medical advice. The protocols described are generalized and may require optimization for specific experimental conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. Neuroprotective effects of scutellarin and scutellarein on repeatedly cerebral ischemia-reperfusion in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Scutellarin attenuates oxidative stress and neuroinflammation in cerebral ischemia/reperfusion injury through PI3K/Akt-mediated Nrf2 signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Scutellarin attenuates oxidative glutamate toxicity in PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of scutellarin on BV-2 microglial-mediated apoptosis in PC12 cells via JAK2/STAT3 signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Scutellarin Alleviates Neuronal Apoptosis in Ischemic Stroke via Activation of the PI3K/AKT Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Scutellarin alleviates microglia‐mediated neuroinflammation and apoptosis after ischemic stroke through the PI3K/AKT/GSK3β signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. storage.imrpress.com [storage.imrpress.com]
• 10. researchgate.net [researchgate.net]
• 11. neuroproof.com [neuroproof.com]
• 12. Frontiers | Researching glutamate – induced cytotoxicity in different cell lines: a comparative/collective analysis/study [frontiersin.org]
• 13. Scutellarin Alleviates Ischemic Brain Injury in the Acute Phase by Affecting the Activity of Neurotransmitters in Neurons [mdpi.com]

Scutellarin to Scutellarein Metabolism In Vivo: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the in vivo metabolic pathway of scutellarin (B1681692), a flavonoid glycoside, to its active aglycone, scutellarein. Understanding this biotransformation is critical for drug development, as it governs the bioavailability, pharmacokinetics, and ultimate therapeutic efficacy of scutellarin. This document synthesizes quantitative data, details common experimental protocols, and visualizes key processes to support advanced research and development.

The Metabolic Journey: From Prodrug to Active Metabolite

Scutellarin (scutellarein-7-glucuronide) is the primary active component extracted from the traditional Chinese medicine Erigeron breviscapus.[1] Despite its widespread clinical use for cardiovascular and cerebrovascular diseases, scutellarin itself exhibits extremely low oral bioavailability, reported to be as low as 2.2% in humans and 0.4% in beagle dogs.[2][3] This poor absorption is primarily because scutellarin functions as a prodrug. The core of its in vivo activity relies on its metabolic conversion to the aglycone form, scutellarein.[1][4]

The metabolic process begins in the gastrointestinal tract. After oral administration, scutellarin travels to the intestine where it is hydrolyzed into scutellarein.[1] This deglycosylation is not catalyzed by host enzymes but by β-glucuronidases produced by the resident gut microbiota.[5] Studies have identified specific intestinal bacteria, such as Bacteroides sp., as being capable of this transformation.[6]

Once formed, scutellarein is more readily absorbed through the intestinal wall into systemic circulation.[1][7] Following absorption, scutellarein undergoes extensive phase II metabolism, primarily in the intestinal cells and the liver.[5] This involves reconjugation reactions, including glucuronidation, sulfation, and methylation, leading to the formation of various metabolites.[5][8] The most prominent metabolite detected in human plasma is scutellarein 6-O-beta-D-glucuronide, indicating that after the initial hydrolysis, the aglycone is rapidly conjugated again, but at a different position.[5] This complex pathway of hydrolysis, absorption, and reconjugation explains the characteristic double-peak phenomenon observed in its pharmacokinetic profile.[5]

References

• 1. An Efficient Chemical Synthesis of Scutellarein: An in Vivo Metabolite of Scutellarin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review [frontiersin.org]
• 3. Protective Property of Scutellarin Against Liver Injury Induced by Carbon Tetrachloride in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Pharmacokinetics and metabolism of the flavonoid scutellarin in humans after a single oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination and characterization of metabolites of scutellarin produced by human intestinal bacteria using UPLC-Q-TOF/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

An In-Depth Technical Guide on the Biological Activity of Scutellarein Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scutellarein, a flavone (B191248) found in various medicinal plants, is the primary aglycone metabolite of scutellarin (B1681692). Following administration, scutellarin is hydrolyzed to scutellarein, which then undergoes further metabolism to form a series of metabolites, primarily glucuronide, sulfate (B86663), and methylated conjugates. These metabolites are not merely excretory products; they possess a range of biological activities that contribute to the overall pharmacological profile of scutellarin-containing preparations. This technical guide provides a comprehensive overview of the biological activities of scutellarein metabolites, with a focus on quantitative data, experimental methodologies, and the underlying signaling pathways.

Metabolism of Scutellarein

The metabolism of scutellarein is a crucial determinant of its bioavailability and biological action. The primary metabolic pathways involve conjugation reactions that increase the water solubility of the compound, facilitating its excretion.

Key Metabolic Pathways:

• Glucuronidation: The addition of glucuronic acid to the hydroxyl groups of scutellarein is a major metabolic route. Scutellarein-7-O-glucuronide is a prominent metabolite.

• Sulfation: The attachment of a sulfate group to scutellarein's hydroxyl moieties is another significant conjugation pathway.

• Methylation: O-methylation of the hydroxyl groups of scutellarein also occurs, leading to the formation of methylated derivatives.

• Acetylation: Acetylated conjugates of scutellarein have also been identified in vivo.[1]

The following diagram illustrates the primary metabolic transformations of scutellarein.

Figure 1: Metabolism of Scutellarin to Scutellarein and its subsequent metabolites.

Biological Activities and Quantitative Data

Scutellarein and its metabolites exhibit a spectrum of biological activities, including antioxidant, anti-inflammatory, anticancer, and neuroprotective effects. While extensive research has been conducted on scutellarein, quantitative data for its metabolites is still emerging.

Antioxidant Activity

The antioxidant properties of scutellarein and its metabolites are attributed to their ability to scavenge free radicals and chelate metal ions.

Table 1: Antioxidant Activity of Scutellarein and its Derivatives

Compound	Assay	IC50 / EC50	Reference
Scutellarein	DPPH Radical Scavenging	16.05 µM	[2]
Scutellarin (Scutellarein-7-O-glucuronide)	DPPH Radical Scavenging	17.88 µM	[2]
Sulfonated Scutellarein Derivative	DPPH Radical Scavenging	16.78 µM	[2]
6-O-methylscutellarein	DPPH Radical Scavenging	Potent activity reported	[3]
Glucose-containing Scutellarein Derivatives	DPPH Radical Scavenging	Potent activity reported	[4]

Anti-inflammatory Activity

Scutellarein and its metabolites exert anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response.

Table 2: Anti-inflammatory Activity of Scutellarein

Compound	Experimental Model	Key Findings	Quantitative Data	Reference
Scutellarein	LPS-stimulated RAW264.7 macrophages	Inhibited NF-κB and MAPK signaling	-	[5]
Scutellarein	IL-1β-treated HT-29 cells	Attenuated pro-inflammatory cytokine expression	10 µM significantly reduced IL-6 and IL-8 mRNA	[6]
Scutellarin	LPS-induced BV-2 microglial cells	Inhibited AKT/NF-κB and p38/JNK pathways	-

Anticancer Activity

The anticancer potential of scutellarein has been demonstrated in various cancer cell lines, where it induces apoptosis and inhibits cell proliferation and metastasis. Data on the anticancer activity of its specific metabolites is an active area of research.

Table 3: Anticancer Activity of Scutellarein

Compound	Cancer Cell Line	IC50	Key Mechanisms	Reference
Scutellarein	Human fibrosarcoma (HT1080)	10 µM (27.6% viability reduction), 50 µM (32.8% viability reduction)	Induction of apoptosis, inhibition of metastasis	[7]
Scutellarein	Gastric cancer (AGS, SNU-484)	25-100 µM	Induced apoptosis and G2/M phase arrest	[6]
Scutellarein	Liver cancer (HepG2, Huh-7)	Dose-dependent cytotoxicity	Blocked PI3K/Akt/NF-κB pathway	[6]
Scutellarein	Ovarian cancer (A2780, SKOV-3)	25-100 µM	Induced cytotoxicity and apoptosis	[6]
Scutellarein	Colorectal cancer (CT116, RKO)	117.8 µM (CT116), 255.1 µM (RKO)	Induced apoptosis, inhibited proliferation and migration	[6]

Neuroprotective Effects

Both scutellarin and its primary metabolite, scutellarein, have shown significant neuroprotective properties in models of cerebral ischemia. Studies suggest that scutellarein may have a more potent neuroprotective effect than its parent compound.[8][9]

Signaling Pathway Modulation

The biological activities of scutellarein and its metabolites are mediated through their interaction with several key intracellular signaling pathways.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a critical regulator of cell survival, growth, and proliferation. Scutellarein has been shown to inhibit this pathway in various cancer cells, contributing to its anticancer effects.[6]

Figure 2: Inhibition of the PI3K/Akt signaling pathway by scutellarein.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK, JNK, and p38, is involved in cellular responses to a variety of stimuli and plays a role in inflammation and cancer. Scutellarein has been observed to modulate MAPK signaling, contributing to its anti-inflammatory and anticancer activities.[5]

Figure 3: Modulation of the MAPK signaling pathway by scutellarein.

NF-κB Signaling Pathway

Nuclear Factor-kappa B (NF-κB) is a key transcription factor that regulates the expression of genes involved in inflammation, immunity, and cell survival. Scutellarein has been shown to inhibit the NF-κB pathway, which is a major mechanism of its anti-inflammatory action.[5]

Figure 4: Inhibition of the NF-κB signaling pathway by scutellarein.

Experimental Protocols

This section provides an overview of the methodologies for the key experiments cited in this guide.

Antioxidant Activity Assays

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

• Procedure:

  • Prepare a stock solution of the test compound (scutellarein or its metabolite) in a suitable solvent (e.g., methanol).

  • Prepare serial dilutions of the test compound.

  • In a 96-well plate, add a fixed volume of DPPH solution to each well containing the test compound dilutions.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance at a specific wavelength (e.g., 517 nm) using a microplate reader.

  • Calculate the percentage of radical scavenging activity and determine the IC50 value.[1]

Cell Viability (MTT) Assay

• Principle: This colorimetric assay assesses cell metabolic activity. Viable cells with active mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of living cells.[7][10]

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours to allow formazan crystal formation.

  • Solubilize the formazan crystals with a solubilization solution (e.g., DMSO).

  • Measure the absorbance at a wavelength of 570 nm.

  • Calculate the percentage of cell viability relative to the control and determine the IC50 value.[11][12][13]

Figure 5: General workflow for the MTT cell viability assay.

Western Blot Analysis for Signaling Proteins

• Principle: This technique is used to detect and quantify specific proteins in a complex mixture. It involves separating proteins by size, transferring them to a membrane, and probing with antibodies specific to the target proteins (e.g., total and phosphorylated forms of Akt, ERK, p38, JNK, and IκBα).

• Procedure:

  • Treat cells with the test compound and/or a stimulant (e.g., LPS).

  • Lyse the cells to extract total protein.

  • Determine protein concentration using a protein assay (e.g., BCA assay).

  • Separate proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies against the target proteins.

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Quantify band intensities to determine changes in protein expression or phosphorylation.[4][14][15]

NF-κB Luciferase Reporter Assay

• Principle: This assay measures the transcriptional activity of NF-κB. Cells are transfected with a reporter plasmid containing the luciferase gene under the control of NF-κB response elements. Activation of NF-κB leads to the expression of luciferase, which is quantified by measuring light emission upon addition of a substrate.[3][5][16][17][18]

• Procedure:

  • Transfect cells with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization.

  • Pre-treat the cells with the test compound.

  • Stimulate the cells with an NF-κB activator (e.g., TNF-α or LPS).

  • Lyse the cells and measure both firefly and Renilla luciferase activities using a luminometer.

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to determine the relative NF-κB transcriptional activity.

Conclusion

The metabolites of scutellarein are not merely inactive byproducts but are bioactive molecules that contribute significantly to the pharmacological effects observed after the administration of scutellarin. Their antioxidant, anti-inflammatory, anticancer, and neuroprotective activities are mediated through the modulation of key signaling pathways, including PI3K/Akt, MAPK, and NF-κB. While a substantial body of research exists for the parent compound, scutellarein, further quantitative studies on its specific glucuronide, sulfate, and methylated metabolites are warranted to fully elucidate their individual contributions to the overall therapeutic potential. The experimental protocols outlined in this guide provide a foundation for researchers to conduct these crucial investigations and advance the development of scutellarein and its derivatives as therapeutic agents.

References

• 1. Sulphated Flavonoids: Biosynthesis, Structures, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Bioactivity Characterization of Scutellarein Sulfonated Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of methylated scutellarein analogs based on metabolic mechanism of scutellarin in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis and biological evaluation of glucose-containing scutellarein derivatives as neuroprotective agents based on metabolic mechanism of scutellarin in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. journals.blrcl.org [journals.blrcl.org]
• 7. researchgate.net [researchgate.net]
• 8. Neuroprotective Potentials of Flavonoids: Experimental Studies and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. dovepress.com [dovepress.com]
• 10. persianherb.com [persianherb.com]
• 11. benchchem.com [benchchem.com]
• 12. BioRender App [app.biorender.com]
• 13. creative-bioarray.com [creative-bioarray.com]
• 14. researchgate.net [researchgate.net]
• 15. Comparative Metabolomic Analysis of the Neuroprotective Effects of Scutellarin and Scutellarein against Ischemic Insult - PMC [pmc.ncbi.nlm.nih.gov]
• 16. DSpace [repository.kaust.edu.sa]
• 17. benchchem.com [benchchem.com]
• 18. Comparative Metabolomic Analysis of the Neuroprotective Effects of Scutellarin and Scutellarein against Ischemic Insult - PubMed [pubmed.ncbi.nlm.nih.gov]

Scutellarein: A Comprehensive Technical Review of its Therapeutic Potential and Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scutellarein is a naturally occurring flavone, a type of flavonoid, found in various medicinal plants, most notably in the genus Scutellaria and Erigeron.[1] As the aglycone of scutellarin (B1681692), it has garnered significant attention within the scientific community for its broad spectrum of pharmacological activities.[2][3] This technical guide provides an in-depth review of the existing literature on scutellarein, focusing on its therapeutic effects, underlying mechanisms of action, and pharmacokinetic profile. The information is presented to support further research and drug development efforts centered on this promising natural compound.

Pharmacological Activities

Scutellarein exhibits a wide array of pharmacological effects, including anti-inflammatory, antioxidant, anticancer, neuroprotective, and cardiovascular protective properties.[4][5] These activities are attributed to its ability to modulate various cellular signaling pathways.

Anticancer Activity

Scutellarein has demonstrated significant anticancer effects across various cancer cell lines. It can inhibit cancer cell proliferation, induce apoptosis (programmed cell death), and suppress tumor growth and metastasis.[5][6][7] The anticancer mechanisms are multifaceted and involve the regulation of key signaling pathways implicated in cancer progression. For instance, in nasopharyngeal carcinoma cells, scutellarein has been shown to enhance the apoptotic effects of cisplatin (B142131) by suppressing the PI3K/AKT-MDR1 pathway.[8] In breast cancer cells, it inhibits proliferation and invasion by regulating the HIPPO-YAP signaling pathway.[6] Furthermore, in lung cancer, scutellarein induces apoptosis and inhibits the glutamine metabolic pathway.[7]

Anti-inflammatory Activity

Scutellarein possesses potent anti-inflammatory properties.[9][10] It can suppress the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), and various cytokines, including TNF-α, IL-1β, and IL-6.[9][10][11] The anti-inflammatory effects of scutellarein are largely mediated through the inhibition of the NF-κB and MAPK signaling pathways.[11][12] In a mouse model of ulcerative colitis, scutellarein was found to ameliorate disease severity by inhibiting colonic epithelial cell pro-inflammation and preserving the gut barrier.[9]

Neuroprotective Effects

Scutellarein has shown considerable promise as a neuroprotective agent.[3][13][14] It can protect neurons from damage in models of cerebral ischemia-reperfusion injury.[3][13] The neuroprotective mechanisms include attenuating neuronal cell damage, reducing cerebral edema, and regulating the levels of neurotransmitters.[3] Both scutellarin and its metabolite, scutellarein, have demonstrated neuroprotective effects, with scutellarein showing potentially better efficacy.[3][13]

Cardiovascular Protective Effects

Scutellarein exerts protective effects on the cardiovascular system.[15][16][17][18][19] It can protect against myocardial infarction by improving antioxidant and anti-inflammatory capacities and reducing apoptosis.[16][17] In models of ischemia-reperfusion injury, scutellarein has been shown to ameliorate cardiac dysfunction and cardiomyocyte apoptosis, partly through the inhibition of the cGAS-STING pathway.[19] It also plays a role in protecting vascular endothelial cells.[15]

Quantitative Data on Biological Activities

The following tables summarize the quantitative data on the biological activities of scutellarein from various studies.

Table 1: In Vitro Anticancer Activity of Scutellarein (IC50 values)

Cancer Cell Line	Assay	IC50 (µM)	Reference
NPC/HK1 (Nasopharyngeal Carcinoma)	MTT Assay	23.5	[8]

Table 2: Antioxidant Activity of Scutellarein (IC50 values)

Assay	IC50 (µM)	Reference
DPPH radical scavenging	Lower than scutellarin	[20]
ABTS radical scavenging	Lower than scutellarin	[20]
Superoxide anion scavenging	Inferior to scutellarin	[20]

Pharmacokinetics

The clinical application of scutellarein is somewhat limited by its pharmacokinetic properties, particularly its low oral bioavailability.[12] After oral administration, scutellarin is poorly absorbed.[12] However, it can be metabolized to scutellarein in the gastrointestinal tract.[2] Studies in rats have shown that after a single oral dose of scutellarin, the plasma concentrations of both scutellarin and scutellarein exhibit significant gender differences.[1][2] In humans, after oral administration of scutellarin, the plasma concentrations of the parent drug are very low, while a major metabolite, scutellarein 6-O-β-D-glucuronide, is found at higher concentrations.[4]

Table 3: Pharmacokinetic Parameters of Scutellarin in Rats (Oral Administration, 400 mg/kg)

Gender	AUC (µg/L*h)	Cmax (µg/L)	Tmax (h)	Reference
Male	1003.3 ± 461.3	119.3 ± 45.4	0.33 ± 0.10 (tmax1), 8.0 ± 2.8 (tmax2)	[2]
Female	2656.7 ± 1131.5	370.0 ± 195.8	0.44 ± 0.11 (tmax1), 4.7 ± 2.3 (tmax2)	[2]

Key Signaling Pathways Modulated by Scutellarein

The diverse pharmacological effects of scutellarein are a result of its interaction with multiple intracellular signaling pathways.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of the inflammatory response. Scutellarein has been shown to inhibit the activation of NF-κB, thereby downregulating the expression of pro-inflammatory genes.[11][12]

Scutellarein inhibits the NF-κB signaling pathway.

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is crucial for cell survival, proliferation, and growth. In some cancers, scutellarein has been found to suppress this pathway, leading to apoptosis.[8]

References

• 1. Metabolic and pharmacokinetic studies of scutellarin in rat plasma, urine, and feces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolic and pharmacokinetic studies of scutellarin in rat plasma, urine, and feces - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neuroprotective effects of scutellarin and scutellarein on repeatedly cerebral ischemia-reperfusion in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics and metabolism of the flavonoid scutellarin in humans after a single oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.blrcl.org [journals.blrcl.org]
• 6. Scutellarin Inhibits Proliferation, Invasion, and Tumorigenicity in Human Breast Cancer Cells by Regulating HIPPO-YAP Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Scutellarein inhibits lung cancer growth by inducing cell apoptosis and inhibiting glutamine metabolic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Scutellarein enhances cisplatin‑induced apoptotic effects by suppressing the PI3K/AKT‑MDR1 pathway in human NPC/HK1 nasopharyngeal carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Scutellarein ameliorates dextran sulfate sodium-induced ulcerative colitis by inhibiting colonic epithelial cell proinflammation and barrier disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Scutellarein Inhibits LPS-Induced Inflammation through NF-κB/MAPKs Signaling Pathway in RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparative Metabolomic Analysis of the Neuroprotective Effects of Scutellarin and Scutellarein against Ischemic Insult - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Comparative Metabolomic Analysis of the Neuroprotective Effects of Scutellarin and Scutellarein against Ischemic Insult - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Effects of scutellarin on the mechanism of cardiovascular diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Protective effect of scutellarin on myocardial infarction induced by isoprenaline in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Scutellarin’s Cardiovascular Endothelium Protective Mechanism: Important Role of PKG-Iα - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Scutellarin ameliorates ischemia/reperfusion injury‑induced cardiomyocyte apoptosis and cardiac dysfunction via inhibition of the cGAS‑STING pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

The Discovery and Scientific Journey of Scutellarein: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Scutellarein, a flavone (B191248) with the chemical name 5,6,7,4'-tetrahydroxyflavone, has emerged as a molecule of significant interest in the scientific community. Primarily found in plants of the Scutellaria genus, its history is intertwined with traditional medicine, yet its modern scientific exploration continues to unveil a wide array of pharmacological activities. This technical guide provides a comprehensive overview of the discovery, history, physicochemical properties, and key experimental protocols related to scutellarein. It further delves into its mechanisms of action, particularly its influence on critical signaling pathways, offering a valuable resource for researchers and professionals in the field of drug discovery and development.

Discovery and History

The journey of scutellarein's discovery is closely linked to its more abundant glycoside, scutellarin (B1681692). The initial investigations into the chemical constituents of Scutellaria species date back to the early 20th century. The Austrian chemist Guido Goldschmiedt was a key figure in this early research, beginning his work on the structure of scutellarin in 1901.[1] However, it took several years to obtain sufficient starting material for more detailed studies.[1]

Scutellarin, which is scutellarein-7-O-glucuronide, is hydrolyzed in vivo to its aglycone form, scutellarein.[2] While the early focus was on scutellarin, the aglycone, scutellarein, has since been recognized as a crucial active metabolite. Scutellarein is a flavone, a class of flavonoids, and can be found in various medicinal plants, including Scutellaria lateriflora and other members of the Scutellaria genus, as well as the fern Asplenium belangeri.[3]

Physicochemical Properties

A thorough understanding of the physicochemical properties of scutellarein is fundamental for its application in research and drug development.

Table 1: Physicochemical Properties of Scutellarein

Property	Value	Source
IUPAC Name	5,6,7-trihydroxy-2-(4-hydroxyphenyl)chromen-4-one	[4]
Synonyms	6-Hydroxyapigenin, 5,6,7,4'-Tetrahydroxyflavone	[4]
CAS Number	529-53-3	[5]
Molecular Formula	C₁₅H₁₀O₆	[4]
Molecular Weight	286.24 g/mol	[4]
Melting Point	330°C	[5]
Solubility	DMSO: ~1 mg/mL	[5]
Insoluble in water and ethanol
pKa (Strongest Acidic)	6.34 (Predicted)	[5]
LogP	2.54 (Estimated)	[5]

Experimental Protocols

Isolation of Scutellarein from Scutellaria barbata

The following is a representative protocol for the isolation of scutellarein from Scutellaria barbata.

Objective: To extract and purify scutellarein from the dried whole plant of Scutellaria barbata.

Materials:

• Dried and powdered Scutellaria barbata

• Methanol (B129727)

• Ethyl acetate (B1210297)

• n-Butanol

• Silica (B1680970) gel for column chromatography

• Sephadex LH-20

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Extraction: The powdered plant material is extracted with methanol at room temperature. The resulting extract is then concentrated under reduced pressure.

• Solvent Partitioning: The crude extract is suspended in water and successively partitioned with ethyl acetate and n-butanol.

• Column Chromatography: The ethyl acetate fraction is subjected to silica gel column chromatography, eluting with a gradient of chloroform (B151607) and methanol. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Purification: Fractions containing scutellarein are combined and further purified by Sephadex LH-20 column chromatography and/or preparative HPLC to yield pure scutellarein.

Chemical Synthesis of Scutellarein

An efficient four-step chemical synthesis of scutellarein has been reported, starting from 3,4,5-trimethoxyphenol.[6]

Workflow for the Chemical Synthesis of Scutellarein

Caption: A simplified workflow for the chemical synthesis of scutellarein.

In Vitro Anti-inflammatory Activity Assay in RAW 264.7 Macrophages

This protocol outlines a common method to assess the anti-inflammatory effects of scutellarein.[5]

Objective: To determine the effect of scutellarein on the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Lipopolysaccharide (LPS) from E. coli

• Scutellarein

• Griess Reagent

Procedure:

• Cell Culture: RAW 264.7 cells are cultured in DMEM supplemented with 10% FBS.

• Cell Treatment: Cells are pre-treated with various concentrations of scutellarein for 1 hour, followed by stimulation with LPS (1 µg/mL) for 24 hours.

• Nitric Oxide Measurement: The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent. The absorbance is read at 540 nm.

• Data Analysis: The inhibition of NO production by scutellarein is calculated relative to the LPS-stimulated control.

Biological Activities and Mechanisms of Action

Scutellarein exhibits a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects.

Anticancer Activity

Scutellarein has demonstrated cytotoxic effects against a variety of cancer cell lines. The table below summarizes some of the reported IC₅₀ values.

Table 2: Anticancer Activity of Scutellarein (IC₅₀ values)

Cell Line	Cancer Type	IC₅₀ (µM)	Source
U251	Glioblastoma	>300	[6]
LN229	Glioblastoma	>300	[6]
SF-295	Glioblastoma	92.56 µg/mL (~323 µM)	[7]
SH-SY5Y	Neuroblastoma	117.8	[8]
HTB-26	Breast Cancer	10 - 50	[9]
PC-3	Pancreatic Cancer	10 - 50	[9]
HepG2	Hepatocellular Carcinoma	10 - 50	[9]
HCT116	Colon Cancer	22.4	[9]

Signaling Pathways

Scutellarein exerts its biological effects by modulating key cellular signaling pathways, including the NF-κB and PI3K/Akt pathways.

NF-κB Signaling Pathway: The NF-κB pathway is a critical regulator of inflammation. Scutellarein has been shown to inhibit the activation of NF-κB.

Caption: Scutellarein's inhibitory effect on the NF-κB signaling pathway.

PI3K/Akt Signaling Pathway: The PI3K/Akt pathway is involved in cell survival, proliferation, and apoptosis. Scutellarin, the glycoside of scutellarein, has been shown to modulate this pathway.

Caption: Scutellarin's activation of the pro-survival PI3K/Akt signaling pathway.

Conclusion

Scutellarein, a naturally occurring flavone with a rich history, continues to be a subject of intense scientific investigation. Its diverse pharmacological activities, particularly its anticancer and anti-inflammatory properties, make it a promising candidate for further drug development. This technical guide has provided a comprehensive overview of its discovery, physicochemical characteristics, and key experimental methodologies. The elucidation of its mechanisms of action, including its modulation of the NF-κB and PI3K/Akt signaling pathways, offers a solid foundation for future research aimed at harnessing the full therapeutic potential of this remarkable molecule.

References

• 1. Scutellarin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. The Origin and Evolution of Plant Flavonoid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Scutellarein | C15H10O6 | CID 5281697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. SCUTELLAREIN | 529-53-3 [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. Scutellarin Inhibits Glioblastoma Growth in a Dose-dependent Manner by Suppressing the p63 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Scutellarein treats neuroblastoma by regulating the expression of multiple targets - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Chemical structure and properties of Scutellarein

For Researchers, Scientists, and Drug Development Professionals

Abstract

Scutellarein, a naturally occurring flavone (B191248), has garnered significant scientific interest due to its diverse pharmacological activities. This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, and biological activities of Scutellarein. Detailed experimental protocols for key analytical methods are described, and its multifaceted mechanisms of action are elucidated through signaling pathway diagrams. This document is intended to serve as a comprehensive resource for researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug development.

Chemical Structure and Identification

Scutellarein is a flavone characterized by hydroxyl substitutions at the 5, 6, 7, and 4' positions of the flavone backbone.[1] It is also known by its synonyms, including 6-Hydroxyapigenin and 5,6,7,4'-Tetrahydroxyflavone.

Table 1: Chemical Identification of Scutellarein

Identifier	Value	Reference
IUPAC Name	5,6,7-trihydroxy-2-(4-hydroxyphenyl)chromen-4-one	--INVALID-LINK--
CAS Number	529-53-3	--INVALID-LINK--
Molecular Formula	C₁₅H₁₀O₆	--INVALID-LINK--
SMILES String	C1=CC(=CC=C1C2=CC(=O)C3=C(C(=C(C=C3O2)O)O)O)O	--INVALID-LINK--
InChI Key	JVXZRQGOGOXCEC-UHFFFAOYSA-N	--INVALID-LINK--

Physicochemical Properties

The physicochemical properties of Scutellarein are crucial for its absorption, distribution, metabolism, and excretion (ADME) profile, as well as for formulation development.

Table 2: Physicochemical Properties of Scutellarein

Property	Value	Reference
Molecular Weight	286.24 g/mol	--INVALID-LINK--
Melting Point	>300 °C	--INVALID-LINK--
Boiling Point (Predicted)	642.9 ± 55.0 °C	--INVALID-LINK--
Solubility	DMSO: ~57 mg/mL (199.13 mM)	--INVALID-LINK--
Water: Practically insoluble	--INVALID-LINK--
pKa (Strongest Acidic)	6.75 (Predicted)	--INVALID-LINK--
logP	2.74 (Predicted)	--INVALID-LINK--

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural elucidation and identification of Scutellarein.

Table 3: Spectroscopic Data for Scutellarein

Technique	Key Data	Reference
UV-Vis Spectroscopy (λmax)	278, 335 nm (in Methanol)	--INVALID-LINK--
Infrared (IR) Spectroscopy	Characteristic peaks for O-H, C=O, C=C (aromatic) stretching.	--INVALID-LINK--
¹H NMR Spectroscopy (DMSO-d₆)	Signals corresponding to aromatic protons on the A and B rings, and the C3 proton.	--INVALID-LINK--
¹³C NMR Spectroscopy (DMSO-d₆)	Signals for carbonyl carbon, aromatic carbons, and hydroxyl-substituted carbons.	--INVALID-LINK--
Mass Spectrometry (MS)	[M-H]⁻ at m/z 285.0405	--INVALID-LINK--

Biological Activities and Mechanisms of Action

Scutellarein exhibits a wide range of pharmacological effects, including anti-inflammatory, antioxidant, anticancer, and neuroprotective activities.[2][3] Its mechanisms of action are multifaceted, often involving the modulation of key signaling pathways.

Anti-inflammatory Activity

Scutellarein exerts its anti-inflammatory effects by inhibiting pro-inflammatory signaling pathways. It has been shown to suppress the activation of Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[4][5][6] This leads to a reduction in the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and various interleukins.[7][8]

Caption: Scutellarein's inhibition of the NF-κB signaling pathway.

Antioxidant Activity

The antioxidant properties of Scutellarein are attributed to its ability to scavenge free radicals and enhance the endogenous antioxidant defense system.[9][10][11] It can upregulate the expression of antioxidant enzymes such as superoxide (B77818) dismutase (SOD) and catalase (CAT).[12]

Anticancer Activity

Scutellarein has demonstrated anticancer effects in various cancer cell lines.[13] Its mechanisms include the induction of apoptosis, cell cycle arrest, and inhibition of metastasis.[13][14] These effects are mediated through the modulation of signaling pathways such as PI3K/Akt/NF-κB and Wnt/β-catenin.[13]

Caption: Scutellarein's modulation of the PI3K/Akt/NF-κB pathway in cancer.

Neuroprotective Effects

Scutellarein exhibits neuroprotective properties by mitigating oxidative stress and inflammation in the brain.[7][8][12] It has been shown to protect neurons from damage in models of cerebral ischemia/reperfusion.[15]

Absorption, Distribution, Metabolism, and Excretion (ADME)

Understanding the ADME profile of Scutellarein is essential for its development as a therapeutic agent. Scutellarin (B1681692), a glycoside of Scutellarein, is often considered a prodrug, as it is hydrolyzed to Scutellarein in the gut.[16]

Table 4: ADME Properties of Scutellarein

Parameter	Finding	Reference
Absorption	Poor oral bioavailability. Scutellarin is hydrolyzed to Scutellarein by gut microbiota before absorption.	--INVALID-LINK--
Distribution	Widely distributed in various tissues.	--INVALID-LINK--
Metabolism	Undergoes glucuronidation and sulfation. Major metabolite is Scutellarein 7-O-glucuronide.	--INVALID-LINK--, --INVALID-LINK--
Excretion	Excreted in urine and feces as metabolites.	--INVALID-LINK--

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Quantification

• Objective: To quantify the concentration of Scutellarein in biological samples.

• Method:

  • Sample Preparation: Protein precipitation of plasma samples with methanol (B129727) followed by centrifugation.

  • Chromatographic Conditions:

    • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

    • Mobile Phase: A gradient of methanol and water (containing 0.1% formic acid).

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detector at 335 nm.

  • Quantification: Based on a standard curve of known Scutellarein concentrations.

Cell Viability Assay (MTT Assay)

• Objective: To assess the cytotoxic effects of Scutellarein on cancer cells.

• Method:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat cells with varying concentrations of Scutellarein for 24-72 hours.

  • Add MTT solution (5 mg/mL) to each well and incubate for 4 hours.

  • Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

Conclusion

Scutellarein is a promising natural compound with a well-defined chemical structure and a broad spectrum of biological activities. Its anti-inflammatory, antioxidant, anticancer, and neuroprotective effects are supported by a growing body of scientific evidence. While its poor bioavailability presents a challenge for clinical development, ongoing research into formulation strategies and derivative synthesis holds promise for overcoming this limitation. This technical guide provides a solid foundation for further research and development of Scutellarein as a potential therapeutic agent.

References

• 1. Scutellarein | C15H10O6 | CID 5281697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Review on the pharmacological effects and pharmacokinetics of scutellarein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Scutellarein: a review of chemistry and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neuroprotection of Scutellarin is mediated by inhibition of microglial inflammatory activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. On the Scavenging Ability of Scutellarein against the OOH Radical in Water and Lipid-like Environments: A Theoretical Study [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. On the Scavenging Ability of Scutellarein against the OOH Radical in Water and Lipid-like Environments: A Theoretical Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Neuroprotective effects of scutellarin against hypoxic-ischemic-induced cerebral injury via augmentation of antioxidant defense capacity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. journals.blrcl.org [journals.blrcl.org]
• 14. researchgate.net [researchgate.net]
• 15. Neuroprotective effects of scutellarin on rat neuronal damage induced by cerebral ischemia/reperfusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

A Comprehensive Technical Guide to Scutellarein for Flavonoid Researchers

Introduction

Scutellarein is a flavone, a class of flavonoid, that has garnered significant interest within the scientific community for its diverse pharmacological activities.[1][2][3] Found in various medicinal plants such as Scutellaria baicalensis and Erigeron breviscapus, this bioactive compound has demonstrated antioxidant, anti-inflammatory, neuroprotective, and anticancer properties.[1][4][5][6][7] Scutellarein is also the primary active metabolite of scutellarin (B1681692), another flavonoid, and is considered to have better solubility and bioavailability.[8][9][10] This guide provides an in-depth overview of scutellarein, focusing on its core mechanisms, relevant experimental protocols, and key quantitative data to support researchers new to flavonoid research.

Biochemical Properties and Pharmacological Activities

Scutellarein (5,6,7,4'-tetrahydroxyflavone) is structurally related to apigenin.[2] Its biological activities are largely attributed to its chemical structure, which enables it to act as a potent antioxidant by scavenging free radicals.[9][11]

Table 1: Summary of Scutellarein's Pharmacological Effects

Pharmacological Effect	Key Mechanisms of Action	References
Antioxidant	Scavenging of DPPH, ABTS+, and •OH free radicals; Protection against H2O2-induced cytotoxicity.[9][11]	[9][11]
Anti-inflammatory	Inhibition of NF-κB, MAPK, and PI3K/Akt signaling pathways; Reduction of pro-inflammatory cytokine production (e.g., TNF-α, IL-1β, IL-6).[6][12][13][14]	[6][12][13][14]
Anticancer	Induction of apoptosis and cell cycle arrest; Inhibition of cancer cell proliferation, migration, and invasion; Modulation of Wnt/β-catenin and PI3K/Akt/NF-κB pathways.[4][8][15][16]	[4][8][15][16]
Neuroprotective	Attenuation of neuronal cell damage; Regulation of neurotransmitter expression; Improvement of Ca2+-ATPase and Na+,K+-ATPase activity.[5][17][18]	[5][17][18]

Signaling Pathways Modulated by Scutellarein

Scutellarein exerts its pleiotropic effects by modulating a complex network of intracellular signaling pathways. Understanding these pathways is crucial for elucidating its mechanisms of action and identifying potential therapeutic targets.

Anti-inflammatory Signaling Pathways

Scutellarein has been shown to significantly attenuate inflammatory responses by targeting key signaling cascades.

Caption: Scutellarein's anti-inflammatory mechanism.

Anticancer Signaling Pathways

In the context of cancer, scutellarein has been demonstrated to interfere with multiple pathways that govern cell survival, proliferation, and metastasis.

Caption: Scutellarein's multifaceted anticancer activity.

Experimental Protocols

Reproducibility is a cornerstone of scientific research. This section provides detailed methodologies for key experiments commonly employed in the study of scutellarein.

Cell Viability (MTT) Assay

This assay is used to assess the cytotoxic effects of scutellarein on cancer cell lines.

Caption: Workflow for the MTT cell viability assay.

Detailed Protocol:

• Cell Seeding: Plate cells (e.g., HT1080 fibrosarcoma cells) in 96-well plates at a density of 1x10^4 cells/well and incubate overnight.[8]

• Treatment: Treat the cells with various concentrations of scutellarein (e.g., 10 and 50 µM) dissolved in a suitable solvent like DMSO.[8] A vehicle control (DMSO alone) should be included.[8]

• Incubation: Incubate the treated cells for a specified period, typically 24 to 48 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.[19]

• Formazan Solubilization: Remove the MTT solution and add DMSO to dissolve the formazan crystals.[19]

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 495 nm) using a microplate reader.[19] Cell viability is expressed as a percentage of the control.

Western Blot Analysis

This technique is essential for determining the expression levels of specific proteins involved in the signaling pathways modulated by scutellarein.

Detailed Protocol:

• Cell Lysis: Lyse treated and untreated cells with RIPA buffer containing protease and phosphatase inhibitors.[20]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.[20]

• SDS-PAGE: Separate the protein samples by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene fluoride (B91410) (PVDF) membrane.[20]

• Blocking: Block the membrane with a suitable blocking agent (e.g., 5% non-fat milk or bovine serum albumin) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the target proteins (e.g., p-p38, p-JNK, NF-κB).[8][21]

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Antioxidant Activity Assays

Several assays can be used to evaluate the antioxidant capacity of scutellarein.

Table 2: Common Antioxidant Assays for Scutellarein

Assay	Principle	Typical IC50 for Scutellarein
DPPH Radical Scavenging Assay	Measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical.[9]	10.70 ± 0.21 µM[22]
ABTS Radical Scavenging Assay	Measures the ability of an antioxidant to scavenge the ABTS radical cation.[9]	8.87 ± 0.17 µM[22]
Hydroxyl Radical (•OH) Scavenging Assay	Measures the ability of an antioxidant to scavenge hydroxyl radicals, often generated by the Fenton reaction.[9]	1.15 ± 0.05 mM[22]

DPPH Assay Protocol:

• Prepare a stock solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

• Mix various concentrations of scutellarein with the DPPH solution.

• Incubate the mixture in the dark for a specified time (e.g., 30 minutes).

• Measure the absorbance at a specific wavelength (e.g., 517 nm).

• Calculate the percentage of radical scavenging activity and determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).[9]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on scutellarein, providing a valuable reference for experimental design and data comparison.

Table 3: In Vitro Cytotoxicity of Scutellarein

Cell Line	Assay	Concentration (µM)	Effect	Reference
HT1080 Fibrosarcoma	MTT	10	27.6% reduction in cell viability	[8]
HT1080 Fibrosarcoma	MTT	50	32.8% reduction in cell viability	[8]

Table 4: In Vitro Antioxidant Activity of Scutellarein

Assay	IC50 (µM)	Reference
DPPH radical scavenging	10.70 ± 0.21	[22]
ABTS radical scavenging	8.87 ± 0.17	[22]
•OH radical scavenging	1150 ± 50	[22]

Note: The IC50 value for the •OH radical scavenging assay is in mM.[22]

Scutellarein is a promising flavonoid with a broad spectrum of pharmacological activities. Its ability to modulate key signaling pathways involved in inflammation, cancer, and neurodegeneration makes it a compelling subject for further research. This guide provides a foundational understanding of scutellarein for researchers entering the field of flavonoid research, offering a combination of theoretical knowledge, practical experimental protocols, and essential quantitative data. As research progresses, a deeper understanding of scutellarein's mechanisms of action will undoubtedly pave the way for its potential therapeutic applications.

References

• 1. Scutellarein: a review of chemistry and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Scutellarein | C15H10O6 | CID 5281697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Therapeutic Role of Scutellarein in Neurological Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Scutellarein Suppresses the Production of ROS and Inflammatory Mediators of LPS-Activated Bronchial Epithelial Cells and Attenuates Acute Lung Injury in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Scutellarein inhibits cancer cell metastasis in vitro and attenuates the development of fibrosarcoma in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Bio-Activity Evaluation of Scutellarein as a Potent Agent for the Therapy of Ischemic Cerebrovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and Protective Effect of Scutellarein on Focal Cerebral Ischemia/Reperfusion in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dual Effect of Glucuronidation of a Pyrogallol-Type Phytophenol Antioxidant: A Comparison between Scutellarein and Scutellarin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | Recent advancement in the anticancer efficacy of the natural flavonoid scutellarin: a comprehensive review [frontiersin.org]
• 16. japsonline.com [japsonline.com]
• 17. Neuroprotective effects of scutellarin and scutellarein on repeatedly cerebral ischemia-reperfusion in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Neuroprotective effects of scutellarin on rat neuronal damage induced by cerebral ischemia/reperfusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. mdpi.com [mdpi.com]
• 21. Scutellarin Exerts Anti-Inflammatory Effects in Activated Microglia/Brain Macrophage in Cerebral Ischemia and in Activated BV-2 Microglia Through Regulation of MAPKs Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Scutellarein from 3,4,5-Trimethoxyphenol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the chemical synthesis of Scutellarein, a flavonoid with significant therapeutic potential, starting from 3,4,5-trimethoxyphenol (B152058). The described four-step synthesis is efficient, with a high overall yield. Additionally, this document outlines the key signaling pathways modulated by Scutellarein, offering insights into its mechanism of action for drug development purposes.

Chemical Synthesis of Scutellarein

The synthesis of Scutellarein (2) from 3,4,5-trimethoxyphenol (3) is a four-step process involving Friedel-Crafts acylation, Claisen-Schmidt condensation, oxidative cyclization, and demethylation. This method provides a high overall yield of approximately 58%.[1][2]

Synthesis Workflow

A four-step chemical synthesis of Scutellarein.

Experimental Protocols

Step 1: Synthesis of 2-Hydroxy-4,5,6-trimethoxyacetophenone

• To a solution of 3,4,5-trimethoxyphenol (1.09 mmol) in boron trifluoride diethyl etherate (5 mL), add acetic acid (1 mL).

• Reflux the mixture at 85°C under a nitrogen atmosphere for 2.5 hours.[1]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and pour it into ice water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 2-hydroxy-4,5,6-trimethoxyacetophenone.

Step 2: Synthesis of the Chalcone Intermediate

• Dissolve 2-hydroxy-4,5,6-trimethoxyacetophenone in ethanol.

• Add 4-methoxybenzaldehyde (1.5 equivalents) and potassium tert-butoxide (2.5 equivalents).[1]

• Reflux the mixture at 85°C for 4 hours.[1]

• Monitor the reaction by TLC.

• After completion, neutralize the reaction mixture with a dilute acid (e.g., HCl).

• Extract the product with an organic solvent, wash with water and brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer and purify the resulting chalcone intermediate by chromatography.

Step 3: Synthesis of 5,6,7,4'-Tetramethoxyflavone

• Dissolve the chalcone intermediate in dimethyl sulfoxide (B87167) (DMSO).

• Add iodine (I₂) as a catalyst.

• Reflux the mixture at 100°C for 2 hours.[1]

• Monitor the reaction by TLC.

• Once the reaction is complete, quench the excess iodine with a sodium thiosulfate (B1220275) solution.

• Extract the product with an organic solvent, wash with water, and dry.

• Purify the crude product by column chromatography to obtain 5,6,7,4'-tetramethoxyflavone.

Step 4: Synthesis of Scutellarein (Demethylation)

• Dissolve 5,6,7,4'-tetramethoxyflavone in acetic acid.

• Add 40% hydrobromic acid (HBr).[1]

• Reflux the mixture under a nitrogen atmosphere for 24 hours.[1]

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and pour it into ice water to precipitate the product.

• Filter the solid, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure Scutellarein.

Quantitative Data

Step	Product	Yield (%)
1	2-Hydroxy-4,5,6-trimethoxyacetophenone	92
2	Chalcone Intermediate	86
3	5,6,7,4'-Tetramethoxyflavone	82
4	Scutellarein	90
Overall	Scutellarein	~58

Biological Activity and Signaling Pathways

Scutellarein exhibits a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer effects.[3][4] Its therapeutic potential stems from its ability to modulate key cellular signaling pathways.

Anti-inflammatory and Antioxidant Pathways

Scutellarein is a potent inhibitor of inflammatory pathways, primarily by targeting the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and MAPK (Mitogen-Activated Protein Kinase) signaling cascades.[3] It has been shown to inhibit the phosphorylation of key proteins in these pathways, leading to a reduction in the production of pro-inflammatory cytokines.[5][6]

Furthermore, Scutellarein can activate the Nrf2 (Nuclear factor erythroid 2-related factor 2) antioxidant response pathway, which upregulates the expression of various antioxidant enzymes, thereby protecting cells from oxidative stress.[4]

Signaling pathways modulated by Scutellarein.

Anti-Cancer and Apoptosis-Inducing Pathways

In the context of cancer, Scutellarein has been shown to induce apoptosis (programmed cell death) in various cancer cell lines.[7][8] This is achieved through the modulation of apoptosis-related proteins and signaling pathways. For instance, Scutellarein can inhibit the PI3K/Akt signaling pathway, which is often overactive in cancer and promotes cell survival.[9] By inhibiting this pathway, Scutellarein can lead to the activation of pro-apoptotic proteins and the suppression of anti-apoptotic proteins, ultimately resulting in cancer cell death.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Frontiers | Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review [frontiersin.org]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Scutellarein attenuates alcohol-induced hepatocyte injury by modulating NF-κB and NRF2 signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Scutellarein Inhibits Osteosarcoma Growth by Targeting the TLR4/TRAF6/NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Scutellarin Exerts Anti-Inflammatory Effects in Activated Microglia/Brain Macrophage in Cerebral Ischemia and in Activated BV-2 Microglia Through Regulation of MAPKs Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Scutellarein inhibits lung cancer growth by inducing cell apoptosis and inhibiting glutamine metabolic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Scutellarein Induces Fas-Mediated Extrinsic Apoptosis and G2/M Cell Cycle Arrest in Hep3B Hepatocellular Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Scutellarein alleviates osteoarthritis progression through the PI3K/Akt/NF-kappaB signaling pathway: In vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Extraction of Scutellarein from Erigeron breviscapus

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erigeron breviscapus (Vant.) Hand.-Mazz. is a traditional Chinese medicinal plant renowned for its therapeutic properties, particularly in the treatment of cardiovascular and cerebrovascular diseases. The primary bioactive component responsible for these effects is scutellarin (B1681692), a flavonoid glycoside. However, its aglycone, scutellarein, has demonstrated superior bioavailability and bioactivity, making it a compound of significant interest for drug development. This document provides detailed application notes and protocols for the extraction of scutellarin from Erigeron breviscapus, its subsequent hydrolysis to scutellarein, and the purification of the final product. Additionally, it outlines the key signaling pathways modulated by scutellarein, offering insights into its mechanism of action.

Data Presentation: Comparison of Scutellarin Extraction Methods

The initial step in obtaining scutellarein is the efficient extraction of its glycoside precursor, scutellarin, from the plant material. Various methods have been developed, each with its own set of optimal conditions and resulting yields. The following table summarizes the quantitative data from different extraction techniques.

Extraction Method	Solvent	Solid/Liquid Ratio (w/v)	Temperature (°C)	Time (min)	Scutellarin Yield (%)	Reference
Microwave-Assisted Extraction (MAE)	Ethanol (B145695)	1:10	80	40	1.02	[1]
Ultrasonic-Assisted Extraction (UAE)	74.7% Ethanol	1:19.8 (mL/g)	Not specified	24.5	0.632	[2]

Note: The yields reported are for scutellarin, the glycoside, which is the predominant form in the plant. The subsequent hydrolysis step will convert scutellarin to scutellarein.

Experimental Protocols

This section provides detailed methodologies for the extraction of scutellarin from Erigeron breviscapus, its hydrolysis to scutellarein, and the final purification of scutellarein.

Protocol 1: Microwave-Assisted Extraction (MAE) of Scutellarin

This protocol is based on the optimized conditions for efficient extraction of scutellarin from Erigeron breviscapus.[1]

Materials and Equipment:

• Dried and powdered Erigeron breviscapus

• Ethanol (analytical grade)

• Microwave extraction system

• Filter paper

• Rotary evaporator

• Beakers and flasks

Procedure:

• Weigh 10 g of dried, powdered Erigeron breviscapus and place it into a microwave extraction vessel.

• Add 100 mL of ethanol to achieve a solid/liquid ratio of 1:10 (w/v).

• Secure the vessel in the microwave extraction system.

• Set the extraction temperature to 80°C and the extraction time to 40 minutes.

• After the extraction is complete, allow the mixture to cool to room temperature.

• Filter the extract through filter paper to remove the solid plant material.

• Wash the residue with a small amount of ethanol to ensure complete recovery of the extract.

• Combine the filtrates and concentrate the extract using a rotary evaporator under reduced pressure to obtain the crude scutellarin extract.

Protocol 2: Acid Hydrolysis of Scutellarin to Scutellarein

This protocol describes the conversion of the extracted scutellarin to its aglycone, scutellarein, through acid hydrolysis.

Materials and Equipment:

• Crude scutellarin extract

• 90% Ethanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Reflux apparatus (round-bottom flask, condenser)

• Heating mantle

• Ice water bath

• Filtration apparatus (Büchner funnel, filter paper)

• Beakers

Procedure:

• Dissolve the crude scutellarin extract in 90% ethanol.

• Carefully add concentrated sulfuric acid to the solution. A study suggests an efficient hydrolysis can be achieved with H₂SO₄ in 90% ethanol.[3]

• Set up the reflux apparatus and heat the mixture to reflux. The reaction time can vary, with some studies reporting high yields in a short time.[3]

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the scutellarin spot has disappeared and a new, less polar spot corresponding to scutellarein is prominent.

• Once the reaction is complete, cool the reaction mixture to room temperature.

• Pour the cooled mixture into ice water to precipitate the crude scutellarein.

• Collect the precipitate by vacuum filtration using a Büchner funnel.

• Wash the precipitate with cold water to remove any residual acid and other water-soluble impurities.

• Dry the crude scutellarein precipitate.

Protocol 3: Purification of Scutellarein

This protocol outlines the purification of crude scutellarein using recrystallization and column chromatography.

3.1 Recrystallization

Materials and Equipment:

• Crude scutellarein

• Ethanol (90% or absolute)

• Beakers

• Hot plate

• Filter paper

• Ice bath

Procedure:

• Place the crude scutellarein in a beaker.

• Add a minimal amount of hot 90% ethanol to dissolve the solid completely.[3]

• If there are any insoluble impurities, perform a hot filtration to remove them.

• Allow the clear solution to cool slowly to room temperature to allow for the formation of crystals.

• Further cool the solution in an ice bath to maximize crystal formation.

• Collect the purified scutellarein crystals by vacuum filtration.

• Wash the crystals with a small amount of cold ethanol.

• Dry the purified crystals.

3.2 Silica (B1680970) Gel Column Chromatography (if further purification is needed)

Materials and Equipment:

• Recrystallized scutellarein

• Silica gel (for column chromatography)

• Glass column

• Solvent system (e.g., a gradient of chloroform (B151607) and methanol)

• Collection tubes

• TLC plates and developing chamber

• UV lamp for visualization

Procedure:

• Prepare a slurry of silica gel in the initial, least polar solvent of your chosen solvent system.

• Pack the glass column with the silica gel slurry, ensuring there are no air bubbles.

• Allow the silica gel to settle, and drain the excess solvent until the solvent level is just above the silica bed.

• Dissolve the recrystallized scutellarein in a minimal amount of the initial eluting solvent.

• Carefully load the sample onto the top of the silica gel column.

• Begin eluting the column with the chosen solvent system, gradually increasing the polarity (e.g., by increasing the percentage of methanol (B129727) in the chloroform-methanol mixture).

• Collect fractions of the eluate in separate tubes.

• Monitor the fractions by TLC to identify those containing the pure scutellarein.

• Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified scutellarein.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for Scutellarein Extraction and Purification.

Signaling Pathways Modulated by Scutellarein

Scutellarein exerts its pharmacological effects by modulating several key signaling pathways involved in inflammation, oxidative stress, and cell survival.

1. NF-κB Signaling Pathway

Scutellarein has been shown to inhibit the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway, which plays a crucial role in the inflammatory response.

References

• 1. researchgate.net [researchgate.net]
• 2. Home Page [chem.ualberta.ca]
• 3. Scutellarin Protects Retinal Ganglion Cells in Glaucoma by Targeting the Hsp90aa1-MAPK Pathway to Inhibit Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ultrasonic-Assisted Extraction of Scutellarein

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scutellarein, a flavone (B191248) found in various medicinal plants such as Scutellaria baicalensis, Scutellaria lateriflora, and Erigeron breviscapus, has garnered significant scientific interest due to its wide range of pharmacological effects.[1][2] These activities include anti-inflammatory, antioxidant, and anticancer properties.[1] The underlying mechanisms of action often involve the modulation of key signaling pathways such as NF-κB, MAPK, and PI3K/AKT.[1][3][4] Ultrasonic-assisted extraction (UAE) is an efficient and modern technique for isolating Scutellarein from plant matrices, offering advantages such as reduced extraction time and lower solvent consumption compared to traditional methods.[5]

This document provides detailed application notes and protocols for the ultrasonic-assisted extraction of Scutellarein, aimed at researchers, scientists, and professionals in drug development.

Data Presentation: Quantitative Analysis of Scutellarein Extraction

The efficiency of Scutellarein extraction is influenced by various parameters, including the extraction method, solvent system, and plant material. The following tables summarize quantitative data from comparative studies on different extraction techniques and conditions.

Table 1: Comparison of Extraction Methods for Scutellarein from Triumfetta rhomboidea

Extraction Method	Solvent	Extractive Yield (%)	Scutellarein Concentration (ng in extract)
Maceration	Ethanol	-	-
Soxhlet Assisted Extraction (SAE)	Ethanol	8.6	1.027
Ultrasonic-Assisted Extraction (UAE)	Ethanol	11.8	1.358
Accelerated Solvent Extraction (ASE)	Ethanol	13.4	1.547

Data sourced from a comparative study on Triumfetta rhomboidea leaves.[5][6]

Table 2: Optimized Conditions for Flavonoid Extraction from Scutellaria baicalensis using UAE with Deep Eutectic Solvents (DES)

Parameter	Optimal Value
DES Type	Betaine/Acetic Acid
Molar Ratio (Betaine:Acetic Acid)	1:4
Water Content in DES	40%
Solid-to-Liquid Ratio	1:100 g/mL
Extraction Temperature	52 °C
Extraction Time	23 min

This optimized UAE-DES method resulted in higher yields and a shorter extraction time compared to traditional reflux extraction with 70% ethanol.[7][8][9]

Table 3: Optimized Conditions for Total Flavonoid Extraction from Scutellaria baicalensis using Reflux Extraction (for comparison)

Parameter	Optimal Value	Predicted Total Flavonoid Yield (mg/g)
Ethanol Concentration	52.98%	19.437
Extraction Time	2.12 h
Extraction Temperature	62.46 °C
Liquid-to-Solid Ratio	35.23:1 mL/g

Data from a study optimizing reflux extraction using response surface methodology.[10]

Experimental Protocols

Protocol 1: General Ultrasonic-Assisted Extraction of Scutellarein from Plant Material

This protocol provides a general procedure for the UAE of Scutellarein from dried plant material.

1. Sample Preparation:

• Air-dry the plant material (e.g., leaves, roots) in the shade at room temperature to a constant weight.[11]
• Grind the dried material into a fine powder using a laboratory mill.
• Sieve the powder to obtain a uniform particle size (e.g., passing through a 120 mesh sieve).[5]

2. Extraction Procedure:

• Weigh a precise amount of the powdered plant material (e.g., 5.0 g).[5]
• Place the powder into a suitable extraction vessel (e.g., a sealed container or flask).
• Add the extraction solvent. Ethanol or an ethanol-water mixture (e.g., 50-70% ethanol) is commonly used.[11] The liquid-to-solid ratio can range from 10:1 to 40:1 mL/g.[11]
• Place the vessel in an ultrasonic bath.
• Apply ultrasonic power (e.g., 250-400 W) for a specified duration (e.g., 30-60 minutes).[11]
• Maintain the extraction temperature within an optimal range (e.g., 40-70°C) to prevent degradation of the target compounds.[11]

3. Post-Extraction Processing:

• After extraction, filter the mixture through filter paper to separate the extract from the plant residue.
• The filtrate can be concentrated under reduced pressure using a rotary evaporator to obtain a crude extract.
• Store the crude extract in a desiccator under vacuum until further analysis.[5]

Protocol 2: Quantification of Scutellarein using RP-HPLC

This protocol outlines a general method for the quantitative analysis of Scutellarein in the obtained extracts using Reverse Phase High-Performance Liquid Chromatography (RP-HPLC).

1. Preparation of Standard and Sample Solutions:

• Standard Solution: Prepare a stock solution of Scutellarein standard (purity ≥98%) in a suitable solvent (e.g., methanol (B129727) or ethanol).[5] From the stock solution, prepare a series of standard solutions of known concentrations to construct a calibration curve.
• Sample Solution: Dissolve a known amount of the crude extract in the mobile phase or a suitable solvent and filter it through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

• Column: C18 column.[5][6]
• Mobile Phase: A gradient elution is often used. A common mobile phase consists of an aqueous solution with a small amount of acid (e.g., 0.1% formic acid) as solvent A and an organic solvent like acetonitrile (B52724) or methanol as solvent B.[12]
• Flow Rate: Typically around 0.8-1.0 mL/min.[12]
• Detection Wavelength: 274 nm or 335 nm.[5][12]
• Injection Volume: 10-20 µL.
• Column Temperature: Maintained at a constant temperature, for instance, 28 °C.[12]

3. Data Analysis:

• Identify the Scutellarein peak in the sample chromatogram by comparing the retention time with that of the standard.
• Quantify the amount of Scutellarein in the sample by using the calibration curve generated from the standard solutions.

Visualizations: Signaling Pathways and Experimental Workflow

Scutellarein-Modulated Signaling Pathways

Scutellarein exerts its biological effects by modulating several key intracellular signaling pathways.

References

• 1. Scutellarein: a review of chemistry and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Scutellarin alleviates microglia‐mediated neuroinflammation and apoptosis after ischemic stroke through the PI3K/AKT/GSK3β signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. archives.ijper.org [archives.ijper.org]
• 6. Comparative Extraction and Quantification of Scutellarein from Leaves of Triumfetta rhomboidea Using RP-HPLC | Indian Journal of Pharmaceutical Education and Research [archives.ijper.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Extraction of Flavonoids from Scutellariae Radix using Ultrasound-Assisted Deep Eutectic Solvents and Evaluation of Their Anti-Inflammatory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Extraction of Flavonoids from Scutellariae Radix using Ultrasound-Assisted Deep Eutectic Solvents and Evaluation of Their Anti-Inflammatory Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Optimization of the extraction of total flavonoids from Scutellaria baicalensis Georgi using the response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for the Purification of Scutellarein by Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scutellarein is a flavone, a type of flavonoid, that is found in various plants, particularly in the genus Scutellaria. It is the aglycone of scutellarin (B1681692). Scutellarein has garnered significant interest within the scientific and pharmaceutical communities due to its wide range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. As research into its therapeutic potential continues, the need for efficient and reliable purification methods is paramount. This document provides detailed application notes and protocols for the purification of scutellarein from crude plant extracts using column chromatography, a fundamental and widely used separation technique. The protocols described herein are intended to serve as a guide for researchers in obtaining high-purity scutellarein for experimental and drug development purposes.

Overview of Purification Strategies

The purification of scutellarein from a complex crude extract typically involves a multi-step approach to remove pigments, lipids, and other secondary metabolites. A general workflow starts with a preliminary enrichment step, often using macroporous resins, followed by one or more column chromatography steps. The choice of stationary and mobile phases for column chromatography is critical and depends on the polarity of scutellarein and the impurities present in the extract. Both normal-phase (e.g., silica (B1680970) gel) and reversed-phase (e.g., C18) chromatography are effective for scutellarein purification.

Data Presentation: Comparison of Chromatographic Methods

The selection of a chromatographic method for scutellarein purification will depend on the desired scale, purity requirements, and available resources. Below is a summary of typical quantitative data associated with different column chromatography techniques for flavonoid purification.

Parameter	Macroporous Resin Chromatography	Silica Gel Column Chromatography	Reversed-Phase (C18) Column Chromatography
Primary Use	Initial enrichment and removal of highly polar or non-polar impurities	Intermediate and final purification	Final polishing and high-resolution separation
Stationary Phase	Non-polar or weakly polar resins (e.g., HPD-100, D141)	Silica gel (60-120 mesh or 200-300 mesh)	Octadecyl-silica (C18)
Typical Mobile Phase	Ethanol-water gradients	Chloroform-methanol, Ethyl acetate-methanol gradients	Methanol-water or Acetonitrile-water gradients (often with acid modifier)
Sample Loading Capacity	High	Moderate	Low to Moderate
Purity Achieved	40-60%	>90%	>95%
Recovery Rate	>85%	70-85%	>90%
Advantages	High capacity, reusable, cost-effective for large scale	Low cost, widely available	High resolution, reproducible
Disadvantages	Lower resolution	Irreversible adsorption of some compounds, lower resolution than RP	Higher cost of stationary phase

Experimental Protocols

Protocol 1: Preliminary Enrichment of Scutellarein using Macroporous Resin

This protocol describes the initial clean-up of a crude plant extract to enrich the flavonoid fraction containing scutellarein.

1. Materials and Reagents:

• Crude extract of a scutellarein-containing plant (e.g., Scutellaria barbata)

• Macroporous adsorption resin (e.g., HPD-100 or equivalent)

• Ethanol (B145695) (95% and various dilutions in water)

• Deionized water

• Glass column

• Peristaltic pump

2. Procedure:

• Resin Pre-treatment: Soak the macroporous resin in 95% ethanol for 24 hours to swell and remove any residual monomers. Wash the resin thoroughly with deionized water until the effluent is clear.

• Column Packing: Pack a glass column with the pre-treated resin. The bed volume will depend on the amount of crude extract to be processed. Equilibrate the column by washing with deionized water at a flow rate of 2-3 bed volumes per hour (BV/h).

• Sample Loading: Dissolve the crude extract in a small volume of the equilibration solvent (deionized water, possibly with a low percentage of ethanol to aid solubility). Apply the sample solution to the top of the column at a flow rate of 1-2 BV/h.

• Washing: After loading, wash the column with 3-5 bed volumes of deionized water to remove sugars, salts, and other highly polar impurities.

• Elution: Elute the adsorbed compounds using a stepwise gradient of ethanol in water (e.g., 30%, 50%, 70%, and 95% ethanol). Collect fractions of the eluate.

• Fraction Analysis: Analyze the collected fractions for the presence of scutellarein using Thin Layer Chromatography (TLC) (see Protocol 4). Fractions containing scutellarein are typically eluted with 50-70% ethanol.

• Pooling and Concentration: Pool the scutellarein-rich fractions and concentrate them under reduced pressure to obtain an enriched flavonoid extract.

Protocol 2: Purification of Scutellarein by Silica Gel Column Chromatography

This protocol details the purification of the enriched flavonoid extract using normal-phase column chromatography.

1. Materials and Reagents:

• Enriched flavonoid extract from Protocol 1

• Silica gel (200-300 mesh)

• Chloroform (B151607)

• Methanol (B129727)

• Glass column

• Fraction collector

2. Procedure:

• Column Packing: Prepare a slurry of silica gel in chloroform and carefully pack it into a glass column. Allow the silica gel to settle, ensuring a homogenous and crack-free bed. Top the silica bed with a thin layer of sand.

• Sample Loading: Dissolve the enriched extract in a minimal amount of methanol and adsorb it onto a small amount of silica gel. Dry the silica gel-adsorbed sample to a free-flowing powder. Carefully apply the powdered sample to the top of the column.

• Elution: Begin elution with 100% chloroform. Gradually increase the polarity of the mobile phase by adding methanol in a stepwise or linear gradient. A typical gradient could be from 100:1 to 10:1 chloroform:methanol.

• Fraction Collection: Collect fractions of the eluate using a fraction collector.

• Fraction Analysis: Monitor the separation by TLC analysis of the collected fractions (see Protocol 4).

• Isolation of Scutellarein: Pool the fractions containing pure scutellarein and evaporate the solvent under reduced pressure to yield the purified compound.

Protocol 3: High-Purity Scutellarein Purification by Reversed-Phase (C18) Column Chromatography

This protocol is suitable for the final polishing of scutellarein to achieve high purity, often used in preparative HPLC systems.

1. Materials and Reagents:

• Partially purified scutellarein from Protocol 2

• Reversed-phase C18 silica gel

• Methanol (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Deionized water (HPLC grade)

• Formic acid or acetic acid (optional, for improving peak shape)

• Preparative HPLC system or flash chromatography system with a C18 column

2. Procedure:

• Column Equilibration: Equilibrate the C18 column with the initial mobile phase composition (e.g., 20% methanol in water) until a stable baseline is achieved.

• Sample Preparation: Dissolve the scutellarein sample in a small volume of the initial mobile phase or methanol. Filter the sample through a 0.45 µm filter.

• Injection and Elution: Inject the sample onto the column. Elute with a linear gradient of increasing organic solvent (methanol or acetonitrile) in water. A typical gradient for scutellarein could be from 20% to 80% methanol over 30-60 minutes. A small amount of acid (e.g., 0.1% formic acid) can be added to both the aqueous and organic phases to improve peak symmetry.[1]

• Fraction Collection: Collect the fractions corresponding to the scutellarein peak based on the UV detector signal (detection is typically performed at around 335 nm).[1]

• Purity Analysis and Recovery: Analyze the purity of the collected fraction by analytical HPLC (see Protocol 5). Pool the pure fractions and remove the solvent by lyophilization or evaporation under reduced pressure.

Protocol 4: Thin Layer Chromatography (TLC) for Fraction Analysis

TLC is a quick and effective method for monitoring the progress of column chromatography.

1. Materials and Reagents:

• TLC plates (silica gel 60 F254)

• Developing solvent system: A good system for separating scutellarin and scutellarein is Ethyl acetate: methanol: formic acid: water (20: 2.7: 0.5: 2).[2]

• TLC tank

• Spotting capillaries

• UV lamp (254 nm and 366 nm)

• Visualizing reagent (e.g., 1% ethanolic aluminum chloride solution for flavonoids)

2. Procedure:

• Plate Preparation: Draw a baseline with a pencil about 1 cm from the bottom of the TLC plate.

• Spotting: Apply small spots of the collected fractions and a scutellarein standard onto the baseline.

• Development: Place the TLC plate in a developing tank saturated with the mobile phase. Allow the solvent front to move up the plate until it is about 1 cm from the top.

• Visualization: Remove the plate from the tank, mark the solvent front, and let it dry. Visualize the spots under a UV lamp. Flavonoids like scutellarein will quench the fluorescence at 254 nm and may fluoresce at 366 nm. Spraying with a visualizing reagent can enhance detection.

• Rf Calculation: Calculate the Retention factor (Rf) for the spots and compare them with the standard to identify the fractions containing scutellarein. The Rf value for scutellarein in the recommended solvent system is approximately 0.96, while its glycoside, scutellarin, has an Rf of about 0.31.[2]

Protocol 5: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Analytical HPLC is the standard method for determining the purity of the final scutellarein product.

1. Materials and Reagents:

• Purified scutellarein

• HPLC system with a UV/Vis or DAD detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile phase: Acetonitrile and water (both HPLC grade), often with 0.1% formic or phosphoric acid.[1]

• Scutellarein reference standard

2. Procedure:

• Standard and Sample Preparation: Prepare a stock solution of the scutellarein reference standard and the purified sample in methanol. Prepare a series of dilutions of the standard to create a calibration curve.

• Chromatographic Conditions:

  • Mobile Phase: A gradient of acetonitrile (B) in water with 0.1% formic acid (A). A typical gradient might be: 0-20 min, 25% B; 20-25 min, 25-50% B; 25-30 min, 50-25% B.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.

  • Detection Wavelength: 335 nm.[1]

  • Injection Volume: 10-20 µL.

• Analysis: Inject the standard solutions and the purified sample.

• Quantification: Determine the purity of the sample by comparing the peak area of scutellarein in the sample chromatogram to the total peak area (area normalization method) or by using the calibration curve generated from the reference standard. A purity of >98% is often desired for research purposes.

Visualization of Experimental Workflow and Signaling Pathways

Experimental Workflow

The overall process for the purification of scutellarein can be visualized as a sequential workflow, starting from the crude plant material and culminating in a high-purity compound.

Caption: Workflow for the purification of Scutellarein.

Signaling Pathways

Scutellarein has been shown to modulate several key signaling pathways involved in inflammation and cell survival. Understanding these pathways is crucial for researchers in drug development.

PI3K/AKT Signaling Pathway

The PI3K/AKT pathway is a critical regulator of cell growth, proliferation, and survival. Scutellarein has been reported to inhibit this pathway, which may contribute to its anti-cancer and anti-inflammatory effects.

Caption: Scutellarein's modulation of the PI3K/AKT pathway.

NF-κB Signaling Pathway

The NF-κB pathway is a central mediator of inflammatory responses. Scutellarein can suppress the activation of this pathway, thereby exerting its anti-inflammatory effects.

Caption: Scutellarein's inhibition of the NF-κB pathway.

Conclusion

The protocols and data presented in this document provide a comprehensive guide for the purification of scutellarein from natural sources. The choice of the specific chromatographic method will depend on the scale of purification and the desired final purity. By following these detailed protocols, researchers can obtain high-quality scutellarein for further investigation into its promising pharmacological activities. The provided diagrams of the experimental workflow and the affected signaling pathways offer a clear visual representation to aid in the understanding of the purification process and the compound's mechanism of action.

References

• 1. archives.ijper.org [archives.ijper.org]
• 2. Scutellarin regulates osteoarthritis in vitro by inhibiting the PI3K/AKT/mTOR signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Scutellarein

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scutellarein is a flavone, a type of flavonoid, that is found in various plants, most notably in the genus Scutellaria, which is used in traditional medicine. It is the aglycone of scutellarin. Due to its potential pharmacological activities, including anti-inflammatory and antioxidant properties, there is a growing interest in its quantification in plant extracts and pharmaceutical formulations. This application note provides a comprehensive guide to the development of a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the analysis of scutellarein.

Chromatographic Conditions

A reversed-phase HPLC method is typically employed for the analysis of scutellarein. The following table summarizes a recommended starting point for method development, based on established methods for related flavonoids.[1][2][3]

Table 1: Recommended HPLC Parameters for Scutellarein Analysis

Parameter	Recommended Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile and water (acidified)
A: 0.1% Phosphoric Acid or Formic Acid in Water
B: Acetonitrile
Gradient Elution	Start with a lower percentage of Acetonitrile (e.g., 20-30%) and gradually increase to elute Scutellarein. A gradient can optimize separation from other components.
Flow Rate	1.0 mL/min
Column Temperature	Ambient or controlled at 25-30 °C
Detection Wavelength	Diode Array Detector (DAD) or UV Detector at ~335 nm for optimal sensitivity for scutellarein.[1] A secondary wavelength of ~270-280 nm can also be used for detecting a broader range of flavonoids.[2][4]
Injection Volume	10-20 µL
Internal Standard (Optional)	Rutin or another suitable flavonoid with a distinct retention time.

Method Validation

Method validation is crucial to ensure that the analytical method is accurate, precise, and reliable. The following parameters should be assessed according to ICH guidelines.

Table 2: Method Validation Parameters and Typical Acceptance Criteria

Parameter	Description	Typical Acceptance Criteria
Linearity	The ability of the method to elicit test results that are directly proportional to the analyte concentration.	Correlation coefficient (r²) > 0.999.[1]
Precision	The closeness of agreement between a series of measurements. Assessed at two levels: Repeatability (intra-day) and Intermediate Precision (inter-day).	Relative Standard Deviation (RSD) < 2%.
Accuracy	The closeness of the test results obtained by the method to the true value. Often determined by recovery studies.	Recovery between 98-102%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-Noise ratio of 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1.
Specificity	The ability to assess unequivocally the analyte in the presence of components which may be expected to be present.	Peak purity analysis using a DAD detector.
Robustness	The capacity of a method to remain unaffected by small, but deliberate variations in method parameters.	Consistent results with minor changes in flow rate, mobile phase composition, etc.

Experimental Protocols

Protocol 1: Preparation of Standard Solutions

• Primary Stock Solution (e.g., 1000 µg/mL): Accurately weigh 10 mg of scutellarein reference standard and dissolve it in 10 mL of methanol (B129727) or a suitable solvent in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the mobile phase to achieve concentrations within the expected sample range (e.g., 1-100 µg/mL). These solutions are used to construct the calibration curve.

Protocol 2: Sample Preparation (Extraction from Scutellaria Plant Material)

Several extraction techniques can be employed, with Accelerated Solvent Extraction (ASE) and Ultrasound-Assisted Extraction (UAE) often yielding higher concentrations of scutellarein compared to traditional methods like maceration.[1]

• Sample Comminution: Grind the dried plant material (e.g., leaves or roots of Scutellaria baicalensis) to a fine powder.

• Extraction:

  • Ultrasound-Assisted Extraction (UAE): Accurately weigh about 1.0 g of the powdered plant material into a flask. Add 20 mL of ethanol (B145695) and sonicate for 30 minutes.

  • Accelerated Solvent Extraction (ASE): Mix 5 g of the dry powder with a dispersing agent and place it in the extraction cell.[1] Perform the extraction with ethanol at an elevated temperature and pressure.

• Filtration: Filter the extract through a 0.45 µm syringe filter to remove particulate matter before injecting it into the HPLC system.

Experimental Workflow and Data Analysis

The following diagram illustrates the general workflow for the HPLC analysis of scutellarein.

Caption: Workflow for Scutellarein HPLC Analysis.

Stability-Indicating Method Development

For drug development and quality control, a stability-indicating HPLC method is essential. This involves subjecting a scutellarein solution to stress conditions (e.g., acid, base, oxidation, heat, and light) to demonstrate that the method can separate the intact drug from its degradation products. The peak purity of scutellarein should be monitored using a Diode Array Detector to ensure no co-eluting peaks are present.

Potential Signaling Pathway of Scutellarein

While the primary focus of this document is the analytical methodology, it is noteworthy that scutellarein's biological activity is a key driver for its analysis. The diagram below illustrates a simplified, hypothetical signaling pathway that could be investigated in relation to scutellarein's anti-inflammatory effects.

Caption: Hypothetical Anti-inflammatory Signaling Pathway of Scutellarein.

Conclusion

The HPLC method outlined in this application note provides a reliable and robust framework for the quantification of scutellarein in various samples. Proper method validation is paramount to ensure data quality and regulatory compliance. The provided protocols and workflow diagrams serve as a practical guide for researchers and scientists involved in the analysis of this promising natural compound.

References

• 1. archives.ijper.org [archives.ijper.org]
• 2. researchgate.net [researchgate.net]
• 3. Separation methods used for Scutellaria baicalensis active components - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validation of a HPLC method for flavonoid biomarkers in skullcap (Scutellaria) and its use to illustrate wide variability in the quality of commercial tinctures - PubMed [pubmed.ncbi.nlm.nih.gov]

Scutellarein Quantification Using LC-MS/MS: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scutellarein, a flavone (B191248) constituent of various medicinal plants such as Scutellaria baicalensis, has garnered significant interest for its wide range of pharmacological activities, including anti-inflammatory, antioxidant, and anticancer effects. Accurate and sensitive quantification of scutellarein in biological matrices is crucial for pharmacokinetic studies, drug metabolism research, and quality control of herbal preparations. This document provides a detailed protocol for the quantification of scutellarein using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly selective and sensitive analytical technique.

Experimental Protocols

Sample Preparation

The following protocols are generalized procedures that can be adapted for specific matrices such as plasma, urine, or plant extracts.

a) Plasma Sample Preparation (Protein Precipitation)

• Thaw frozen plasma samples on ice.

• To 100 µL of plasma in a microcentrifuge tube, add 300 µL of acetonitrile (B52724) containing the internal standard (IS), such as baicalin (B1667713) or puerarin.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex for 30 seconds and centrifuge at 12,000 x g for 5 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

b) Plant Tissue Sample Preparation (Solvent Extraction)

• Weigh approximately 100 mg of homogenized, freeze-dried plant powder into a microcentrifuge tube.

• Add 1 mL of 70% methanol (B129727) containing the internal standard.

• Vortex for 1 minute, followed by ultrasonication for 30 minutes in a cold bath.

• Centrifuge at 12,000 x g for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical starting conditions that should be optimized for the specific instrument being used.

a) Liquid Chromatography (LC) Conditions

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile or Methanol
Gradient	Start with 5-10% B, ramp to 90-95% B over 5-10 minutes, hold for 1-2 minutes, and re-equilibrate.
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	35 - 45°C
Injection Volume	1 - 10 µL

b) Mass Spectrometry (MS) Conditions

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive Ion Mode
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Source Temp.	350 - 550°C
Capillary Voltage	3.0 - 4.5 kV
Nebulizer Gas	Nitrogen, 40 - 60 psi
Drying Gas	Nitrogen, 8 - 12 L/min

Quantitative Data

The following tables summarize typical quantitative parameters for the LC-MS/MS analysis of scutellarein and its common glucuronide form, scutellarin.

Table 1: MRM Transitions for Scutellarein and Scutellarin

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
Scutellarein	285.0 - 287.0	133.0, 151.0, 269.0	Negative/Positive
Scutellarin	461.0 - 463.1	285.0 - 287.0	Negative/Positive
Baicalin (IS)	445.0 - 447.0	269.0 - 271.0	Negative/Positive
Puerarin (IS)	417.0	297.0, 267.0	Positive

Table 2: Summary of Method Validation Parameters from Literature

Matrix	Linearity Range	LLOQ (ng/mL)	Precision (%RSD)	Accuracy (%RE)	Reference
Human Plasma	0.2 - 20.0 ng/mL	0.2	< 12.4%	± 5.0%	[1]
Rat Plasma	0.625 - 80.0 µg/mL	312	Not Reported	Not Reported	[2]
Plant Extract	0.01 - 100 µg/mL	0.015	Not Reported	Not Reported	[3]

LLOQ: Lower Limit of Quantification; %RSD: Percent Relative Standard Deviation; %RE: Percent Relative Error.

Visualizations

Experimental Workflow

Caption: Experimental workflow for Scutellarein quantification.

Signaling Pathway

Scutellarein has been shown to exert its anti-inflammatory and anticancer effects by modulating key signaling pathways, primarily the NF-κB and MAPK pathways.

Caption: Scutellarein's inhibition of inflammatory pathways.

Conclusion

This application note provides a comprehensive framework for the quantification of scutellarein using LC-MS/MS. The detailed protocols for sample preparation and instrument parameters, along with the summarized quantitative data, offer a robust starting point for method development and validation. The visualization of the experimental workflow and the relevant signaling pathways provides a broader context for the application of this analytical method in pharmacological and drug development research. Researchers are encouraged to optimize these methods for their specific instrumentation and matrix to achieve the best performance.

References

• 1. journals.blrcl.org [journals.blrcl.org]
• 2. Scutellarein: a review of chemistry and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Recent advancement in the anticancer efficacy of the natural flavonoid scutellarin: a comprehensive review [frontiersin.org]

Application Note: Structural Elucidation of Scutellarein using ¹H- and ¹³C-NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Scutellarein is a flavone, a class of flavonoids, found in various plants such as Scutellaria lateriflora. It is the aglycone of Scutellarin. This compound and its derivatives are of significant interest to the pharmaceutical industry due to their wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. The precise structural characterization of Scutellarein is fundamental for understanding its structure-activity relationships and for quality control in drug development. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the unambiguous structural elucidation of such natural products. This application note provides a detailed protocol and corresponding ¹H- and ¹³C-NMR data for the analysis of Scutellarein in Dimethyl Sulfoxide-d₆ (DMSO-d₆).

Chemical Structure and Atom Numbering

The chemical structure of Scutellarein with the standard flavonoid numbering system is shown below. This numbering is used for the assignment of NMR signals.

Figure 1. Structure of Scutellarein with standard atom numbering.

¹H-NMR and ¹³C-NMR Spectral Data

The following tables summarize the ¹H- and ¹³C-NMR chemical shifts for Scutellarein recorded in DMSO-d₆. The data is compiled from representative literature values for Scutellarein and its close structural analogs[1].

Table 1: ¹H-NMR Data of Scutellarein in DMSO-d₆ (600 MHz)

Atom Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
3	6.83	s	-
8	6.29	s	-
2', 6'	8.07	d	8.7
3', 5'	6.93	d	8.7
5-OH	12.82	br s	-
4'-OH	10.34	br s	-
7-OH	5.44	br s	-

s: singlet, d: doublet, br s: broad singlet

Table 2: ¹³C-NMR Data of Scutellarein in DMSO-d₆ (151 MHz)

Atom Position	Chemical Shift (δ, ppm)
2	163.9
3	102.3
4	181.7
5	156.9
6	98.9
7	157.2
8	125.1
9	149.2
10	103.4
1'	121.0
2', 6'	128.9
3', 5'	116.0
4'	161.1

Experimental Protocols

A generalized protocol for acquiring high-quality NMR spectra of Scutellarein is provided below.

1. Sample Preparation

• Weigh approximately 5-10 mg of purified Scutellarein.

• Dissolve the sample in 0.6-0.7 mL of deuterated dimethyl sulfoxide (B87167) (DMSO-d₆). The use of DMSO-d₆ is recommended due to its excellent solubilizing power for flavonoids and its ability to allow for the observation of exchangeable hydroxyl protons[2].

• Vortex the mixture until the sample is completely dissolved.

• Transfer the solution into a standard 5 mm NMR tube.

2. NMR Data Acquisition

NMR spectra should be acquired on a high-field NMR spectrometer (e.g., 400-600 MHz) for optimal resolution and sensitivity.

• ¹H-NMR Spectroscopy:

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: ~16 ppm, centered around 6-8 ppm.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time: ~3-4 seconds.

  • Temperature: 298 K (25 °C).

• ¹³C-NMR Spectroscopy:

  • Pulse Program: Proton-decoupled pulse program with NOE (e.g., 'zgpg30').

  • Spectral Width: ~220 ppm, centered around 100-120 ppm.

  • Number of Scans: 1024-4096 scans are typically required due to the low natural abundance of ¹³C.

  • Relaxation Delay (d1): 2 seconds.

  • Acquisition Time: ~1-2 seconds.

  • Temperature: 298 K (25 °C).

3. Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Perform phase correction and baseline correction.

• Reference the spectra. For DMSO-d₆, the residual solvent peak can be set to δ 2.50 ppm for ¹H spectra and δ 39.52 ppm for ¹³C spectra.

Workflow and Pathway Diagrams

NMR Analysis Workflow

The logical flow from sample preparation to final structural confirmation is a critical process in analytical chemistry.

References

• 1. biorxiv.org [biorxiv.org]
• 2. thieme-connect.com [thieme-connect.com]

Application Notes and Protocols for In Vitro Cell-Based Assays with Scutellarein

Introduction

Scutellarein is a flavone, a type of flavonoid compound, found in plants such as Scutellaria baicalensis and Erigeron breviscapus.[1][2] It is the aglycone form of scutellarin. This document provides detailed application notes and experimental protocols for investigating the in vitro effects of scutellarein, focusing on its anti-cancer, anti-inflammatory, and neuroprotective properties. The protocols are intended for researchers in cell biology, pharmacology, and drug development.

Application Notes

Scutellarein has demonstrated a range of biological activities in vitro, making it a compound of interest for therapeutic development. Its primary mechanisms of action include the induction of apoptosis in cancer cells, suppression of inflammatory pathways, and protection against oxidative stress.

• Anti-Cancer Activity: Scutellarein has been shown to inhibit the proliferation of various cancer cell lines in a dose-dependent manner.[1] It can induce cell cycle arrest and trigger apoptosis through both intrinsic and extrinsic pathways.[1][3] A key mechanism is the inhibition of signaling pathways crucial for cancer cell survival and metastasis, such as the Nuclear Factor-kappa B (NF-κB) pathway.[4] Treatment with scutellarein has been observed to suppress the translocation of NF-κB to the nucleus, thereby downregulating the expression of target genes involved in cell migration and invasion.[4]

• Anti-Inflammatory Effects: In inflammatory models, such as lipopolysaccharide (LPS)-stimulated macrophages and bronchial epithelial cells, scutellarein effectively reduces the production of pro-inflammatory mediators.[2][5][6] It has been shown to inhibit the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), leading to decreased production of nitric oxide (NO) and prostaglandin (B15479496) E2 (PGE2).[5] This anti-inflammatory action is mediated through the downregulation of the NF-κB and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[5]

• Neuroprotective Properties: Scutellarein exhibits protective effects in neuronal cell models against oxidative stress, a key factor in neurodegenerative diseases.[7] It can protect cells like PC12 from hydrogen peroxide (H2O2)-induced damage.[7]

Data Presentation: In Vitro Efficacy of Scutellarein

Table 1: Anti-Cancer Effects of Scutellarein on Various Cell Lines

Cell Line	Cancer Type	Assay	Concentration(s)	Key Findings	Reference(s)
HT1080	Human Fibrosarcoma	MTT, Western Blot	10 µM, 50 µM	Inhibited cell viability; reduced nuclear NF-κB levels by up to 5-fold.	[4]
Hep3B	Human Hepatocellular Carcinoma	MTT, Flow Cytometry	100-300 µM	Dose-dependently inhibited cell proliferation and induced apoptosis.	[1]

| A549, H1299 | Non-Small Cell Lung Cancer | Migration, Colony Formation, Apoptosis Assay | Not specified | Suppressed migration and colony formation; induced cell cycle arrest and apoptosis. |[3] |

Table 2: Anti-Inflammatory Effects of Scutellarein

Cell Line	Model	Concentration(s)	Key Findings	Reference(s)
RAW264.7	LPS-stimulated Macrophages	25, 50, 75 µM	Inhibited LPS-induced production of NO and PGE2; downregulated p-JNK and p-ERK.	[5]
BEAS-2B	LPS-stimulated Bronchial Epithelial Cells	Not specified	Hindered LPS-induced translocation of p65 (NF-κB) to the nucleus; reduced mRNA levels of IL-6, CCL2, and CXCL8.	[2]

| HT-29 | Human Intestinal Epithelial Cells | Not specified | Attenuated inflammation in DSS-treated mice models. |[6] |

Table 3: Neuroprotective Effects of Scutellarein

Cell Line	Model of Injury	Assay	Key Findings	Reference(s)

| PC12 | H2O2-induced Oxidative Stress | MTT | Showed protective effects against oxidative damage. |[7] |

Experimental Protocols

General Cell Culture and Maintenance

This protocol is a general guideline for maintaining adherent cell lines such as HT1080, Hep3B, and RAW264.7.

• Materials:

  • Complete cell culture medium (e.g., DMEM supplemented with 10% FBS and 1% Penicillin/Streptomycin).[1][4]

  • Phosphate-Buffered Saline (PBS), sterile.

  • Trypsin-EDTA (0.25%).

  • Cell culture flasks/plates.

  • Humidified incubator (37°C, 5% CO2).

• Procedure:

  • Culture cells in T-75 flasks with complete medium in a humidified incubator.

  • For passaging, aspirate the old medium and wash the cell monolayer once with sterile PBS.

  • Add 1-2 mL of Trypsin-EDTA and incubate for 3-5 minutes at 37°C until cells detach.

  • Neutralize the trypsin by adding 5-10 mL of complete medium.

  • Centrifuge the cell suspension at 800-1000 rpm for 5 minutes.

  • Resuspend the cell pellet in fresh complete medium and seed into new flasks/plates at the desired density.

  • Perform experiments when cells reach 70-80% confluency.

Cell Viability (MTT) Assay

This protocol determines the cytotoxic effects of scutellarein.

• Materials:

  • 96-well cell culture plates.

  • Scutellarein stock solution (dissolved in DMSO).[4]

  • MTT solution (5 mg/mL in PBS).

  • DMSO.

  • Microplate reader.

• Procedure:

  • Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate overnight.[4]

  • Prepare serial dilutions of scutellarein in fresh medium. The final DMSO concentration should be <0.1% (v/v).[4]

  • Replace the medium with 200 µL of medium containing various concentrations of scutellarein (e.g., 0, 10, 50, 100, 200 µM). Include a vehicle control (DMSO only).[1][4]

  • Incubate for 24-72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[1]

  • Carefully remove the medium and add 150-200 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[1]

  • Measure the absorbance at 540-570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the vehicle control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol quantifies scutellarein-induced apoptosis using flow cytometry.

• Materials:

  • 6-well plates.

  • Annexin V-FITC/PI Apoptosis Detection Kit.

  • Binding Buffer (1X).

  • Flow cytometer.

• Procedure:

  • Seed cells in 6-well plates at a density of 2-4x10⁵ cells/well and incubate overnight.[1]

  • Treat cells with desired concentrations of scutellarein for 24 hours.[1]

  • Harvest both adherent and floating cells and centrifuge.

  • Wash the cell pellet with cold PBS.

  • Resuspend the cells in 1X Binding Buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.[1]

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the samples immediately using a flow cytometer. Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.

Western Blot Analysis for Protein Expression

This protocol is for detecting changes in protein expression, such as those in the NF-κB or MAPK pathways.

• Materials:

  • RIPA lysis buffer with protease inhibitors.

  • Nuclear/Cytosol Fractionation Kit (for NF-κB analysis).[4]

  • BCA Protein Assay Kit.

  • SDS-PAGE gels, running buffer, and transfer buffer.

  • PVDF or nitrocellulose membranes.

  • Blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

  • Primary and HRP-conjugated secondary antibodies.

  • ECL detection system.

• Procedure:

  • Treat cells with scutellarein as required.

  • Lyse the cells using RIPA buffer on ice. For NF-κB translocation, use a fractionation kit to separate nuclear and cytosolic extracts.[4]

  • Determine protein concentration using the BCA assay.

  • Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane with blocking buffer for 1-2 hours at room temperature.[4]

  • Incubate the membrane with the primary antibody overnight at 4°C (e.g., antibodies against p-p65, IκBα, p-JNK, p-ERK, β-actin, Histone H3).[4][5]

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL detection system. Use β-actin or Histone H3 as loading controls for cytosolic and nuclear fractions, respectively.[4]

Anti-Inflammatory Assay in LPS-Stimulated Macrophages

This protocol assesses the ability of scutellarein to inhibit inflammatory responses in RAW264.7 cells.

• Materials:

  • RAW264.7 cells.

  • Lipopolysaccharide (LPS).

  • Griess Reagent (for NO measurement).

  • ELISA kits (for PGE2, TNF-α, IL-6).

• Procedure:

  • Seed RAW264.7 cells in 24-well or 96-well plates and allow them to adhere.

  • Pre-treat the cells with various non-toxic concentrations of scutellarein (e.g., 25, 50, 75 µM) for 1-2 hours.[5]

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.[5]

  • Nitric Oxide (NO) Measurement: Collect the cell culture supernatant. Mix 100 µL of supernatant with 100 µL of Griess Reagent and measure the absorbance at 540 nm.

  • Cytokine Measurement (PGE2, TNF-α, IL-6): Collect the supernatant and measure the concentration of cytokines using specific ELISA kits according to the manufacturer's instructions.

  • Gene Expression: To measure mRNA levels of inflammatory genes, lyse the cells after treatment, extract total RNA, and perform RT-qPCR.[2]

Visualizations: Workflows and Signaling Pathways

Caption: General experimental workflow for in vitro evaluation of scutellarein.

Caption: Scutellarein inhibits the NF-κB signaling pathway.

Caption: Scutellarein selectively inhibits MAPK (JNK/ERK) pathways.

References

• 1. Scutellarein Induces Fas-Mediated Extrinsic Apoptosis and G2/M Cell Cycle Arrest in Hep3B Hepatocellular Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Scutellarein Suppresses the Production of ROS and Inflammatory Mediators of LPS-Activated Bronchial Epithelial Cells and Attenuates Acute Lung Injury in Mice [mdpi.com]
• 3. Scutellarein inhibits lung cancer growth by inducing cell apoptosis and inhibiting glutamine metabolic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Scutellarein inhibits cancer cell metastasis in vitro and attenuates the development of fibrosarcoma in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Scutellarein Inhibits LPS-Induced Inflammation through NF-κB/MAPKs Signaling Pathway in RAW264.7 Cells [mdpi.com]
• 6. Scutellarein ameliorates dextran sulfate sodium-induced ulcerative colitis by inhibiting colonic epithelial cell proinflammation and barrier disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Notes: DPPH Assay for Scutellarein Antioxidant Capacity

Introduction

Scutellarein is a flavonoid that has demonstrated notable antioxidant properties.[1] The evaluation of the antioxidant capacity of natural compounds like scutellarein is a critical step in the development of new therapeutic agents, particularly for conditions related to oxidative stress, such as ischemic cerebrovascular disease.[1] The 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay is a widely used, simple, and rapid spectrophotometric method for determining the antioxidant capacity of various compounds.[2][3][4] This assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.[5][6] The reduction of the deep purple DPPH radical to the pale yellow hydrazine (B178648) (DPPH-H) is measured by the decrease in absorbance at approximately 517 nm.[3][5]

Principle of the DPPH Assay

The DPPH assay measures the free radical scavenging activity of a compound.[6] The DPPH radical is a stable free radical that absorbs strongly at 517 nm.[3][5] When an antioxidant compound is added, it donates a hydrogen atom to the DPPH radical, leading to the formation of the reduced, non-radical form, DPPH-H.[2][6] This reduction causes a color change from violet to pale yellow, and the corresponding decrease in absorbance is proportional to the radical scavenging activity of the antioxidant.[3][5] The antioxidant capacity is often expressed as the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.[1]

Experimental Protocols

This section provides a detailed methodology for determining the antioxidant capacity of Scutellarein using the DPPH assay.

Materials and Reagents

• Scutellarein (purity ≥ 98%)[7]

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)[7]

• Methanol (B129727) or Ethanol (analytical grade)[1][3]

• Ascorbic acid or Trolox (as a positive control)[1][7]

• 96-well microplates[1]

• Microplate reader or UV-Vis spectrophotometer[1][3]

• Micropipettes

Preparation of Solutions

• DPPH Stock Solution (e.g., 0.1 mM):

  • Freshly prepare a 0.1 mM solution of DPPH in methanol or ethanol.[2]

  • Store the solution in a dark bottle and at a low temperature to prevent degradation.

• Scutellarein Sample Solutions:

  • Prepare a stock solution of Scutellarein in methanol or ethanol.

  • Perform serial dilutions of the stock solution to obtain a range of concentrations (e.g., 4 to 250 µmol/L) for testing.[1]

• Positive Control Solution:

  • Prepare a series of dilutions of ascorbic acid or Trolox in the same solvent used for the samples, to be used as a positive control.[1][7]

Assay Procedure

• In a 96-well microplate, add 100 µL of the various concentrations of Scutellarein sample solutions to different wells.[1]

• Add 100 µL of the DPPH solution to each well containing the sample.[1]

• For the blank, add 100 µL of the solvent (methanol or ethanol) and 100 µL of the DPPH solution.

• For the control, add 100 µL of the sample solution and 100 µL of the solvent.

• Shake the plate gently and incubate it in the dark at room temperature for 30 minutes.[1][2]

• After incubation, measure the absorbance of each well at 517 nm using a microplate reader.[1][3]

Data Analysis

• Calculate the percentage of DPPH radical scavenging activity using the following formula:

  • % Scavenging Activity = [ (A_blank - A_sample) / A_blank ] * 100

  • Where:

    • A_blank is the absorbance of the blank (DPPH solution without sample).

    • A_sample is the absorbance of the sample solution with DPPH.

• Determine the IC50 value:

  • Plot a graph of the percentage of scavenging activity against the concentration of Scutellarein.

  • The IC50 value is the concentration of Scutellarein that causes 50% inhibition of the DPPH radical.[1] This can be determined from the dose-response curve.

Data Presentation

The antioxidant capacity of Scutellarein, as determined by the DPPH assay, is summarized in the table below, presenting the IC50 values from various studies. A lower IC50 value indicates a stronger antioxidant activity.

Compound	DPPH IC50 (µM)	Reference
Scutellarein	16.84	[1]
Scutellarein	18.7 ± 0.1	[7]
Scutellarein	16.05	[8]
Scutellarin (for comparison)	17.56	[1]
Scutellarin (for comparison)	17.88	[8]

Visualizations

DPPH Assay Experimental Workflow

Caption: Workflow for DPPH Radical Scavenging Assay.

Antioxidant Mechanism of Scutellarein

Caption: Scutellarein scavenges DPPH radical via hydrogen donation.

References

• 1. Synthesis and Bio-Activity Evaluation of Scutellarein as a Potent Agent for the Therapy of Ischemic Cerebrovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of Six Flavonoids as Novel Cellular Antioxidants and Their Structure-Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 6. benchchem.com [benchchem.com]
• 7. Dual Effect of Glucuronidation of a Pyrogallol-Type Phytophenol Antioxidant: A Comparison between Scutellarein and Scutellarin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Bioactivity Characterization of Scutellarein Sulfonated Derivative - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: MTT Assay for Scutellarein Cytotoxicity Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scutellarein, a flavone (B191248) naturally present in medicinal herbs like Scutellaria baicalensis, has demonstrated a range of biological activities, including anti-inflammatory, antioxidant, and notably, anticancer properties.[1][2][3][4] A fundamental method for evaluating the anticancer potential of compounds like Scutellarein is the assessment of their cytotoxic effects on cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used, reliable, and sensitive colorimetric method for measuring cell viability and proliferation.[5][6][7][8]

This document provides detailed application notes and protocols for utilizing the MTT assay to determine the cytotoxicity of Scutellarein. The principle of the MTT assay is based on the enzymatic reduction of the yellow tetrazolium salt, MTT, into insoluble purple formazan (B1609692) crystals by mitochondrial dehydrogenases in metabolically active, viable cells.[5][6][9][10] The quantity of formazan produced, which is measured spectrophotometrically after solubilization, is directly proportional to the number of living cells.[6][9]

Experimental Protocols

Materials and Reagents

• Scutellarein (stock solution prepared in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[5][7]

• Dimethyl sulfoxide (B87167) (DMSO) or other suitable solubilization solution[7][9]

• Appropriate cancer cell line(s) (e.g., HepG2, Huh-7, MCF-7, Hs 578T, KB cells)[1][2]

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Phosphate-buffered saline (PBS), sterile

• 96-well flat-bottom sterile microplates[11]

• Multichannel pipette

• Microplate reader capable of measuring absorbance at 570 nm (with a reference wavelength of 630-650 nm)[5][6]

• Humidified incubator at 37°C with 5% CO2[6]

Experimental Workflow

Caption: A flowchart illustrating the key steps of the MTT assay for cytotoxicity testing.

Step-by-Step Protocol

• Cell Seeding:

  • Harvest cells that are in the exponential growth phase.

  • Perform a cell count to determine cell density.

  • Dilute the cell suspension in a complete culture medium to achieve the desired concentration (e.g., 5 x 10^4 cells/mL).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate, resulting in approximately 5,000 cells per well.[12]

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment and recovery.[11][12]

• Compound Treatment:

  • Prepare a series of dilutions of Scutellarein from the stock solution in a complete culture medium. It is advisable to test a wide range of concentrations to determine the IC50 value (e.g., 0, 10, 25, 50, 100, 200 µM).

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest Scutellarein concentration) and a blank control (medium without cells).

  • After the 24-hour incubation, carefully aspirate the old medium from the wells.

  • Add 100 µL of the prepared Scutellarein dilutions to the respective wells.

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).[12]

• MTT Assay:

  • Following the treatment period, add 10-20 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.45-0.5 mg/mL).[10][13]

  • Incubate the plate for an additional 2 to 4 hours at 37°C in a 5% CO2 incubator.[6][12] During this time, viable cells will reduce the MTT to formazan crystals.

  • After incubation, carefully remove the medium containing MTT without disturbing the formazan crystals.

  • Add 100-150 µL of DMSO to each well to dissolve the formazan crystals.[11][12]

  • Gently shake the plate on an orbital shaker for about 15 minutes to ensure complete solubilization of the formazan.[5]

• Data Acquisition and Analysis:

  • Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570 nm.[9][11] Use a reference wavelength of 630 nm or higher to subtract background absorbance.[5][6]

  • Subtract the average absorbance of the blank wells from the absorbance of all other wells.

  • Calculate the percentage of cell viability for each treatment group using the following formula: % Cell Viability = (Mean Absorbance of Treated Group / Mean Absorbance of Vehicle Control Group) x 100

  • Plot the percentage of cell viability against the concentration of Scutellarein to generate a dose-response curve.

  • Determine the IC50 value, which is the concentration of Scutellarein that causes a 50% reduction in cell viability. This can be calculated using non-linear regression analysis from the dose-response curve.

Data Presentation

Quantitative data from the MTT assay should be summarized for clear interpretation and comparison.

Table 1: Cytotoxicity of Scutellarein on Various Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (hours)	IC50 (µM)	Reference
SH-SY5Y	Neuroblastoma	48	117.8	[14]
MCF-7	Breast Cancer	Not Specified	0.7 - 65 (range)	[2]
Hs 578T	Breast Cancer	Not Specified	0.7 - 65 (range)	[2]
Hep3B	Hepatocellular Carcinoma	24	~250 (estimated)	[3]
KB cells	Oral Carcinoma	24	Not explicitly stated	[2]

Note: IC50 values can vary depending on the specific experimental conditions, including cell density and incubation time.

Signaling Pathways in Scutellarein-Induced Cytotoxicity

Scutellarein has been shown to exert its anticancer effects by modulating several key signaling pathways, leading to the induction of apoptosis (programmed cell death) and inhibition of cell proliferation.[1]

Key Signaling Pathways Modulated by Scutellarein

Caption: Scutellarein's impact on key cancer-related signaling pathways.

• PI3K/Akt/NF-κB Pathway: Scutellarein has been observed to inhibit this critical survival pathway, which is often overactive in cancer.[1] Inhibition of this pathway can lead to decreased cell proliferation and induction of apoptosis. In liver cancer cells (HepG2 and Huh-7), Scutellarein was shown to suppress carcinogenic pathways like PI3K/Akt/NF-κB.[1]

• Wnt/β-catenin and ERK Pathways: These pathways are also implicated in cell growth and proliferation, and their modulation by Scutellarein contributes to its anticancer effects.[1]

• Fas-Mediated Extrinsic Apoptosis: In Hep3B hepatocellular carcinoma cells, Scutellarein was found to induce apoptosis through the Fas-mediated extrinsic pathway, without significantly affecting the intrinsic (mitochondrial) pathway.[3]

• Cell Cycle Arrest: Scutellarein can cause cell cycle arrest, particularly at the G2/M phase, by inhibiting the expression of key regulatory proteins like Cdc25C, cdk1, and Cyclin B1.[3] This prevents cancer cells from dividing and proliferating.

References

• 1. journals.blrcl.org [journals.blrcl.org]
• 2. researchgate.net [researchgate.net]
• 3. Scutellarein Induces Fas-Mediated Extrinsic Apoptosis and G2/M Cell Cycle Arrest in Hep3B Hepatocellular Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. MTT assay - Wikipedia [en.wikipedia.org]
• 10. merckmillipore.com [merckmillipore.com]
• 11. bds.berkeley.edu [bds.berkeley.edu]
• 12. benchchem.com [benchchem.com]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Scutellarein treats neuroblastoma by regulating the expression of multiple targets - PMC [pmc.ncbi.nlm.nih.gov]

Scutellarein Formulation for Preclinical Animal Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scutellarein, a flavone (B191248) found in medicinal plants such as Scutellaria baicalensis, has garnered significant interest for its diverse pharmacological activities, including anti-inflammatory, antioxidant, and anticancer effects.[1] Its therapeutic potential is being explored in various disease models. However, a significant hurdle in the preclinical development of Scutellarein is its poor aqueous solubility, which can lead to low bioavailability and hinder the translation of in vitro findings to in vivo efficacy.[2][3] This document provides detailed application notes and protocols for the formulation of Scutellarein for animal studies, addressing the challenges of its low solubility and providing standardized methodologies for in vivo experiments.

It is crucial to distinguish Scutellarein from its glycoside, Scutellarin (B1681692). Scutellarin is often used in traditional medicine and is hydrolyzed to Scutellarein in the body.[4][5] Scutellarein, the aglycone, is more readily absorbed after oral administration.[5]

Physicochemical Properties and Solubility

Understanding the solubility of Scutellarein is paramount for developing an effective delivery system. The following table summarizes the reported solubility of Scutellarein and its glycoside, Scutellarin, in various solvents.

Compound	Solvent	Solubility	Reference
Scutellarein	Water	6.85 µg/mL	[3]
DMSO	57 mg/mL	[6]
Scutellarin	Water	7.62 µg/mL	[3]
PBS (pH 7.2)	~0.2 mg/mL
DMSO	~15 mg/mL
Dimethyl formamide	~20 mg/mL

Formulation Strategies for Animal Studies

Given its hydrophobic nature, formulating Scutellarein requires strategies to enhance its solubility and bioavailability for effective in vivo studies. Common approaches include the use of co-solvents, surfactants, and lipid-based systems.[7][8][9]

Oral Administration Formulations

For oral gavage studies, a common approach is to prepare a suspension or a solution using a combination of vehicles.

Protocol 1: Co-solvent/Surfactant System for Oral Gavage

This protocol is suitable for achieving a homogenous suspension for oral administration.

Materials:

• Scutellarein powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300) or Polyethylene glycol 400 (PEG400)

• Tween 80 (Polysorbate 80)

• Sterile water or saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator

Procedure:

• Stock Solution Preparation: Weigh the required amount of Scutellarein. Prepare a stock solution by dissolving Scutellarein in a minimal amount of DMSO. For example, to prepare a 10 mg/mL stock, dissolve 10 mg of Scutellarein in 1 mL of DMSO. Vortex and sonicate briefly to ensure complete dissolution.

• Vehicle Preparation: Prepare the vehicle by mixing PEG300 (or PEG400) and Tween 80. A common ratio is 4:1 (v/v). For example, for 1 mL of vehicle, mix 800 µL of PEG300 and 200 µL of Tween 80.

• Final Formulation: Add the Scutellarein stock solution to the vehicle. Vortex thoroughly.

• Aqueous Dilution: Slowly add sterile water or saline to the mixture to achieve the final desired concentration. A common final composition is 5% DMSO, 40% PEG300, 5% Tween 80, and 50% water.[10] It is crucial to add the aqueous phase last and slowly while vortexing to prevent precipitation.

• Homogenization: Vortex the final formulation vigorously and sonicate if necessary to ensure a uniform suspension. The formulation should be prepared fresh daily and administered immediately.

Intraperitoneal Injection Formulations

For intraperitoneal (IP) administration, it is critical to use a formulation that is sterile and non-irritating. The co-solvent system described above can be adapted for IP injection, ensuring the final concentration of DMSO is low to minimize toxicity.

Protocol 2: Co-solvent System for Intraperitoneal Injection

Materials:

• Scutellarein powder

• DMSO (sterile, cell culture grade)

• PEG400 (sterile)

• Tween 80 (sterile)

• Sterile saline (0.9% NaCl)

• Sterile, pyrogen-free vials and syringes

• 0.22 µm sterile syringe filter

Procedure:

• Aseptic Preparation: Perform all steps in a laminar flow hood to maintain sterility.

• Stock Solution: Prepare a concentrated stock of Scutellarein in sterile DMSO.

• Vehicle Preparation: Prepare a sterile vehicle of PEG400 and Tween 80. A common vehicle for IP injection is a mixture of PEG400, Tween 80, and saline.

• Final Formulation: Aseptically add the Scutellarein stock to the sterile vehicle. A reported formulation for in vivo studies is 0.5% DMSO, 40% PEG 400, 5% Tween 80, and 54.5% saline.[10]

• Sterile Filtration: If possible, sterile filter the final formulation through a 0.22 µm syringe filter. Note that high viscosity may make filtration challenging.

• Administration: Administer the formulation to the animals immediately after preparation.

Experimental Workflow for In Vivo Studies

A typical workflow for evaluating the efficacy of a Scutellarein formulation in an animal model is depicted below.

Caption: General experimental workflow for in vivo studies with Scutellarein.

Pharmacokinetics in Animal Models

Pharmacokinetic studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of Scutellarein. Studies in rats have shown that Scutellarin undergoes rapid and extensive biotransformation in vivo.[11] After oral administration, the bioavailability of Scutellarin is low.[11] Gender differences in the pharmacokinetics of Scutellarin and its metabolite Scutellarein have been observed in rats, with female rats showing significantly higher plasma concentrations.[12][13]

Animal Model	Administration Route	Bioavailability	Key Findings	Reference
Rats	Intraperitoneal	-	Rapid absorption of Scutellarin.	[11]
Rats	Oral	10.67% (Scutellarin), 7.92% (Scutellarein conjugates)	Low relative bioavailability.	[11]
Rats	Oral	-	Significant gender differences in plasma concentrations.	[12][13]
Rabbits	Intravenous	-	Two-compartment model pharmacokinetics.	[14]
Beagle Dogs	Oral	0.40% ± 0.19% (Scutellarin)	Very low bioavailability.	[15]

Signaling Pathways Modulated by Scutellarein

Scutellarein has been shown to modulate several key signaling pathways involved in inflammation, apoptosis, and cell survival. Understanding these mechanisms is crucial for interpreting the results of in vivo studies.

NF-κB Signaling Pathway

Scutellarein can inhibit the activation of the Nuclear Factor-kappa B (NF-κB) pathway, a critical regulator of inflammation.[1][16] This inhibition leads to a reduction in the expression of pro-inflammatory cytokines.

Caption: Scutellarein's inhibition of the NF-κB signaling pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another key target of Scutellarein. It can modulate the phosphorylation of p38 and JNK, which are involved in inflammatory responses.[16][17]

Caption: Scutellarein's modulation of the MAPK signaling pathway.

PI3K/Akt Signaling Pathway

Scutellarein has also been shown to activate the Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway, which is involved in cell survival and can suppress apoptosis.[18]

Caption: Scutellarein's activation of the PI3K/Akt signaling pathway.

Conclusion

The successful in vivo evaluation of Scutellarein is highly dependent on the appropriate formulation to overcome its poor water solubility. The protocols and data presented in these application notes provide a comprehensive guide for researchers to develop and utilize effective Scutellarein formulations for animal studies. Careful consideration of the administration route, vehicle composition, and dosage is essential for obtaining reliable and reproducible results. Furthermore, understanding the underlying signaling pathways modulated by Scutellarein will aid in the interpretation of experimental outcomes and the elucidation of its therapeutic mechanisms.

References

• 1. Scutellarein: a review of chemistry and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Synthesis and Bioactivity Characterization of Scutellarein Sulfonated Derivative [mdpi.com]
• 4. Scutellarein - Wikipedia [en.wikipedia.org]
• 5. An Efficient Chemical Synthesis of Scutellarein: An in Vivo Metabolite of Scutellarin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Formulations and related activities for the oral administration of poorly water-soluble compounds in early discovery animal studies: An overview of frequently applied approaches. Part 1 | Semantic Scholar [semanticscholar.org]
• 9. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro and in vivo activities of scutellarein, a novel polyphosphate kinase 1 inhibitor against Acinetobacter baumannii infection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics of scutellarin and its aglycone conjugated metabolites in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Metabolic and pharmacokinetic studies of scutellarin in rat plasma, urine, and feces - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Metabolic and pharmacokinetic studies of scutellarin in rat plasma, urine, and feces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. [Pharmacokinetics of scutellarin in rabbits] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review [frontiersin.org]
• 16. Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Scutellarin Exerts Anti-Inflammatory Effects in Activated Microglia/Brain Macrophage in Cerebral Ischemia and in Activated BV-2 Microglia Through Regulation of MAPKs Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Scutellarin alleviates microglia‐mediated neuroinflammation and apoptosis after ischemic stroke through the PI3K/AKT/GSK3β signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Dissolving Scutellarein for Cell Culture

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols and application notes for the dissolution of scutellarein for use in cell culture experiments. Scutellarein is a flavone (B191248) with various biological activities, including anti-inflammatory, antioxidant, and antiproliferative effects.[1] Proper preparation of scutellarein solutions is critical for obtaining reliable and reproducible experimental results.

Data Presentation

The following tables summarize the key quantitative data for scutellarein.

Table 1: Solubility of Scutellarein

Solvent	Solubility	Molar Concentration (approx.)	Source(s)
DMSO (Dimethyl Sulfoxide)	57 mg/mL	199.13 mM	[2][3]
20 mg/mL	69.87 mM	[1]
1 mg/mL	3.49 mM	[4]
DMF (Dimethylformamide)	20 mg/mL	69.87 mM	[1]
DMSO:PBS (pH 7.2) (1:1)	0.5 mg/mL	1.75 mM	[1]
Ethanol	0.2 mg/mL	0.70 mM	[1]
Water	Insoluble	-	[2][3]
6.85 µg/mL	0.024 mM	[5]

Note: The solubility of scutellarein in DMSO can be affected by the purity of the solvent; it is recommended to use fresh, high-purity DMSO as moisture can reduce solubility.[2]

Table 2: Storage and Stability

Form	Storage Temperature	Duration	Source(s)
Crystalline Solid (Powder)	-20°C	≥ 4 years	[1][6]
-20°C	3 years	[2]
2-8°C (protect from light)	Not specified	[7]
Stock Solution (in DMSO)	-80°C	1 year	[2]
-20°C	1 month	[2]
Aqueous Solution	Not Recommended	≤ 1 day	[6]

Table 3: Exemplary Concentrations Used in Cell Culture

Cell Line	Concentration(s)	Observed Effect	Source(s)
HT-1080 (Human Fibrosarcoma)	10 µM, 50 µM	Reduction in cell viability	[8]
RAW 264.7 (Macrophage)	50 µM	Decreased nitric oxide (NO) release	[1][7]
Oral Squamous Carcinoma KB	25-125 µg/mL	Cytotoxicity	[9]

Experimental Protocols

This section provides a detailed methodology for the preparation of scutellarein stock and working solutions for cell culture applications.

Materials

• Scutellarein powder (≥98% purity)[1][6]

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade, sterile

• Sterile, conical centrifuge tubes (e.g., 1.5 mL, 15 mL)

• Pipettes and sterile, filtered pipette tips

• Vortex mixer

• Cell culture medium appropriate for the cell line of interest

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol for Preparation of a 100 mM Scutellarein Stock Solution in DMSO

• Pre-dissolution Steps:

  • Bring the scutellarein powder and DMSO to room temperature before opening to prevent condensation.

  • Perform all steps in a sterile environment (e.g., a laminar flow hood) to maintain sterility.

• Weighing Scutellarein:

  • Accurately weigh out the desired amount of scutellarein powder. The molecular weight of scutellarein is 286.24 g/mol .[3]

  • For example, to prepare 1 mL of a 100 mM stock solution, weigh out 28.62 mg of scutellarein.

• Dissolution:

  • Transfer the weighed scutellarein powder into a sterile conical tube.

  • Add the calculated volume of sterile DMSO. For 28.62 mg of scutellarein, add 1 mL of DMSO to achieve a 100 mM concentration.

  • Vortex the solution thoroughly until the scutellarein is completely dissolved. The solution should be clear and yellowish-green.[4] Gentle warming in a 37°C water bath can aid dissolution if needed.

• Sterilization (Optional):

  • If sterility is a concern, the concentrated stock solution can be sterilized by filtering through a 0.22 µm syringe filter that is compatible with DMSO.

• Aliquoting and Storage:

  • To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[2]

  • Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term storage (up to 1 month).[2]

Protocol for Preparation of Working Solutions

• Determine Final Concentration: Decide on the final concentration of scutellarein required for your experiment (e.g., 10 µM, 50 µM).[8]

• Serial Dilution:

  • Thaw a single aliquot of the 100 mM scutellarein stock solution at room temperature.

  • Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the desired final concentration.

  • Important: The final concentration of DMSO in the cell culture medium should be kept to a minimum, typically below 0.1% (v/v), as DMSO can have physiological effects on cells.[6][8]

• Example Dilution for a 50 µM Working Solution:

  • To prepare 1 mL of a 50 µM working solution from a 100 mM stock:

    • Take 0.5 µL of the 100 mM stock solution.

    • Add it to 999.5 µL of cell culture medium.

    • This results in a final DMSO concentration of 0.05%.

• Vehicle Control: Always prepare a vehicle control containing the same final concentration of DMSO as the experimental samples to account for any effects of the solvent on the cells.[8]

• Application to Cells: Mix the working solution gently and add it to your cell cultures.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for preparing scutellarein stock and working solutions.

Signaling Pathway Diagram

Caption: Scutellarein inhibits the EGFR/PI3K/Akt signaling pathway.

References

• 1. caymanchem.com [caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Scutellarein = 98 HPLC 529-53-3 [sigmaaldrich.com]
• 5. Synthesis and Bioactivity Characterization of Scutellarein Sulfonated Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. SCUTELLAREIN | 529-53-3 [chemicalbook.com]
• 8. Scutellarein inhibits cancer cell metastasis in vitro and attenuates the development of fibrosarcoma in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Scutellarein-Induced Apoptosis in Cancer Research

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Scutellarein, a flavone (B191248) found in medicinal plants like Scutellaria baicalensis, has demonstrated significant anticancer properties across various cancer types.[1][2] One of its primary mechanisms of action is the induction of apoptosis, or programmed cell death, a critical process for eliminating malignant cells.[1][3][4] These application notes provide a comprehensive overview of the use of scutellarein in apoptosis research, including its effects on different cancer cell lines, the signaling pathways involved, and detailed protocols for key experimental assays.

Quantitative Data Summary

The efficacy of scutellarein in inducing apoptosis and inhibiting proliferation varies across different cancer cell lines. The following table summarizes the half-maximal inhibitory concentration (IC50) values and effective concentrations reported in the literature.

Cell Line	Cancer Type	IC50 / Effective Concentration	Notes	Reference
A549	Lung Cancer	500 µM	Induced apoptosis via the TGF-β1/smad2/ROS/caspase-3 pathway.	[5]
H1299	Lung Cancer	Not specified	Suppressed migration and colony formation, induced cell cycle arrest and apoptosis.	[4]
HCT116	Colon Cancer	105.4 µM	Sensitized cells to resveratrol (B1683913) and 5-FU-evoked apoptosis through caspase-6 activation.	[6][7]
SW480, T84, CL-40	Colon Cancer	Not specified	Promoted apoptosis and cytotoxicity.	[1]
HT-29	Colorectal Cancer	Not specified	Promoted apoptosis through Bax activation and inhibited the Wnt/β-catenin pathway.	[1]
CT116, RKO	Colorectal Cancer	117.8 µM and 255.1 µM	Induced apoptosis and cytotoxicity.	[1]
HT1080	Fibrosarcoma	Not specified	Suppressed proliferation by inducing apoptosis.	[3]
A2780, SKOV-3	Ovarian Cancer	25, 50, 75, 100 µM	Inhibited viability, migration, and invasion; induced apoptosis.	[1][8]
MCF-7	Breast Cancer	40–120 µM	Inhibited growth and induced apoptosis via the HIPPO-YAP signaling pathway.	[9]
SH-SY5Y	Neuroblastoma	117.8 µM (optimal at 300 µM)	Inhibited cell survival by regulating the expression of multiple factors.	[10]
U251, LN229	Glioma	>300 µM	Suppressed proliferation and induced apoptosis.	[11]

Signaling Pathways in Scutellarein-Induced Apoptosis

Scutellarein triggers apoptosis through the modulation of several key signaling pathways. Understanding these pathways is crucial for elucidating its mechanism of action and for the development of targeted cancer therapies.

Intrinsic and Extrinsic Apoptosis Pathways

Scutellarein can activate both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways of apoptosis. This often involves the activation of caspase cascades, which are central to the execution of programmed cell death.

Overview of Intrinsic and Extrinsic Apoptosis Pathways.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a crucial regulator of cell survival. Scutellarein has been shown to inhibit this pathway, thereby promoting apoptosis in cancer cells.[1][2][12]

Scutellarein's inhibition of the PI3K/Akt survival pathway.

NF-κB Signaling Pathway

Nuclear Factor-kappa B (NF-κB) is a protein complex that controls the transcription of DNA and is involved in cellular responses to stimuli such as stress, cytokines, and free radicals. In many cancers, NF-κB is constitutively active and promotes cell survival. Scutellarein can inhibit NF-κB activation, leading to apoptosis.[1][3]

Inhibition of the NF-κB pro-survival pathway by Scutellarein.

Experimental Workflow

A typical workflow for investigating scutellarein-induced apoptosis involves a series of in vitro assays to assess cell viability, quantify apoptosis, and analyze the underlying molecular mechanisms.

Experimental workflow for studying scutellarein-induced apoptosis.

Detailed Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of scutellarein on cancer cells and for calculating the IC50 value.[13][14][15]

Materials:

• Cancer cell line of interest

• Complete culture medium

• Scutellarein stock solution (in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[13]

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest cells in the logarithmic growth phase.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of scutellarein in a complete culture medium.

  • Remove the old medium from the wells and add 100 µL of the diluted scutellarein solutions. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add 20 µL of MTT solution (5 mg/mL) to each well.[13]

  • Incubate for 2-4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[13]

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.[15]

  • Calculate cell viability as a percentage of the vehicle control.

  • Plot a dose-response curve and determine the IC50 value.

Apoptosis Detection by Annexin V-FITC/PI Staining

This protocol allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells using flow cytometry.[16][17][18][19]

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and 10X Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Preparation:

  • Induce apoptosis by treating cells with the desired concentration of scutellarein.

  • Harvest both adherent and suspension cells. For adherent cells, use trypsin and neutralize with serum-containing medium.

  • Wash cells twice with cold PBS and centrifuge at 400-600 x g for 5 minutes.[18]

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of ~1 x 10^6 cells/mL.[16]

  • Transfer 100 µL of the cell suspension (~1 x 10^5 cells) to a flow cytometry tube.[16]

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.[18][19]

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.[16][17]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.[16][17]

  • Analyze the samples by flow cytometry within 1 hour.

  • Use unstained, Annexin V-FITC only, and PI only stained cells for compensation.

• Data Interpretation:

  • Annexin V- / PI- : Live cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic or necrotic cells

  • Annexin V- / PI+ : Necrotic cells

Western Blot Analysis for Apoptotic Markers

This protocol is for detecting changes in the expression of key apoptosis-related proteins following scutellarein treatment.[20][21][22]

Materials:

• Treated and untreated cells

• RIPA lysis buffer with protease inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Caspase-3, anti-cleaved Caspase-3, anti-Bcl-2, anti-Bax, anti-PARP, anti-cleaved PARP)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction:

  • Wash treated cells with ice-cold PBS.

  • Lyse cells in RIPA buffer on ice for 30 minutes.[20]

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.[20]

  • Collect the supernatant containing the total protein.

• Protein Quantification:

  • Determine the protein concentration of each sample using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein (20-40 µg) by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash again with TBST.

• Detection and Analysis:

  • Add chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Use a loading control (e.g., β-actin or GAPDH) to normalize protein levels.

  • Quantify band intensities using densitometry software.[21]

These application notes and protocols provide a framework for investigating the pro-apoptotic effects of scutellarein in cancer research. Researchers should optimize these protocols for their specific cell lines and experimental conditions.

References

• 1. journals.blrcl.org [journals.blrcl.org]
• 2. Scutellarin alleviates microglia‐mediated neuroinflammation and apoptosis after ischemic stroke through the PI3K/AKT/GSK3β signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Scutellarein inhibits cancer cell metastasis in vitro and attenuates the development of fibrosarcoma in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Scutellarein inhibits lung cancer growth by inducing cell apoptosis and inhibiting glutamine metabolic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Scutellarin-induced A549 cell apoptosis depends on activation of the transforming growth factor-β1/smad2/ROS/caspase-3 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ar.iiarjournals.org [ar.iiarjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. Scutellarein induces apoptosis and inhibits proliferation, migration, and invasion in ovarian cancer via inhibition of EZH2/FOXO1 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Scutellarin Inhibits Proliferation, Invasion, and Tumorigenicity in Human Breast Cancer Cells by Regulating HIPPO-YAP Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Scutellarein treats neuroblastoma by regulating the expression of multiple targets - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. benchchem.com [benchchem.com]
• 14. broadpharm.com [broadpharm.com]
• 15. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 16. Annexin V Staining Protocol [bdbiosciences.com]
• 17. kumc.edu [kumc.edu]
• 18. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 19. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 20. benchchem.com [benchchem.com]
• 21. researchgate.net [researchgate.net]
• 22. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Technical Support Center: Scutellarein Solubility for In Vitro Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with scutellarein. The information provided is intended to help overcome common solubility challenges encountered during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to dissolve scutellarein for in vitro assays?

A1: Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for preparing stock solutions of scutellarein.[1][2][3][4] It offers high solubility, allowing for the preparation of concentrated stock solutions that can be further diluted in aqueous buffers or cell culture media. Dimethylformamide (DMF) is another organic solvent in which scutellarein is highly soluble.[3]

Q2: I am observing precipitation when I dilute my scutellarein stock solution in my aqueous assay buffer. What can I do?

A2: Precipitation upon dilution of a DMSO stock solution into an aqueous buffer is a common issue for poorly soluble compounds like scutellarein. Here are a few troubleshooting steps:

• Lower the final concentration: The final concentration of scutellarein in your assay may be exceeding its aqueous solubility limit. Try performing a serial dilution to determine the maximum achievable concentration without precipitation.

• Increase the solvent concentration: While it's crucial to keep the final concentration of organic solvents low to avoid cellular toxicity, a slight increase in the final DMSO concentration (e.g., up to 0.5%) might be necessary to maintain scutellarein's solubility. Always include a vehicle control with the same final solvent concentration in your experiments.

• Use a co-solvent: Incorporating a co-solvent like polyethylene (B3416737) glycol (PEG) or using a formulation with surfactants like Tween 80 can help improve the solubility of scutellarein in aqueous solutions.[4]

• pH adjustment: The solubility of flavonoids can be pH-dependent.[5] Depending on the stability of scutellarein, slight adjustments to the pH of your buffer might enhance its solubility. However, this must be compatible with your experimental system.

Q3: Can I dissolve scutellarein directly in aqueous buffers like PBS?

A3: While scutellarein is sparingly soluble in aqueous buffers, it is not recommended for preparing stock solutions due to its low solubility. For instance, the solubility of its glycoside, scutellarin (B1681692), in PBS (pH 7.2) is only approximately 0.2 mg/mL, and aqueous solutions are not recommended for storage for more than one day.[6] Direct dissolution in aqueous buffers is likely to result in an unsaturated solution and inaccurate concentrations.

Q4: What is the recommended storage condition for scutellarein stock solutions?

A4: Scutellarein powder should be stored at -20°C.[6] Stock solutions prepared in organic solvents like DMSO should be aliquoted to avoid repeated freeze-thaw cycles and can be stored at -20°C or -80°C for extended periods.[4] It is advisable to use fresh dilutions from the stock for each experiment.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Scutellarein powder is not dissolving in the chosen solvent.	Insufficient solvent volume or inadequate mixing.	Increase the solvent volume, vortex, or sonicate the mixture to aid dissolution. Gentle warming may also be effective, but the temperature stability of scutellarein should be considered.
Precipitation occurs immediately after adding the stock solution to the cell culture medium.	The final concentration exceeds the solubility limit in the complex biological medium.	Reduce the final concentration of scutellarein. Ensure rapid and thorough mixing upon addition to the medium. Prepare intermediate dilutions in a serum-free medium before adding to the final culture.
Inconsistent experimental results between batches.	Degradation of scutellarein in the stock solution or working solution.	Prepare fresh working solutions for each experiment from a frozen stock. Minimize the exposure of scutellarein solutions to light.[1][2]
Observed cellular toxicity at low concentrations of scutellarein.	The toxicity may be due to the organic solvent (e.g., DMSO) rather than the compound itself.	Ensure the final concentration of the organic solvent is below the toxic threshold for your specific cell line (typically <0.5% for DMSO). Always include a vehicle control in your experimental design.

Quantitative Solubility Data

The following table summarizes the reported solubility of scutellarein in various solvents.

Solvent	Concentration	Reference
DMSO	~57 mg/mL (199.13 mM)	[4]
DMSO	~20 mg/mL	[3]
DMSO	~1 mg/mL	[1][2]
DMF	~20 mg/mL	[3]
DMSO:PBS (pH 7.2) (1:1)	~0.5 mg/mL	[3]
Ethanol	~0.2 mg/mL	[3]
Water	Insoluble	[4][7]
Aqueous Buffer (PBS, pH 7.2)	Very low (Scutellarin ~0.2 mg/mL)	[6]

Note: Solubility can vary between different batches of the compound and is dependent on factors such as purity, crystalline form, temperature, and pH.

Experimental Protocols

Protocol for Preparing a 10 mM Scutellarein Stock Solution in DMSO

Materials:

• Scutellarein powder (MW: 286.24 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weighing: Accurately weigh out 2.86 mg of scutellarein powder and transfer it to a sterile microcentrifuge tube.

• Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the scutellarein powder.

• Dissolution: Vortex the mixture vigorously for 1-2 minutes to facilitate dissolution. If the powder is not fully dissolved, sonicate the tube for 5-10 minutes in a water bath sonicator. Gentle warming to 37°C can also be applied, but prolonged heating should be avoided.

• Sterilization (Optional): If required for your application, the stock solution can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

• Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C, protected from light.

Visualizations

Caption: Workflow for preparing scutellarein solutions.

Caption: Scutellarein's inhibition of the NF-κB signaling pathway.

References

• 1. Scutellarein = 98 HPLC 529-53-3 [sigmaaldrich.com]
• 2. Scutellarein = 98 HPLC 529-53-3 [sigmaaldrich.com]
• 3. caymanchem.com [caymanchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. selleckchem.com [selleckchem.com]

Technical Support Center: Enhancing Scutellarein Bioavailability for In Vivo Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when enhancing the in vivo bioavailability of Scutellarein.

Frequently Asked Questions (FAQs)

Q1: Why is the oral bioavailability of Scutellarein typically low?

A1: The poor oral bioavailability of Scutellarein is attributed to several factors, including its low aqueous solubility, poor permeability across the intestinal epithelium, and susceptibility to first-pass metabolism in the intestine and liver. These factors limit its absorption into the systemic circulation.

Q2: What are the primary strategies to enhance the in vivo bioavailability of Scutellarein?

A2: The main strategies focus on improving its solubility, dissolution rate, and/or intestinal permeability, while protecting it from premature metabolism. Key approaches include:

• Nanoformulations: Such as nanoemulsions and nanosuspensions, which increase the surface area for dissolution.

• Solid Dispersions: Dispersing Scutellarein in a hydrophilic carrier at a molecular level to enhance its dissolution rate.

• Inclusion Complexes: Using cyclodextrins to encapsulate Scutellarein, thereby increasing its solubility and stability.

• Prodrugs: Modifying the chemical structure of Scutellarein to improve its lipophilicity and absorption, often designed to release the active Scutellarein in vivo.

Q3: How do I select the most appropriate bioavailability enhancement strategy for my in vivo study?

A3: The choice of strategy depends on several factors, including the specific objectives of your study, the desired pharmacokinetic profile, and the available resources. For instance, if the primary goal is to bypass first-pass metabolism, a triglyceride-mimetic prodrug that promotes lymphatic transport could be a suitable option. If a rapid onset of action is desired, a nanoemulsion or a solid dispersion might be more appropriate due to their fast dissolution rates. A preliminary screening of different formulations is often recommended.[1]

Q4: What are the critical parameters to consider when designing an in vivo bioavailability study for a Scutellarein formulation?

A4: Key considerations for a robust in vivo study include:

• Animal Model: Rats are commonly used for pharmacokinetic studies of Scutellarein formulations.

• Route of Administration: Oral gavage is the standard for assessing oral bioavailability.

• Dosing: The dose should be high enough to achieve detectable plasma concentrations but well below any toxic levels.

• Blood Sampling: A well-designed sampling schedule is crucial to accurately determine pharmacokinetic parameters like Cmax, Tmax, and AUC.

• Control Groups: A control group receiving a simple suspension of Scutellarein is essential for comparison. An intravenous administration group is necessary to determine absolute bioavailability.[1]

Troubleshooting Guides

Issue 1: Low Drug Loading in Nanoemulsion Formulation

• Possible Cause: Poor solubility of Scutellarein in the selected oil phase.

• Troubleshooting Steps:

  • Screen Different Oils: Test the solubility of Scutellarein in a variety of pharmaceutically acceptable oils (e.g., medium-chain triglycerides, oleic acid, castor oil).

  • Incorporate a Co-solvent: Add a co-solvent (e.g., ethanol, propylene (B89431) glycol, Transcutol®) to the formulation to improve the solubilization of Scutellarein in the oil phase.

  • Optimize Surfactant/Co-surfactant Ratio: The type and concentration of the surfactant and co-surfactant can influence the drug-loading capacity. Experiment with different ratios to find the optimal combination.

  • Prodrug Approach: Consider using a more lipophilic prodrug of Scutellarein, which will have higher solubility in the oil phase.

Issue 2: Physical Instability of the Formulation (e.g., Precipitation, Crystal Growth, Phase Separation)

• Possible Cause (Solid Dispersions): The drug is not fully amorphous or the polymer is not effectively inhibiting recrystallization.[2]

• Troubleshooting Steps (Solid Dispersions):

  • Carrier Selection: Choose a polymer carrier with a high glass transition temperature (Tg) and good miscibility with Scutellarein (e.g., PVP K30, HPMC, Soluplus®).[3][4]

  • Optimize Drug-to-Carrier Ratio: A higher proportion of the carrier can improve the stability of the amorphous drug.

  • Manufacturing Method: The method of preparation can impact stability. For instance, spray drying may yield a more stable solid dispersion compared to the solvent evaporation method in some cases.

• Possible Cause (Nanoemulsions): Ostwald ripening, coalescence, or creaming due to a suboptimal formulation.

• Troubleshooting Steps (Nanoemulsions):

  • Optimize Surfactant Concentration: Ensure sufficient surfactant is present to stabilize the oil-water interface.

  • Add a Co-surfactant: A co-surfactant can enhance the flexibility of the interfacial film and improve stability.

  • Use a Ripening Inhibitor: For oils with some aqueous solubility, adding a small amount of a highly water-insoluble component (e.g., a long-chain triglyceride) can inhibit Ostwald ripening.[5]

  • Zeta Potential: For electrostatic stabilization, aim for a zeta potential of at least ±30 mV.[6]

Issue 3: Inconsistent or Low In Vivo Bioavailability Enhancement

• Possible Cause: The formulation is not stable in the gastrointestinal (GI) tract or the in vitro release does not correlate with in vivo performance.

• Troubleshooting Steps:

  • In Vitro Digestion Model: Evaluate the stability and drug release of your formulation in simulated gastric and intestinal fluids, including digestive enzymes.

  • Permeability Assessment: Use in vitro models like Caco-2 cell monolayers to assess the permeability of the released Scutellarein from the formulation.

  • Particle Size and Polydispersity Index (PDI): For nanoformulations, ensure that the particle size is consistently in the desired range (typically <200 nm for oral absorption) and the PDI is low (<0.3) to ensure uniformity.

  • Animal Study Design: Re-evaluate the dosing volume, fasting state of the animals, and blood sampling time points to ensure they are appropriate for the expected pharmacokinetic profile of the formulation.[1]

Quantitative Data on Bioavailability Enhancement

Formulation Strategy	Carrier/Key Components	Animal Model	Fold Increase in Relative Bioavailability (Compared to Scutellarein Suspension)	Reference
Prodrug	Triglyceride-mimetic prodrugs	Rat	2.24 - 2.45
Prodrug	N,N-diethylglycolamide ester prodrug in an emulsion	Rat	1.58 (apparent bioavailability)
Nanoformulation	Not specified	Not specified	2 to 3-fold increase in relative oral bioavailability (Frel) and AUC reported for various nanoformulations.

Detailed Experimental Protocols

Protocol 1: Preparation of Scutellarein Solid Dispersion by Solvent Evaporation

Objective: To prepare a solid dispersion of Scutellarein to enhance its dissolution rate.

Materials:

• Scutellarein

• Polyvinylpyrrolidone K30 (PVP K30)

• Methanol (B129727) (or another suitable organic solvent)

• Rotary evaporator

• Water bath

• Mortar and pestle

• Sieves

Procedure:

• Dissolution: Accurately weigh Scutellarein and PVP K30 (e.g., in a 1:4 drug-to-carrier ratio). Dissolve both components in a minimal amount of methanol in a round-bottom flask. Ensure complete dissolution by gentle warming or sonication if necessary.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50°C) until a solid film is formed on the inner wall of the flask.

• Drying: Further dry the solid dispersion in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Milling and Sieving: Scrape the dried solid dispersion from the flask. Gently grind the solid mass into a fine powder using a mortar and pestle. Pass the powder through a sieve (e.g., 100-mesh) to obtain a uniform particle size.

• Storage: Store the prepared solid dispersion in a desiccator to protect it from moisture.

Characterization: The resulting solid dispersion should be characterized for drug content, dissolution rate, and physical state (e.g., using DSC and XRD to confirm the amorphous nature of Scutellarein).

Protocol 2: Preparation of Scutellarein-Cyclodextrin Inclusion Complex by Kneading Method

Objective: To prepare an inclusion complex of Scutellarein with a cyclodextrin (B1172386) to improve its aqueous solubility.

Materials:

• Scutellarein

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Methanol

• Mortar and pestle

• Oven

Procedure:

• Mixing: Accurately weigh Scutellarein and HP-β-CD in a 1:1 molar ratio and place them in a mortar.

• Kneading: Add a small amount of a water/methanol (1:1 v/v) mixture to the powder to form a thick paste. Knead the paste thoroughly for a specific period (e.g., 60 minutes). The consistency of the paste should be maintained by adding more of the solvent mixture if it becomes too dry.[7]

• Drying: Spread the resulting paste in a thin layer on a glass plate and dry it in an oven at a controlled temperature (e.g., 50°C) until a constant weight is achieved.

• Pulverization and Sieving: Pulverize the dried complex using the mortar and pestle and pass it through a sieve to obtain a fine powder.

• Storage: Store the inclusion complex in a tightly sealed container in a cool, dry place.

Characterization: The formation of the inclusion complex should be confirmed by techniques such as phase solubility studies, FT-IR, DSC, XRD, and NMR spectroscopy.[8][9][10]

Protocol 3: Preparation of Scutellarein Nanoemulsion by High-Energy Method (Ultrasonication)

Objective: To prepare an oil-in-water (O/W) nanoemulsion of Scutellarein for enhanced oral absorption.

Materials:

• Scutellarein

• Oil phase (e.g., Labrafac™ lipophile WL 1349)

• Surfactant (e.g., Tween® 80)

• Co-surfactant (e.g., Transcutol® P)

• Deionized water

• Probe sonicator

• Magnetic stirrer

Procedure:

• Preparation of Oil Phase: Dissolve Scutellarein in the oil phase. Gentle heating or the addition of a small amount of a co-solvent might be necessary to ensure complete dissolution.

• Preparation of Aqueous Phase: Dissolve the surfactant and co-surfactant in deionized water.

• Formation of Coarse Emulsion: Slowly add the oil phase to the aqueous phase under continuous stirring with a magnetic stirrer to form a coarse emulsion.

• Homogenization: Subject the coarse emulsion to high-energy ultrasonication using a probe sonicator. The sonication parameters (e.g., amplitude, duration, and pulse mode) need to be optimized to achieve the desired droplet size and a narrow size distribution. The process should be carried out in an ice bath to prevent overheating.

• Equilibration: Allow the nanoemulsion to equilibrate at room temperature for a few hours.

Characterization: The prepared nanoemulsion should be characterized for droplet size, polydispersity index (PDI), zeta potential, drug content, and physical stability over time.

Visualization of Workflows and Pathways

Experimental Workflow for Enhancing Scutellarein Bioavailability

Caption: Workflow for developing and evaluating bioavailability-enhanced Scutellarein formulations.

Signaling Pathways Modulated by Scutellarein

Caption: Key signaling pathways modulated by Scutellarein.

References

• 1. benchchem.com [benchchem.com]
• 2. Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs [apb.tbzmed.ac.ir]
• 4. A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Nanoformulation Development to Improve the Biopharmaceutical Properties of Fisetin Using Design of Experiment Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of the Preparation Method on the Formation of True Nimodipine SBE-β-CD/HP-β-CD Inclusion Complexes and Their Dissolution Rates Enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Scutellarein Dosage for Cell Culture Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on using Scutellarein in cell culture experiments. Find answers to frequently asked questions, troubleshoot common issues, and access detailed experimental protocols to ensure the success of your research.

Frequently Asked Questions (FAQs)

Q1: What is Scutellarein and what is its primary mechanism of action in cell culture?

Scutellarein (5,6,7,4'-tetrahydroxyflavone) is a bioactive flavone (B191248) found in medicinal plants like Scutellaria baicalensis and Scutellaria lateriflora.[1][2] In cell culture, particularly with cancer cell lines, its primary mechanisms include inducing apoptosis (programmed cell death), promoting cell cycle arrest, and inhibiting cell migration and invasion.[1][2][3]

Q2: What are the key signaling pathways modulated by Scutellarein?

Scutellarein modulates several critical signaling pathways involved in cell proliferation, survival, and metastasis.[1] These include the PI3K/Akt/NF-κB, Wnt/β-catenin, and MAPK/ERK pathways.[1][4][5][6] By affecting these pathways, Scutellarein can down-regulate anti-apoptotic proteins like Bcl-2 and up-regulate pro-apoptotic proteins like Bax, leading to the activation of caspases and subsequent cell death.[1][3]

Q3: How should I dissolve Scutellarein for my experiments?

Scutellarein is a hydrophobic flavonoid.[5] For cell culture applications, it is typically dissolved in an organic solvent like Dimethyl Sulfoxide (DMSO) to create a stock solution.[2][7] This stock solution can then be further diluted in your cell culture medium to achieve the desired final concentration. The final concentration of DMSO in the culture medium should be kept low (typically <0.1% v/v) to avoid solvent-induced cytotoxicity.[2]

Q4: What is a good starting concentration range for Scutellarein in a new cell line?

The effective concentration of Scutellarein is highly cell-line dependent. Based on published data, a broad starting range to test would be from 10 µM to 100 µM.[2][8] For some sensitive cell lines, effects can be seen at concentrations as low as 6.25 µM, while other, more resistant lines may require concentrations up to 300 µM.[9][10] It is crucial to perform a dose-response experiment (e.g., using an MTT or CCK-8 assay) to determine the half-maximal inhibitory concentration (IC50) for your specific cell line.

Q5: How can I determine if the observed cell death is due to Scutellarein's specific activity or general cytotoxicity?

To distinguish between targeted apoptosis and non-specific cytotoxicity, you can perform several assays. An Annexin V/PI apoptosis assay can differentiate between early apoptotic, late apoptotic, and necrotic cells.[11] Additionally, analyzing the activation of key apoptotic markers, such as cleaved caspase-3 and cleaved PARP, via Western blot can confirm the induction of a programmed cell death pathway.

Troubleshooting Guide

Problem: I am not observing any significant effect of Scutellarein on my cells.

• Is the concentration too low? The sensitivity of cell lines to Scutellarein varies greatly. You may need to test a broader and higher concentration range. Refer to the dosage table below for IC50 values in different cell lines.

• Is the incubation time sufficient? The effects of Scutellarein can be time-dependent. Consider extending the incubation period (e.g., from 24h to 48h or 72h).[12]

• Did the compound dissolve properly? Scutellarein has low aqueous solubility.[13] Ensure your DMSO stock is fully dissolved before diluting it into the culture medium. Precipitates in the media indicate a solubility issue.

• Is your cell line resistant? Some cell lines may have intrinsic or acquired resistance mechanisms. You can investigate the expression levels of proteins in pathways known to be affected by Scutellarein.

Problem: All my cells are dying, even at what I believe are low concentrations.

• Could it be solvent toxicity? Ensure the final concentration of your solvent (e.g., DMSO) in the culture medium is non-toxic to your cells. A vehicle control (medium with the same amount of DMSO but no Scutellarein) is essential for every experiment.[2]

• Is your cell line particularly sensitive? Some cell lines are extremely sensitive. You should test a lower range of concentrations, perhaps starting in the low micromolar or even nanomolar range.

• Was there an error in calculation? Double-check all calculations for stock solution preparation and final dilutions. A simple decimal error can lead to a 10-fold or 100-fold increase in the intended concentration.

Problem: My experimental results are inconsistent between replicates.

• Is the Scutellarein solution fresh? It is recommended to prepare fresh dilutions from the stock solution for each experiment. Aqueous solutions of Scutellarein should not be stored for more than a day.[7] Aliquot your DMSO stock and store it at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Are the cells healthy and at a consistent passage number? Use cells from a similar passage number for all experiments, as cellular characteristics can change over time in culture. Ensure cells are seeded at a consistent density and are in the logarithmic growth phase at the start of the experiment.

• Is there uniform mixing? When adding Scutellarein to your wells, ensure it is mixed thoroughly but gently to guarantee a homogenous concentration across the culture vessel.

Data Presentation

Table 1: Effective Concentrations (IC50) of Scutellarein in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value	Incubation Time	Assay	Reference
NPC/HK1	Nasopharyngeal Carcinoma	23.5 µM	48h	MTT	[9]
HT1080	Fibrosarcoma	~50 µM (32.8% reduction)	24h	MTT	[2]
PC3	Prostate Cancer	>600 µM (Dose-dependent effect)	24-72h	MTT	[12]
SH-SY5Y	Neuroblastoma	117.8 µM	72h	CCK-8	[10]
U251	Glioma	267.4 µM	N/A	CCK-8	[14]
LN229	Glioma	286.1 µM	N/A	CCK-8	[14]
HCT116	Colon Cancer	105.4 µM	N/A	N/A	[15]
T98G	Glioma	Optimal at 80 µg/mL	N/A	CCK-8	[16]

Table 2: Solubility of Scutellarein

Solvent	Approximate Solubility	Reference
DMSO	~57 mg/mL (199 mM)	[17]
Dimethyl Formamide	~20 mg/mL	[7]
PBS (pH 7.2)	~0.2 mg/mL	[7]
Water	6.85 µg/mL	[13]

Experimental Protocols & Visualizations

Protocol 1: Determining IC50 with MTT Cell Viability Assay

This protocol outlines the steps to assess the cytotoxic effects of Scutellarein and determine its IC50 value. The principle of the MTT assay is the conversion of the yellow tetrazolium salt (MTT) into purple formazan (B1609692) crystals by mitochondrial dehydrogenases in metabolically active, viable cells.[18][19][20]

Materials:

• 96-well flat-bottom plates

• Scutellarein stock solution (e.g., 100 mM in DMSO)

• Cell line of interest in appropriate culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[18]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)[19]

• Microplate reader (absorbance at 570-600 nm)

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Scutellarein in culture medium from your stock solution. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Scutellarein. Include "untreated" (medium only) and "vehicle control" (medium with the highest concentration of DMSO used) wells.

• Incubation: Incubate the plate for your desired treatment period (e.g., 24, 48, or 72 hours).[18]

• MTT Addition: After incubation, add 10-20 µL of MTT solution (5 mg/mL) to each well.[18]

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[19]

• Solubilization: Carefully remove the medium from each well. Add 100-150 µL of solubilization solution (e.g., DMSO) to each well to dissolve the purple formazan crystals.[18][19]

• Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[21]

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the viability against the log of the Scutellarein concentration and use a non-linear regression to determine the IC50 value.

Workflow for determining the IC50 of Scutellarein using an MTT assay.

Protocol 2: Western Blot Analysis of Signaling Proteins

This protocol describes how to analyze changes in protein expression and phosphorylation in key signaling pathways after Scutellarein treatment.

Materials:

• 6-well plates

• Scutellarein stock solution

• Ice-cold PBS

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors[22]

• Protein assay kit (e.g., BCA or Bradford)[23]

• Laemmli sample buffer

• SDS-PAGE gels, running buffer, and electrophoresis apparatus

• Transfer buffer, PVDF or nitrocellulose membrane, and transfer apparatus[22]

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)[22]

• Primary antibodies (e.g., anti-Akt, anti-p-Akt, anti-NF-κB, anti-Bax, anti-Bcl-2, anti-GAPDH)

• HRP-conjugated secondary antibody[22]

• Enhanced chemiluminescence (ECL) substrate[22]

• Imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat with the desired concentrations of Scutellarein (e.g., 0.5x, 1x, and 2x IC50) for the chosen time.

• Cell Lysis: Place plates on ice, wash cells twice with ice-cold PBS, and then add 100-200 µL of ice-cold lysis buffer to each well.[22][23] Scrape the cells and transfer the lysate to a pre-cooled microcentrifuge tube.[24]

• Lysate Preparation: Agitate the lysate for 30 minutes at 4°C. Centrifuge at ~14,000 x g for 15-20 minutes at 4°C to pellet cell debris.[24][25] Transfer the supernatant (protein extract) to a new tube.

• Protein Quantification: Determine the protein concentration of each sample using a BCA or Bradford assay.[23]

• Sample Preparation: Normalize all samples to the same protein concentration. Add an equal volume of 2x Laemmli sample buffer and boil at 95-100°C for 5 minutes.[24]

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-PAGE gel. Run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[22]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[22]

• Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.[22]

• Washing and Secondary Antibody: Wash the membrane three times with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[26]

• Detection: Wash the membrane again three times with TBST. Apply the ECL substrate and capture the chemiluminescent signal using an imaging system.[22] Analyze the band intensities relative to a loading control like GAPDH or β-actin.

References

• 1. journals.blrcl.org [journals.blrcl.org]
• 2. Scutellarein inhibits cancer cell metastasis in vitro and attenuates the development of fibrosarcoma in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Recent advancement in the anticancer efficacy of the natural flavonoid scutellarin: a comprehensive review [frontiersin.org]
• 5. Scutellarein: a review of chemistry and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. ar.iiarjournals.org [ar.iiarjournals.org]
• 9. Scutellarein enhances cisplatin‑induced apoptotic effects by suppressing the PI3K/AKT‑MDR1 pathway in human NPC/HK1 nasopharyngeal carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Scutellarein treats neuroblastoma by regulating the expression of multiple targets - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of scutellarin on BV-2 microglial-mediated apoptosis in PC12 cells via JAK2/STAT3 signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cytotoxic and chemosensitization effects of Scutellarin from traditional Chinese herb Scutellaria altissima L. in human prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis and Bioactivity Characterization of Scutellarein Sulfonated Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Combined Scutellarin and C18H17NO6 Imperils the Survival of Glioma: Partly Associated With the Repression of PSEN1/PI3K-AKT Signaling Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Scutellarin inhibits glioma cell proliferation by up-regulating miR-15a expression - PMC [pmc.ncbi.nlm.nih.gov]
• 17. selleckchem.com [selleckchem.com]
• 18. benchchem.com [benchchem.com]
• 19. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. broadpharm.com [broadpharm.com]
• 21. merckmillipore.com [merckmillipore.com]
• 22. benchchem.com [benchchem.com]
• 23. Sample preparation for western blot | Abcam [abcam.com]
• 24. bio-rad.com [bio-rad.com]
• 25. Western Blot Sample Preparation Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 26. Western Blot Protocol | R&D Systems Quality Control: R&D Systems [rndsystems.com]

Scutellarein Stability and Degradation in Solution: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with scutellarein. The information is presented in a question-and-answer format to directly address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: My scutellarein solution appears to be degrading. What are the primary factors that influence its stability?

A1: The stability of scutellarein in solution is primarily influenced by pH, temperature, and light exposure. As a flavonoid with multiple hydroxyl groups, scutellarein is susceptible to oxidation and hydrolysis, particularly under neutral to alkaline conditions and at elevated temperatures.

Q2: I'm observing a color change in my scutellarein stock solution. What could be the cause?

A2: A visible color change in your scutellarein solution, particularly a shift towards a darker or brownish hue, is a common indicator of degradation. This is often due to oxidative processes, which can be accelerated by exposure to light, elevated temperatures, or alkaline pH.

Q3: How should I prepare and store my scutellarein stock solutions to ensure maximum stability?

A3: To maximize the stability of your scutellarein stock solutions, it is recommended to:

• Use an appropriate solvent: Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for preparing scutellarein stock solutions.

• Store at low temperatures: Stock solutions should be stored at -20°C or -80°C.

• Protect from light: Use amber vials or wrap containers in aluminum foil to protect the solution from light-induced degradation.

• Aliquot: To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.

• Use fresh solutions: For optimal results, it is best to use freshly prepared solutions for your experiments.

Q4: I am conducting cell-based assays with scutellarein. Is it stable in cell culture media?

A4: Scutellarein's stability can be compromised in physiological conditions, such as those found in cell culture media (typically pH 7.2-7.4). At this pH, flavonoids are more prone to degradation. It is advisable to prepare fresh dilutions of scutellarein in media for each experiment and minimize the incubation time when possible. A time-course experiment is recommended to determine the half-life of scutellarein's activity under your specific assay conditions.

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected bioactivity in experiments.

• Possible Cause: Degradation of scutellarein in the experimental solution.

• Troubleshooting Steps:

  • Verify Stock Solution Integrity: Prepare a fresh stock solution of scutellarein and compare its performance to your existing stock.

  • Optimize Working Solution Preparation: Prepare working solutions immediately before use. Avoid prolonged storage of diluted scutellarein solutions, especially at room temperature or in neutral/alkaline buffers.

  • Evaluate pH Effects: If your experimental buffer has a neutral or alkaline pH, consider if a slightly acidic pH is permissible without affecting the experimental outcome.

  • Control for Temperature and Light: Ensure that all experimental steps involving scutellarein are performed with minimal exposure to high temperatures and direct light.

Issue 2: Appearance of unknown peaks in HPLC analysis of scutellarein samples.

• Possible Cause: Formation of degradation products.

• Troubleshooting Steps:

  • Conduct Forced Degradation Studies: To identify potential degradation products, perform forced degradation studies under various stress conditions (acidic, basic, oxidative, thermal, and photolytic). This will help in developing a stability-indicating HPLC method.

  • Optimize HPLC Method: Ensure your HPLC method has sufficient resolution to separate scutellarein from its potential degradation products. A gradient elution method is often necessary.

  • Use a Photodiode Array (PDA) Detector: A PDA detector can help in assessing peak purity and identifying the spectral characteristics of the unknown peaks, aiding in their identification.

Quantitative Data Summary

Disclaimer: The following quantitative stability data is for baicalein (B1667712), a flavonoid structurally similar to scutellarein. This information is provided as a reference due to the limited availability of direct stability data for scutellarein.

Table 1: Effect of pH on the Stability of Baicalein in Aqueous Solution at 25°C

pH	Half-life (t½) in hours
2.0	130.8
3.0	88.5
4.5	68.4
6.8	2.63
7.4	0.92
9.0	0.31

Data from a study on baicalein stability suggests that the degradation of these flavonoids is pH-dependent, with increased degradation at higher pH values.[1]

Table 2: Effect of Temperature on the Stability of Baicalein in Aqueous Solution (pH 6.8)

Temperature (°C)	Half-life (t½) in hours
4	Not specified, but degradation is significantly slower
25	2.63
40	Not specified, but degradation is faster than at 25°C

This data indicates that lower temperatures are conducive to the stability of baicalein.[1]

Experimental Protocols

Protocol 1: General Forced Degradation Study for Scutellarein

This protocol outlines a general procedure for conducting forced degradation studies to identify potential degradation products and establish the intrinsic stability of scutellarein.

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of scutellarein in a suitable solvent (e.g., methanol (B129727) or DMSO).

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C for 24 hours.

  • Basic Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C for 24 hours. Neutralize the solution before analysis.

  • Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide and keep at room temperature for 24 hours.

  • Thermal Degradation: Store the stock solution at 80°C for 48 hours.

  • Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) for 48 hours.

• Sample Analysis: Analyze the stressed samples using a stability-indicating HPLC method. A C18 column with a gradient elution of an acidified aqueous mobile phase and an organic modifier (e.g., acetonitrile (B52724) or methanol) is a common starting point. UV detection should be performed at a wavelength where scutellarein has maximum absorbance (around 270 nm and 335 nm).

• Data Evaluation: Compare the chromatograms of the stressed samples with that of an unstressed control to identify degradation products. Assess the peak purity of scutellarein to ensure the method is stability-indicating.

Protocol 2: Stability-Indicating HPLC Method for Flavonoids

The following is an example of an HPLC method that can be adapted for the analysis of scutellarein and its degradation products.

• Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: Methanol or acetonitrile.

• Gradient Elution: A typical gradient might start with a lower percentage of mobile phase B, gradually increasing to elute more hydrophobic compounds. For example:

  • 0-10 min: 45-60% B

  • 10-30 min: 60-70% B

  • 30-31 min: 70-99% B

  • 31-32 min: Hold at 99% B

  • 32-35 min: Return to initial conditions (45% B).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 270 nm.

• Column Temperature: Ambient.

Visualizations

Forced degradation experimental workflow.

Scutellarein's inhibitory effect on the NF-κB signaling pathway.

Scutellarein's inhibitory effect on the PI3K/Akt signaling pathway.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Scutellarein Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to Scutellarein precipitation in experimental media.

Frequently Asked Questions (FAQs)

Q1: Why does my Scutellarein precipitate when I add it to my cell culture medium?

A1: Scutellarein is a flavonoid that is poorly soluble in aqueous solutions like cell culture media or phosphate-buffered saline (PBS).[1] Its low water solubility is a primary reason for precipitation.[1] When a concentrated stock solution, typically made in an organic solvent like DMSO, is diluted into an aqueous medium, the Scutellarein concentration may exceed its solubility limit in that new environment, causing it to precipitate out of the solution.[2]

Q2: What is the best solvent for preparing a high-concentration stock solution of Scutellarein?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for preparing Scutellarein stock solutions.[3][4][5] It is a powerful polar aprotic solvent capable of dissolving a wide range of nonpolar and polar compounds.[2][6] N,N-dimethylformamide (DMF) is another suitable organic solvent.[4]

Q3: What is the maximum recommended final concentration of DMSO for in vitro experiments?

A3: High concentrations of DMSO can be toxic to cells and interfere with experimental results.[6] It is critical to keep the final concentration of DMSO in the assay as low as possible, typically below 0.5%, with a concentration of 0.1% being preferred to avoid solvent effects.[6][7] Always include a vehicle control (media with the same final DMSO concentration) in your experiments.[6]

Q4: Can I dissolve Scutellarein directly in aqueous buffers or media?

A4: Directly dissolving Scutellarein in aqueous solutions is generally not recommended due to its very low water solubility.[1] The reported solubility in PBS (pH 7.2) for the related compound Scutellarin is only about 0.2 mg/mL, and aqueous solutions are not recommended for storage for more than one day.[8] Attempting to dissolve Scutellarein directly will likely result in an incomplete solution and inaccurate concentration.

Q5: How does pH affect the solubility of Scutellarein?

A5: The solubility of flavonoids like Scutellarein is often pH-dependent.[9][10] Scutellarein has acidic hydroxyl groups with predicted pKa values around 6.75 and 8.53.[1][11] In more alkaline (higher pH) solutions, these groups can deprotonate, increasing the molecule's polarity and potentially its aqueous solubility. Conversely, acidic conditions may suppress ionization and decrease solubility.[12] However, the stability of the compound can also be affected by pH, with degradation often increasing at higher pH values.[9]

Physicochemical & Solubility Data

Quantitative data for Scutellarein is summarized below for easy reference.

Table 1: Physicochemical Properties of Scutellarein

Property	Value	Source(s)
Molecular Formula	C₁₅H₁₀O₆	[3][13]
Molecular Weight	286.24 g/mol	[3][13]
Appearance	Yellow solid/powder	[3]
pKa (Strongest Acidic)	~6.34 - 6.75	[1][3]
logP	~2.54 - 2.74	[1][3]

Table 2: Solubility of Scutellarein in Various Solvents

Solvent	Solubility	Source(s)
DMSO	~20 mg/mL to 57 mg/mL	[4][5]
DMF	~20 mg/mL	[4]
Ethanol	~0.2 mg/mL	[4]
DMSO:PBS (pH 7.2) (1:1)	~0.5 mg/mL	[4]
Water	0.16 g/L (Predicted); Practically insoluble	[1]

Troubleshooting Guide

Use this guide to diagnose and resolve common issues with Scutellarein precipitation.

Issue 1: Immediate Precipitation Upon Dilution

• Potential Cause A: Exceeded Solubility Limit. The final concentration of Scutellarein in your aqueous medium is too high.

  • Solution: Lower the final working concentration of Scutellarein. Perform a concentration-response experiment to find the maximum soluble concentration under your specific conditions.

• Potential Cause B: Poor Mixing Technique. Adding the DMSO stock directly to the bulk medium without rapid mixing can create localized high concentrations, causing precipitation before the compound can disperse.

  • Solution: Add the DMSO stock dropwise into the vortexing medium or pipette up and down immediately and vigorously to ensure rapid dispersal.[6] Pre-warming the medium to 37°C can also help.[14]

• Potential Cause C: High Stock Concentration. Using a very highly concentrated DMSO stock (e.g., >50 mM) can exacerbate precipitation upon dilution.

  • Solution: Prepare a lower concentration DMSO stock (e.g., 10 mM). This requires adding a larger volume to your media but can improve dispersion. Ensure the final DMSO concentration remains below the cytotoxic limit (e.g., <0.5%).[6]

Issue 2: Precipitation After Incubation (Hours/Days)

• Potential Cause A: Compound Instability. Scutellarein may be unstable and degrading in the culture medium over time, especially at 37°C and physiological pH.[9] Degradation products may be less soluble.

  • Solution: Minimize the duration of the experiment if possible. Consider refreshing the treatment medium for longer-term experiments (e.g., every 24 hours). Store prepared media containing Scutellarein for the shortest time possible.

• Potential Cause B: Interaction with Media Components. Scutellarein may bind to proteins (e.g., in Fetal Bovine Serum) or other components in the medium, leading to the formation of insoluble complexes over time.

  • Solution: Test the solubility in a simpler buffer (e.g., PBS) versus the complete medium to see if components are the issue. If so, consider reducing the serum percentage during treatment, if experimentally viable.

Logical Workflow for Troubleshooting Precipitation The following diagram outlines a decision-making process for addressing Scutellarein precipitation.

Caption: A troubleshooting workflow for addressing Scutellarein precipitation.

Experimental Protocols

Protocol 1: Standard Preparation of a 10 mM Scutellarein Stock Solution in DMSO

This protocol is the standard starting point for most applications.

• Materials:

  • Scutellarein powder (MW: 286.24 g/mol )

  • Anhydrous, sterile DMSO (cell culture grade)

  • Sterile, amber microcentrifuge tubes or glass vials

  • Calibrated analytical balance

  • Vortex mixer and/or sonicator

• Procedure:

  • Calculation: To prepare 1 mL of a 10 mM stock solution, weigh out 2.86 mg of Scutellarein powder.

    • Calculation: 10 mmol/L * 1 L/1000 mL * 286.24 g/mol * 1000 mg/g = 2.86 mg/mL

  • Weighing: Accurately weigh the calculated amount of Scutellarein and place it into a sterile amber vial.

  • Dissolution: Add the calculated volume of sterile DMSO (e.g., 1 mL for 2.86 mg).

  • Mixing: Cap the vial tightly and vortex thoroughly for 2-3 minutes until the solid is completely dissolved. The solution should be clear and greenish-yellow.[3]

  • Aid Dissolution (If Needed): If the compound does not dissolve completely, sonicate the vial in a water bath for 5-10 minutes. Gentle warming to 37°C can also be used, but avoid excessive heat.[6][7]

  • Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C for short-term (1 month) or -80°C for long-term (up to 1 year) storage.[5]

Protocol 2: Preparation of Working Solutions in Cell Culture Media

This protocol describes the critical dilution step from the DMSO stock into your final experimental medium.

• Workflow Diagram:

Caption: Experimental workflow for preparing Scutellarein working solutions.

• Procedure:

  • Thaw Stock: Thaw a single-use aliquot of your 10 mM Scutellarein stock solution at room temperature.

  • Pre-warm Medium: Warm your cell culture medium to 37°C in a water bath. This can help maintain solubility.[14]

  • Calculate Volume: Determine the volume of stock solution needed. For a final concentration of 10 µM in 10 mL of medium, you would add 10 µL of the 10 mM stock. This results in a final DMSO concentration of 0.1%.

    • Calculation (V1C1=V2C2): V1 = (10 µM * 10 mL) / 10,000 µM = 0.01 mL = 10 µL

  • Dilute: While gently vortexing or swirling the pre-warmed medium, add the 10 µL of stock solution dropwise.

  • Mix: Immediately cap and mix thoroughly by inverting the tube or pipetting up and down. Do not allow the concentrated DMSO to sit undiluted in the medium.

  • Inspect & Use: Visually inspect the solution against a light source to ensure it is clear and free of precipitate. Use the freshly prepared medium immediately.

References

• 1. Showing Compound Scutellarein (FDB002464) - FooDB [foodb.ca]
• 2. researchgate.net [researchgate.net]
• 3. SCUTELLAREIN | 529-53-3 [chemicalbook.com]
• 4. caymanchem.com [caymanchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. benchchem.com [benchchem.com]
• 7. emulatebio.com [emulatebio.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. Comparative research on stability of baicalin and baicalein administrated in monomer and total flavonoid fraction form of Radix scutellariae in biological fluids in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. On the Scavenging Ability of Scutellarein against the OOH Radical in Water and Lipid-like Environments: A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Extraction of Flavonoids From Natural Sources Using Modern Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Scutellarein | C15H10O6 | CID 5281697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Scutellarein Assay Interference

Welcome to the technical support center for researchers working with scutellarein. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address potential interference of scutellarein in common laboratory assays. Understanding and mitigating these interferences are crucial for obtaining accurate and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What is scutellarein and why is it a concern for assay interference?

Scutellarein is a flavone, a type of flavonoid compound, found in various plants, including those of the Scutellaria genus. Like many flavonoids, scutellarein possesses antioxidant and redox properties that can lead to interference in common biochemical and cell-based assays. This interference can manifest as false positives or false negatives, leading to misinterpretation of experimental data.

Q2: Which assays are most susceptible to interference by scutellarein?

Assays that are particularly vulnerable to interference by scutellarein and other flavonoids include:

• Cell Viability Assays (e.g., MTT, XTT, Resazurin): These assays rely on the reduction of a reporter molecule, which can be directly reduced by scutellarein's antioxidant activity.

• Luciferase Reporter Assays: Flavonoids have been shown to directly inhibit the activity of certain luciferases, particularly firefly luciferase.

• Fluorescence-Based Assays: The intrinsic fluorescence (autofluorescence) of scutellarein or its ability to quench the fluorescence of reporter molecules can interfere with these assays.

Troubleshooting Guide: Cell Viability Assays (MTT, XTT, Resazurin)

Issue: Unexpectedly high cell viability or a dose-dependent increase in signal in the presence of scutellarein.

This is a common artifact observed with antioxidant compounds like scutellarein in redox-based viability assays. The compound can directly reduce the tetrazolium salt (e.g., MTT) or resazurin (B115843) to its colored formazan (B1609692) product, mimicking the activity of viable cells.

Troubleshooting Workflow

Caption: Troubleshooting workflow for redox-based cell viability assays.

Experimental Protocol: Cell-Free MTT Reduction Assay

This protocol determines if scutellarein directly reduces the MTT reagent.

Materials:

• 96-well plate

• Cell culture medium (the same used in your experiments)

• Scutellarein stock solution

• MTT reagent (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.01 N HCl in 10% SDS)

Procedure:

• Prepare a serial dilution of scutellarein in cell culture medium in a 96-well plate. Include a vehicle control (e.g., DMSO) and a medium-only control.

• Add MTT reagent to each well to a final concentration of 0.5 mg/mL.

• Incubate the plate for 1-4 hours at 37°C, protected from light.

• Add solubilization buffer to each well and mix thoroughly to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a plate reader.

Interpretation: An increase in absorbance in the wells containing scutellarein compared to the vehicle control indicates direct reduction of MTT by the compound.

Quantitative Data Summary: Flavonoid Interference in MTT Assay

Flavonoid Class	Interference Potential	Mechanism	Recommended Action
Flavones (e.g., Scutellarein)	High	Direct reduction of tetrazolium salts due to antioxidant properties.[1][2]	Perform cell-free controls; consider alternative assays.

Alternative Assays

If significant interference is detected, consider using an alternative cell viability assay that is not based on redox reactions:

• Sulforhodamine B (SRB) Assay: Measures cell density based on the measurement of cellular protein content.

• ATP-Based Assays (e.g., CellTiter-Glo®): Quantifies the amount of ATP present, which is an indicator of metabolically active cells.

• Crystal Violet Assay: Stains the DNA of adherent cells, providing a measure of cell number.

Troubleshooting Guide: Luciferase Reporter Assays

Issue: Reduced luciferase signal that may not be due to the biological activity of scutellarein.

Flavonoids can directly inhibit the enzymatic activity of firefly luciferase, potentially leading to a misinterpretation of results as transcriptional repression.[3][4][5]

Logical Relationship for Troubleshooting Luciferase Assays

Caption: Logical workflow for troubleshooting luciferase assay interference.

Experimental Protocol: In Vitro Luciferase Inhibition Assay

This protocol assesses the direct inhibitory effect of scutellarein on luciferase.

Materials:

• White, opaque 96-well plates

• Recombinant luciferase enzyme (e.g., firefly luciferase)

• Luciferase assay buffer

• Luciferin (B1168401) substrate

• Scutellarein stock solution

Procedure:

• Prepare a serial dilution of scutellarein in the luciferase assay buffer in the wells of the 96-well plate. Include a vehicle control.

• Add a constant amount of recombinant luciferase enzyme to each well.

• Initiate the reaction by adding the luciferin substrate.

• Immediately measure the luminescence using a plate reader.

Interpretation: A dose-dependent decrease in luminescence in the presence of scutellarein indicates direct inhibition of the luciferase enzyme. The IC50 value can be calculated from the resulting dose-response curve.

Data Summary: Flavonoid Inhibition of Luciferases

Luciferase Type	Susceptibility to Flavonoid Inhibition	Notes
Firefly Luciferase	High	Flavonoids can act as competitive or non-competitive inhibitors.[3][4][5]
Renilla Luciferase	Low	Generally less susceptible to inhibition by flavonoids, making it a good choice for a control reporter in dual-luciferase assays.[3][4]

Troubleshooting Guide: Fluorescence-Based Assays

Issue: High background fluorescence or quenching of the fluorescent signal.

Scutellarein's chemical structure gives it intrinsic fluorescent properties (autofluorescence) and the potential to absorb light at wavelengths used to excite or detect other fluorophores, leading to signal quenching.

Signaling Pathway of Potential Fluorescence Interference

Caption: Mechanisms of scutellarein interference in fluorescence assays.

Experimental Protocol: Assessing Autofluorescence and Quenching

Materials:

• Black, clear-bottom 96-well plates

• Assay buffer

• Scutellarein stock solution

• Your fluorescent dye/probe

Procedure for Autofluorescence:

• Prepare a serial dilution of scutellarein in the assay buffer in the 96-well plate.

• Include a buffer-only control.

• Measure the fluorescence at the excitation and emission wavelengths of your assay.

Interpretation: A significant fluorescence signal from the scutellarein-containing wells compared to the buffer-only control indicates autofluorescence.

Procedure for Quenching:

• Prepare a solution of your fluorescent dye at its working concentration in the assay buffer.

• Add a serial dilution of scutellarein to the dye solution.

• Measure the fluorescence at the appropriate wavelengths.

Interpretation: A dose-dependent decrease in the fluorescence signal of the dye in the presence of scutellarein suggests quenching.

Data Summary: Spectral Properties of Scutellarein

Understanding the absorption spectrum of scutellarein is key to predicting potential interference.

Spectral Property	Wavelength (approx.)	Implication for Assays
Absorption Maxima	~275 nm and ~335 nm	Scutellarein may interfere with assays that use UV or near-UV excitation wavelengths.

To minimize interference, select fluorescent probes with excitation and emission wavelengths that do not overlap with the absorption spectrum of scutellarein. Red-shifted dyes are often a good choice.

References

• 1. Influence of medium type and serum on MTT reduction by flavonoids in the absence of cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reduction of MTT by flavonoids in the absence of cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Evaluation of Firefly and Renilla Luciferase Inhibition in Reporter-Gene Assays: A Case of Isoflavonoids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Firefly luciferase in chemical biology: A compendium of inhibitors, mechanistic evaluation of chemotypes, and suggested use as a reporter - PMC [pmc.ncbi.nlm.nih.gov]

Low yield in Scutellarein synthesis and solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the chemical synthesis of Scutellarein, with a focus on addressing issues of low yield.

Frequently Asked Questions (FAQs)

Q1: Why is the chemical synthesis of Scutellarein important for research?

A1: Scutellarein is a bioactive flavonoid with significant anti-inflammatory, antioxidant, and anti-cancer properties.[1][2] While it can be extracted from natural sources like Erigeron breviscapus, this is often insufficient to meet research and development demands.[3][4] Chemical synthesis provides a reliable and scalable source of Scutellarein, enabling extensive pharmacological studies and the development of new therapeutic agents.[5][6] Furthermore, synthetic routes allow for the creation of derivatives to improve properties like solubility and bioavailability.[5][6][7][8]

Q2: What are the common strategies for Scutellarein synthesis?

A2: Common strategies generally involve the construction of the flavonoid backbone followed by modification of functional groups. Key approaches include:

• Total Synthesis from Phenol Derivatives: Building the molecule from simple precursors like 3,4,5-trimethoxyphenol (B152058). This route offers high control but can involve multiple steps.[4]

• Hydrolysis of Scutellarin (B1681692): Scutellarin, the glucuronide form of Scutellarein, is more abundant in nature. Its hydrolysis can yield Scutellarein, though this method has historically suffered from low yields (around 17%).[4][9]

• Biosynthesis: Engineering microorganisms like E. coli or yeast to produce Scutellarein de novo from simple sugars is an emerging and promising approach for large-scale production.[3][10][11]

Q3: What are the primary reasons for low yields in Scutellarein synthesis?

A3: Low yields can arise from several factors:

• Incomplete Reactions: Steps like condensation, cyclization, or demethylation may not proceed to completion.

• Side Reactions: The formation of by-products, such as isomers from unwanted rearrangements (e.g., Wessely-Moser rearrangement), can reduce the yield of the desired product.[12][13]

• Degradation: The polyhydroxylated flavonoid structure can be sensitive to harsh reaction conditions (e.g., strong acids, high temperatures), leading to degradation.

• Purification Losses: Scutellarein and its intermediates can be difficult to purify, leading to significant material loss during chromatography or recrystallization.

• Poorly Optimized Protocols: Reaction conditions such as temperature, solvent, catalyst, and reaction time are critical and must be finely tuned for optimal results.[9]

Troubleshooting Guide

Problem 1: Low yield during final demethylation step using BBr₃ or HBr.

Q: My final demethylation of the protected Scutellarein precursor is resulting in a very low yield. What could be going wrong?

A: Demethylation of aryl methyl ethers is a common challenge. The issues often lie in the reaction conditions or the work-up procedure.

Possible Causes & Solutions:

• Reagent Stoichiometry: Boron tribromide (BBr₃) is a strong Lewis acid and can coordinate with multiple oxygen atoms. While a 1:1 ether-to-BBr₃ ratio is often used, an excess of BBr₃ (e.g., 2-3 equivalents per methyl ether group) is frequently required to drive the reaction to completion.[14][15]

• Reaction Temperature: These reactions are often performed at low temperatures (e.g., -78°C to 0°C) to control reactivity, followed by warming to room temperature.[15] If the yield is low, consider allowing the reaction to stir at room temperature for a longer duration.

• Harsh Conditions (HBr): Using hydrobromic acid (HBr) requires elevated temperatures, which can lead to degradation of the sensitive polyhydroxyflavone structure.[16] If using HBr, ensure strict control of temperature and reaction time.

• Work-up Issues: Quenching the reaction is a critical step. Adding methanol (B129727) (MeOH) to quench excess BBr₃ can sometimes lead to the formation of agglomerates during aqueous extraction, trapping the product.[16]

  • Alternative Quench: Try quenching the reaction by slowly adding it to ice water or a chilled saturated sodium bicarbonate (NaHCO₃) solution.[16]

  • Extraction: If an agglomerate forms between the aqueous and organic layers, try adding brine (saturated NaCl solution) to break the emulsion and improve phase separation.[16]

Problem 2: Formation of isomeric impurities and low purity of the final product.

Q: I am observing multiple spots on my TLC, suggesting the presence of isomers. How can I prevent this?

A: This is likely due to a Wessely-Moser rearrangement, a known isomerization reaction in flavonoid chemistry that occurs under acidic conditions, causing migration of substituents on the A-ring.[12][13][17]

Possible Causes & Solutions:

• Acid-Catalyzed Rearrangement: The final demethylation step, often performed with strong acids like HBr or Lewis acids like BBr₃, can induce the rearrangement. The reaction involves the opening of the pyrone ring and re-cyclization, which can lead to a mixture of isomers.

• Minimizing Rearrangement:

  • Milder Reagents: If possible, explore milder demethylating agents.

  • Control Reaction Time and Temperature: Do not heat the reaction mixture for longer than necessary. The rearrangement is often thermodynamically driven, so prolonged reaction times at high temperatures can favor the formation of the more stable isomer, which may not be your target.[17]

  • Strategic Synthesis Design: Design the synthesis to introduce the correct substitution pattern early, potentially avoiding the need for conditions that promote rearrangement in later steps. A regioselective bromination step has been used to facilitate a high-yielding pathway.[18]

Problem 3: Low yield in the conversion of the chalcone (B49325) intermediate to the flavone (B191248).

Q: The cyclization and oxidation of my chalcone intermediate to form the flavone ring is inefficient. How can I improve this step?

A: This transformation is a critical step in building the flavonoid core. A common and effective method is the Algar-Flynn-Oyamada (AFO) reaction, but an alternative is using iodine in DMSO.

Possible Causes & Solutions:

• Inefficient Oxidative Cyclization: The reaction may not be proceeding efficiently due to the choice of reagents or conditions.

• Optimized Protocol (I₂/DMSO): A high-yielding method involves heating the chalcone intermediate in dimethyl sulfoxide (B87167) (DMSO) with a catalytic amount of iodine (I₂). This system acts as an efficient oxidant to facilitate the cyclization and subsequent aromatization to the flavone ring.

  • Conditions: Typically, the reaction is performed at reflux (e.g., 100°C) for a few hours.[4]

  • Work-up: The reaction is often worked up by pouring the mixture into water and collecting the precipitated product, which is then purified. The workup may include a wash with sodium thiosulfate (B1220275) (Na₂S₂O₃) solution to remove excess iodine.[4]

Data Summary Tables

Table 1: Comparison of Selected Scutellarein Synthesis Routes

Starting Material(s)	Key Steps	No. of Steps	Overall Yield	Reference
Scutellarin	Acid Hydrolysis	1	~17%	[4][9]
3,4,5-Trimethoxyphenol	Acetylation, Aldol Condensation, Cyclization/Oxidation, Demethylation	4	~58%	[4]
2-hydroxy-4,5,6-trimethoxyacetophenone	Acetylation, Baker-Venkataraman rearrangement, Cyclization	3	Low Yield	[4]
Naringenin	Biosynthesis via engineered microbes	Multi-step pathway	106.5 mg/L (titer)	[3][19]

Table 2: Optimization of Scutellarin Hydrolysis to Scutellarein

Run	Catalyst (H₂SO₄) Conc.	Solvent	Temperature	Time (h)	Yield (%)
1	1 mol/L	Water	90°C	24	0
2	3 mol/L	Water	90°C	24	0
3	3 mol/L	50% Ethanol (B145695)	90°C	48	8.2
4	3 mol/L	90% Ethanol	90°C	48	12.1
5	3 mol/L	90% Ethanol	120°C	48	17.3
Data adapted from a study on optimizing the hydrolysis of scutellarin.[9]

Key Experimental Protocols

Protocol 1: High-Yield (58%) Four-Step Synthesis of Scutellarein[4]

This protocol starts from 3,4,5-trimethoxyphenol.

Step 1: Acetylation (Synthesis of Compound 4)

• To a solution of 3,4,5-trimethoxyphenol in acetic acid, add BF₃·Et₂O.

• Reflux the mixture at 85°C for 2.5 hours under a nitrogen atmosphere.

• After cooling, pour the mixture into ice water.

• Filter the resulting precipitate, wash with water, and recrystallize from ethanol to yield 1-(6-hydroxy-2,3,4-trimethoxyphenyl)ethanone (B2412884) (Compound 4). (Reported Yield: 92%)

Step 2: Aldol Condensation (Synthesis of Compound 5)

• Dissolve Compound 4 in ethanol and add 4-methoxybenzaldehyde (B44291) (1.5 equiv.).

• Add potassium tert-butoxide (t-BuOK) (2.5 equiv.) to the solution.

• Reflux the mixture at 85°C for 4 hours.

• After cooling, pour the mixture into ice water containing HCl.

• Filter the precipitate, wash with water, and recrystallize from ethanol to yield the chalcone (Compound 5). (Reported Yield: 86%)

Step 3: Oxidative Cyclization (Synthesis of Compound 6)

• Dissolve the chalcone (Compound 5) in DMSO.

• Add a catalytic amount of iodine (I₂).

• Reflux the mixture at 100°C for 2 hours.

• After cooling, pour the reaction mixture into an aqueous solution of 10% Na₂S₂O₃.

• Filter the precipitate and recrystallize from ethanol to yield 4',6,7,8-tetramethoxyflavone (Compound 6). (Reported Yield: 82%)

Step 4: Demethylation (Synthesis of Scutellarein)

• Dissolve Compound 6 in acetic acid.

• Add 40% hydrobromic acid (HBr).

• Heat the mixture at 120°C for 24 hours under a nitrogen atmosphere.

• After cooling, pour the mixture into ice water.

• Filter the precipitate, wash with water, and recrystallize from ethanol to afford Scutellarein. (Reported Yield: 90%)

Protocol 2: Optimized Hydrolysis of Scutellarin[9]

• Add Scutellarin to a solution of 90% ethanol containing 3.0 mol/L H₂SO₄.

• Heat the mixture under a nitrogen atmosphere at 120°C for 48 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and process via standard aqueous work-up and purification (e.g., filtration and recrystallization) to obtain Scutellarein. (Reported Yield: 17.3%)

Visualizations

Caption: High-yield four-step synthesis workflow for Scutellarein.

Caption: Scutellarein inhibits the NF-κB inflammatory pathway.

Caption: Troubleshooting logic for the BBr₃ demethylation step.

References

• 1. Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. An Efficient Chemical Synthesis of Scutellarein: An in Vivo Metabolite of Scutellarin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, Synthesis, and Biological Evaluation of Scutellarein Derivatives Based on Scutellarin Metabolic Mechanism In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis of scutellarein derivatives to increase biological activity and water solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Bioactivity Characterization of Scutellarein Sulfonated Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Protective Effect of Scutellarein on Focal Cerebral Ischemia/Reperfusion in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Improve the Biosynthesis of Baicalein and Scutellarein via Manufacturing Self-Assembly Enzyme Reactor In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. A convenient extension of the Wessely-Moser rearrangement for the synthesis of substituted alkylaminoflavones as neuroprotective agents in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 14. An unusual reactivity of BBr3: Accessing tetrahydroisoquinoline units from N-phenethylimides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Demethylation of Methyl Ethers - Boron Tribromide (BBr3) [commonorganicchemistry.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Efficient synthesis of scutellarein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for Scutellarein Hydrolysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the hydrolysis of Scutellarin to Scutellarein.

Hydrolysis of Scutellarin to Scutellarein

The hydrolysis of the glycosidic bond in Scutellarin yields its aglycone, Scutellarein. This can be achieved through two primary methods: acid hydrolysis and enzymatic hydrolysis. The choice of method depends on factors such as desired yield, reaction time, and downstream applications.

Challenges in Scutellarein extraction from plant material

Welcome to the technical support center for Scutellarein extraction. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for challenges encountered during the extraction of Scutellarein from plant material.

Troubleshooting Guide

This section addresses specific issues that may arise during the extraction process, offering potential causes and solutions.

Problem	Potential Cause	Suggested Solution
Low Yield of Scutellarein	Incomplete cell wall disruption of the plant material.	Ensure the plant material is ground into a fine powder before extraction.[1]
Inappropriate solvent selection.	The polarity of the solvent is crucial. Mixtures of ethanol (B145695) or methanol (B129727) with water (e.g., 50-80%) are often effective.[1][2] For greener alternatives, deep eutectic solvents (DES) have shown high extraction yields.[3][4]
Suboptimal extraction temperature.	Excessive heat can lead to the degradation of Scutellarein. An optimal temperature range is typically between 40-70°C.[1]
Insufficient extraction time.	While longer extraction times can increase yield, prolonged exposure to high temperatures can cause degradation. Optimization is key; for instance, ultrasound-assisted extraction (UAE) can reduce extraction time significantly compared to maceration.[1][4]
Inadequate solvent-to-solid ratio.	A low ratio may result in incomplete extraction. Ratios between 10:1 and 40:1 (mL/g) are commonly used and should be optimized for your specific plant material and extraction method.[1][5]
Degradation of Scutellarein	High extraction temperatures.	Maintain the extraction temperature within the optimal range (40-70°C) and monitor it closely.[1][4]
Presence of degrading enzymes in the plant material.	Consider blanching the plant material before extraction to deactivate enzymes.
Exposure to light or oxygen.	Conduct the extraction and subsequent processing steps in a dark or amber-colored vessel and consider using an inert atmosphere (e.g., nitrogen) if degradation is severe.
Co-extraction of Impurities	Non-selective solvent system.	While highly efficient for Scutellarein, the chosen solvent may also extract a wide range of other compounds.
Complex plant matrix.	The inherent complexity of the plant material leads to the co-extraction of pigments, lipids, and other flavonoids.
Difficulty in Purification	Presence of structurally similar flavonoids.	The crude extract will likely contain other flavonoids with similar polarities to Scutellarein, making separation challenging.
Insufficiently optimized chromatographic conditions.	The choice of stationary phase (e.g., silica (B1680970) gel, Sephadex LH-20) and mobile phase gradient is critical for successful purification.[1]

Frequently Asked Questions (FAQs)

1. What is the most effective method for extracting Scutellarein?

The most effective method depends on the available equipment, desired yield, and time constraints.

• Maceration: A simple and widely used technique, but it can be time-consuming (24-72 hours).[1]

• Ultrasound-Assisted Extraction (UAE): Offers higher yields in shorter times (e.g., 30-60 minutes) compared to conventional methods by using ultrasonic waves to enhance extraction.[1][6]

• Microwave-Assisted Extraction (MAE): Utilizes microwave energy to rapidly heat the solvent and plant material, leading to faster extraction.[6]

• Accelerated Solvent Extraction (ASE): Found to be a promising methodology for the extraction of Scutellarein.[7][8]

• Supercritical Fluid Extraction (SFE): Uses supercritical carbon dioxide as a solvent, which is advantageous for preserving the biological activity of the compound.[6][9]

2. Which solvent system is best for Scutellarein extraction?

A mixture of ethanol or methanol and water is generally recommended. The optimal ratio depends on the specific plant material, but concentrations of 50-70% ethanol are common.[1][10] Using a binary solvent system has been suggested to be more effective than a mono-solvent system.[2] Deep eutectic solvents (DES) are emerging as green and efficient alternatives to organic solvents.[3][4]

3. How can I optimize my extraction parameters?

Response Surface Methodology (RSM) is a powerful statistical tool for optimizing multiple extraction parameters simultaneously, such as solvent concentration, extraction time, temperature, and solvent-to-solid ratio, to achieve the maximum yield.[5][11][12]

4. My crude extract is full of chlorophyll (B73375) and other pigments. How can I remove them?

Initial purification can be achieved using column chromatography with adsorbents like silica gel or macroporous resins.[1][13] A non-polar solvent wash of the initial extract before proceeding with more polar solvents for Scutellarein extraction can also help remove some pigments and lipids.

5. How can I purify Scutellarein from the crude extract?

Column chromatography is a standard method for purification.[1] Techniques like High-Speed Counter-Current Chromatography (HSCCC) have also been successfully used for the purification of scutellarin (B1681692).[14] Preparative High-Performance Liquid Chromatography (HPLC) can be employed for final purification to achieve high purity.[15]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on Scutellarein extraction to aid in experimental design and comparison.

Table 1: Comparison of Different Extraction Methods for Scutellarein

Extraction Method	Solvent	Temperature (°C)	Time	Yield	Reference
Maceration	80:20 Methanol:Water	Room Temp	24-72 h	-	[1]
Ultrasound-Assisted Extraction (UAE)	50-70% Ethanol	40-70	30-60 min	Higher than maceration	[1]
Accelerated Solvent Extraction (ASE)	Ethanol	-	-	1.547 ng (highest concentration)	[7][8]
Soxhlet Assisted Extraction (SAE)	Ethanol	-	-	1.027 ng	[8]
Microwave-Assisted Extraction (MAE)	70% Ethanol	-	10 min	High	[10]
Supercritical Fluid Extraction (SFE)	CO₂ with modifier	50	-	High	[9]

Table 2: Optimal Conditions for Flavonoid Extraction from Scutellaria Species using RSM

Plant Species	Optimal Solvent Concentration	Optimal Solvent-to-Solid Ratio	Optimal Temperature (°C)	Optimal Time (h)	Predicted Yield (mg/g)	Reference
Scutellaria violacea	52.3% Methanol/Water	12.46:1	-	6.07	Baicalein (B1667712): 2.9, Pinostrobin (B192119): 4.05	[5]
Scutellaria baicalensis	52.98% Ethanol	35.23:1	62.46	2.12	19.437	[11][12]

Experimental Protocols

1. Protocol for Ultrasound-Assisted Extraction (UAE) of Scutellarein

This protocol is a general guideline and may require optimization for specific plant materials.

• Preparation of Plant Material: Air-dry the plant material (e.g., leaves, aerial parts) in the shade and grind it into a fine powder.[1]

• Extraction Setup: Place a known amount of the powdered plant material into an extraction vessel.

• Solvent Addition: Add the extraction solvent (e.g., 50-70% ethanol) at a predetermined liquid-to-solid ratio (e.g., 20:1 to 40:1 mL/g).[1]

• Ultrasonication: Place the extraction vessel in an ultrasonic bath and apply ultrasonic power (e.g., 250-400 W) for a specified duration (e.g., 30-60 minutes).[1]

• Temperature Control: Maintain the extraction temperature within an optimal range (e.g., 40-70°C).[1]

• Filtration: After extraction, filter the mixture to separate the solid residue from the liquid extract.

• Concentration: Concentrate the filtrate using a rotary evaporator under reduced pressure to obtain the crude extract.

2. Protocol for Purification by Column Chromatography

• Adsorption of Crude Extract: Dissolve the crude extract in a minimal amount of a suitable solvent and adsorb it onto a small amount of silica gel.

• Column Packing: Prepare a chromatography column packed with a stationary phase such as silica gel or Sephadex LH-20.[1]

• Loading: Carefully load the adsorbed extract onto the top of the packed column.

• Elution: Elute the column with a solvent gradient, starting with a non-polar solvent and gradually increasing the polarity. A common system is a gradient of chloroform (B151607) and methanol.[1]

• Fraction Collection: Collect the eluate in fractions.

• Monitoring: Monitor the fractions using Thin Layer Chromatography (TLC) to identify those containing Scutellarein.

• Pooling and Evaporation: Pool the fractions containing pure Scutellarein and evaporate the solvent to obtain the purified compound.[1]

Visualizations

Caption: General workflow for Scutellarein extraction and purification.

Caption: Troubleshooting logic for low Scutellarein yield.

Caption: Scutellarein's inhibitory effect on inflammatory signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Ultrasonic extraction and purification of scutellarin from Erigerontis Herba using deep eutectic solvent [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Development and extraction optimization of baicalein and pinostrobin from Scutellaria violacea through response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative Extraction and Quantification of Scutellarein from Leaves of Triumfetta rhomboidea Using RP-HPLC | Indian Journal of Pharmaceutical Education and Research [archives.ijper.org]
• 8. archives.ijper.org [archives.ijper.org]
• 9. Separation methods used for Scutellaria baicalensis active components - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Influence of Microwave-Assisted Extraction on the Phenolic Compound Profile and Biological Activities of Extracts from Selected Scutellaria Species - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimization of the extraction of total flavonoids from Scutellaria baicalensis Georgi using the response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimization of the extraction of total flavonoids from Scutellaria baicalensis Georgi using the response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Two-step purification of scutellarin from Erigeron breviscapus (vant.) Hand. Mazz. by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Purification and preparation of compounds from an extract of Scutellaria barbata D. Don using preparative parallel high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scutellarein Experiments

Welcome to the technical support center for researchers working with Scutellarein. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges and inconsistencies encountered during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: My Scutellarein solution appears cloudy or precipitates upon dilution in cell culture media. What should I do?

A1: This is a common issue due to Scutellarein's low aqueous solubility.[1][2] To ensure a homogenous solution and consistent experimental concentrations, consider the following:

• Proper Dissolution: Initially, dissolve Scutellarein in a suitable organic solvent like DMSO to create a concentrated stock solution. Selleck Chemicals suggests a solubility of up to 57 mg/mL (199.13 mM) in fresh DMSO.[3]

• Avoid Moisture in DMSO: Use fresh, anhydrous DMSO as moisture can reduce the solubility of Scutellarein.[3]

• Final DMSO Concentration: When diluting the stock solution into your aqueous cell culture medium, ensure the final concentration of DMSO is low (typically <0.1%) to avoid solvent-induced cytotoxicity.

• Pre-warming Media: Gently pre-warm the cell culture media to 37°C before adding the Scutellarein stock solution.

• Vortexing: Vortex the diluted solution thoroughly before adding it to your cells.

• Fresh Preparations: Prepare fresh dilutions from the stock solution for each experiment to avoid precipitation that can occur over time.[3]

Q2: I'm observing significant variability in cell viability results with the MTT assay when using Scutellarein. Why is this happening?

A2: Flavonoids like Scutellarein are known to interfere with tetrazolium-based viability assays, such as the MTT assay.[4][5][6] This interference can lead to an overestimation of cell viability and inaccurate IC50 values.[4][5] The primary reason for this is that flavonoids can directly reduce the MTT reagent to its colored formazan (B1609692) product, a reaction that is typically indicative of cellular metabolic activity.[5][6]

To mitigate this issue, consider the following:

• Use an Alternative Assay: It is highly recommended to use a non-tetrazolium-based assay for determining cell viability with flavonoid compounds. The Sulforhodamine B (SRB) assay is a suitable alternative as it measures cell protein content and is less likely to be affected by the reducing properties of flavonoids.[6]

• Include Proper Controls: If you must use an MTT assay, include a "no-cell" control where Scutellarein is added to the MTT reagent in the absence of cells. This will help you quantify the extent of direct MTT reduction by the compound.

• Wash Cells Before Adding MTT: After the treatment period with Scutellarein, wash the cells with phosphate-buffered saline (PBS) before adding the MTT reagent to remove any residual compound that could interfere with the assay.

Q3: My Western blot results for PI3K/Akt or MAPK/ERK pathway proteins are inconsistent after Scutellarein treatment. What are the possible causes?

A3: Inconsistent Western blot results can arise from several factors, ranging from sample preparation to antibody selection.[7][8][9][10][11] Here are some key areas to troubleshoot:

• Protein Lysate Quality: Ensure consistent protein extraction by using a suitable lysis buffer containing protease and phosphatase inhibitors. The stability of phosphorylated proteins is critical, so work quickly and on ice.

• Protein Quantification: Accurately quantify the protein concentration in each lysate to ensure equal loading in each lane of the gel.

• Antibody Quality: Use antibodies that have been validated for the specific application (Western blotting) and target species. The quality and specificity of primary antibodies, especially for phosphorylated proteins, are crucial.

• Transfer Efficiency: Verify the efficiency of protein transfer from the gel to the membrane, for example, by using a Ponceau S stain.

• Blocking and Washing: Optimize blocking conditions (e.g., using BSA instead of milk for phospho-antibodies) and ensure thorough washing steps to minimize background and non-specific binding.[7][9]

• Loading Controls: Always use a reliable loading control (e.g., β-actin, GAPDH) to normalize your results and account for any loading inaccuracies.

Troubleshooting Guides

Inconsistent Apoptosis Assay Results

Problem: You are observing high variability in the percentage of apoptotic cells when treating with Scutellarein, as measured by Annexin V/PI flow cytometry.

Potential Cause	Troubleshooting Steps
Sub-optimal Scutellarein Concentration	Perform a dose-response experiment to determine the optimal concentration of Scutellarein that induces apoptosis in your specific cell line. Concentrations can vary significantly between cell types.[12][13]
Inconsistent Incubation Time	Optimize the incubation time. Apoptosis is a dynamic process, and the peak of apoptosis may occur at different time points depending on the cell line and Scutellarein concentration.
Cell Confluency	Ensure that cells are seeded at a consistent density and are in the logarithmic growth phase at the start of the experiment. Over-confluent or sparse cultures can respond differently to treatment.
Staining Procedure	Adhere strictly to the Annexin V/PI staining protocol. Ensure that cells are handled gently to avoid mechanical damage that could lead to false-positive PI staining.
Flow Cytometer Settings	Calibrate the flow cytometer before each experiment and ensure that the compensation settings are correctly adjusted to prevent spectral overlap between the FITC (Annexin V) and PI channels.

Variable Cell Cycle Analysis Data

Problem: The cell cycle distribution of Scutellarein-treated cells is not consistent across experiments.

Potential Cause	Troubleshooting Steps
Cell Synchronization	If you are looking for subtle changes in the cell cycle, consider synchronizing the cells before treatment.
Fixation Technique	Use ice-cold 70% ethanol (B145695) for fixation and add it dropwise while gently vortexing the cell suspension to prevent cell clumping.[12][13]
RNase Treatment	Ensure complete digestion of RNA by incubating with RNase A, as residual RNA can interfere with propidium (B1200493) iodide (PI) staining of DNA.
Staining Time and Temperature	Standardize the PI staining time and temperature to ensure consistent DNA intercalation.
Data Analysis	Use a consistent gating strategy for data analysis to define the G0/G1, S, and G2/M phases of the cell cycle.

Discrepancies in Anti-Inflammatory Marker Expression

Problem: You are observing inconsistent changes in the expression of inflammatory markers (e.g., IL-6, TNF-α, COX-2) in response to Scutellarein treatment.

Potential Cause	Troubleshooting Steps
Inducer Concentration and Timing	If you are using an inflammatory stimulus like lipopolysaccharide (LPS), ensure its concentration and the timing of its addition relative to Scutellarein treatment are consistent.
Assay Sensitivity (qPCR and ELISA)	For qPCR, use validated primer sets and appropriate reference genes for normalization. For ELISA, ensure the standard curve is accurate and the samples are within the linear range of the assay.
Cell Line and Passage Number	The inflammatory response can vary between cell lines and even with the passage number of the same cell line. Use cells within a consistent passage range.
Sample Collection and Storage	For qPCR, process samples immediately for RNA extraction or store them in an RNA stabilization solution. For ELISA, collect supernatants and store them at -80°C to prevent degradation of cytokines.

Quantitative Data Summary

Table 1: Reported IC50 Values of Scutellarein in Various Cancer Cell Lines

Cell Line	Assay	IC50 (µM)	Reference
K562 (Leukemia)	WTS-1	6	[14]
A549 (Lung Cancer)	CCK-8	Not specified, dose-dependent inhibition	[13]
Hep3B (Hepatocellular Carcinoma)	MTT	Dose-dependent inhibition (100-600 µM)	[12]
MCF-7 (Breast Cancer)	CCK-8	Not specified, dose-dependent inhibition	[15]

Table 2: Effects of Scutellarein on Apoptosis and Cell Cycle

Cell Line	Concentration (µM)	Incubation Time (h)	Effect	Reference
Hep3B	100-300	24	Increased early and total apoptosis	[12]
Hep3B	100-300	24	G2/M phase arrest	[12]
A549	200-600	24	G0/G1 phase arrest	[13]
K562	Not specified	Not specified	G0/G1 cell cycle arrest	[14]

Experimental Protocols

Protocol: Sulforhodamine B (SRB) Cell Viability Assay

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Treat cells with various concentrations of Scutellarein and a vehicle control (e.g., DMSO) for the desired duration (e.g., 24, 48, 72 hours).

• Fixation: After treatment, gently remove the medium and fix the cells with 10% (w/v) trichloroacetic acid (TCA) at 4°C for 1 hour.

• Washing: Wash the plate five times with slow-running tap water and allow it to air dry completely.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Washing: Quickly wash the plate five times with 1% (v/v) acetic acid to remove unbound dye and allow it to air dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader.

Protocol: Western Blotting for Phosphorylated Akt (p-Akt)

• Cell Lysis: After treatment with Scutellarein, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and heat at 95-100°C for 5 minutes.

• SDS-PAGE: Separate the protein samples on a 10% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against p-Akt (e.g., at Ser473) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the bands using a chemiluminescence imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed for total Akt and a loading control like β-actin.

Visualizations

Caption: PI3K/Akt/mTOR signaling pathway and points of inhibition by Scutellarein.

Caption: A generalized workflow for Western Blotting experiments.

Caption: A decision tree for troubleshooting inconsistent experimental results.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Synthesis and Bioactivity Characterization of Scutellarein Sulfonated Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. Synthesis and anticancer activity of new flavonoid analogs and inconsistencies in assays related to proliferation and viability measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. wildtypeone.substack.com [wildtypeone.substack.com]
• 8. ウェスタンブロッティング トラブルシューティング | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. Troubleshooting Western Blot: Common Problems and Fixes [synapse.patsnap.com]
• 10. biocompare.com [biocompare.com]
• 11. Western Blot Troubleshooting Guide | Bio-Techne [bio-techne.com]
• 12. Scutellarein Induces Fas-Mediated Extrinsic Apoptosis and G2/M Cell Cycle Arrest in Hep3B Hepatocellular Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Scutellarin suppresses proliferation and promotes apoptosis in A549 lung adenocarcinoma cells via AKT/mTOR/4EBP1 and STAT3 pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Scutellarin exerts anticancer effects on human leukemia cells via induction of Sub-G1 cell cycle arrest, apoptosis and also inhibits migration and invasion by targeting Raf/MEK/ERK signalling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Scutellarin Inhibits Proliferation, Invasion, and Tumorigenicity in Human Breast Cancer Cells by Regulating HIPPO-YAP Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scutellarein Prodrug Strategies for Improved Delivery

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working on scutellarein prodrug strategies.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the delivery of scutellarein?

A1: Scutellarein, a flavone (B191248) with significant therapeutic potential, faces several delivery challenges that limit its clinical application. The primary obstacles include:

• Low Aqueous Solubility: Scutellarein is poorly soluble in water (approximately 0.02 mg/mL), which hinders its formulation and in vivo dissolution.[1]

• Poor Permeability: As a BCS class IV drug, it exhibits low intestinal permeability, leading to poor absorption after oral administration.[2]

• Low Oral Bioavailability: Consequently, the oral bioavailability of scutellarein is very low, reported to be around 10.6% in rats and 0.4% in beagles.[2]

• First-Pass Metabolism: Scutellarin (B1681692), the glycoside form often found in nature, is hydrolyzed to scutellarein in the intestine, which then undergoes extensive first-pass metabolism.[2]

• Rapid Plasma Elimination: Scutellarein has a short biological half-life, leading to rapid clearance from the bloodstream.[1]

Q2: What are the most common prodrug strategies to improve scutellarein delivery?

A2: Several prodrug strategies have been investigated to overcome the delivery challenges of scutellarein:

• Esterification: Creating ester prodrugs at the carboxyl group of scutellarin, such as ethyl, benzyl (B1604629), and N,N-diethylglycolamide esters, can increase lipophilicity and oral bioavailability.[3]

• Amino Acid Conjugation: Synthesizing L-amino acid prodrugs of scutellarein at the 4'-position aims to leverage active transport mechanisms to enhance absorption and improve physicochemical properties.[4]

• Triglyceride-Mimetic Prodrugs: Designing prodrugs that mimic triglycerides can promote intestinal lymphatic transport, thereby bypassing first-pass metabolism and increasing oral bioavailability.[2][5][6]

• PEGylation: Attaching polyethylene (B3416737) glycol (PEG) chains to scutellarin can dramatically increase its water solubility.[1]

• Nanocarrier-Based Prodrugs: Encapsulating scutellarein or its prodrugs into nanoparticles, such as liposomes or polymeric nanoparticles, can improve stability, control release, and enhance bioavailability.

Q3: How does the triglyceride-mimetic prodrug strategy enhance the oral bioavailability of scutellarin?

A3: The triglyceride-mimetic prodrug strategy enhances the oral bioavailability of scutellarin primarily by promoting its absorption through the intestinal lymphatic system.[2] This approach bypasses the hepatic first-pass metabolism, which is a major barrier for the oral delivery of scutellarin.[2] These prodrugs are designed to be recognized and processed similarly to dietary triglycerides, facilitating their incorporation into chylomicrons and subsequent uptake into the lymphatic circulation.[2]

Troubleshooting Guides

Prodrug Synthesis and Purification

Issue	Possible Cause(s)	Suggested Solution(s)
Low reaction yield during esterification.	Incomplete reaction; degradation of starting material or product; inappropriate reaction conditions (temperature, time, catalyst).	Optimize reaction conditions: try different catalysts (e.g., EDCI, DMAP), adjust the molar ratio of reactants, vary the reaction temperature and time. Ensure all reagents and solvents are anhydrous. Monitor the reaction progress using TLC.
Difficulty in purifying the synthesized prodrug.	Co-elution of impurities with the product during column chromatography; instability of the prodrug on silica (B1680970) gel.	Try different solvent systems for column chromatography to improve separation. Consider using a different stationary phase (e.g., alumina). Alternative purification methods like preparative HPLC or recrystallization can also be explored.
Prodrug instability during storage.	Hydrolysis of the ester or other labile bonds; sensitivity to light or temperature.	Store the purified prodrug under inert atmosphere (e.g., argon or nitrogen) at low temperatures (-20°C or -80°C). Protect from light by using amber vials.

In Vitro and In Vivo Experiments

Issue	Possible Cause(s)	Suggested Solution(s)
High variability in in vitro release studies.	Inconsistent nanoparticle size or drug loading; aggregation of nanoparticles in the release medium; inaccurate quantification of the released drug.	Ensure the nanoparticle formulation is optimized for uniform size and high entrapment efficiency. Use appropriate dispersion techniques (e.g., sonication) before starting the release study. Validate the analytical method (e.g., HPLC) for accuracy and precision.
Low oral bioavailability in animal studies despite successful in vitro results.	Poor in vivo stability of the prodrug in the gastrointestinal tract; inefficient absorption; rapid metabolism in the intestinal wall or liver.	Evaluate the stability of the prodrug in simulated gastric and intestinal fluids.[2] Investigate potential metabolism by intestinal microsomes. Consider co-administration with absorption enhancers or enzyme inhibitors.
Inconsistent pharmacokinetic profiles between animals.	Variability in animal physiology (e.g., gastric emptying time, intestinal transit time); improper drug administration; errors in blood sampling.	Standardize the experimental conditions, including fasting period and animal handling. Ensure accurate and consistent dosing. Follow a strict and consistent blood sampling schedule.

Quantitative Data Summary

Table 1: Physicochemical Properties of Scutellarein and its Prodrugs

Compound	Strategy	Water Solubility	Log P	Stability (Half-life)	Reference
Scutellarin	-	0.02 mg/mL	-2.56	-	[1][2]
Scutellarein 4'-L-amino acid ester derivatives	Amino Acid Conjugation	1796 - 4100 µg/mL	-	0.5 h	[4]
Scutellarein 4'-L-amino acid ether derivatives	Amino Acid Conjugation	27.7 - 81.1 µg/mL	-	9 - 92 h	[4]
N,N-diethylglycolamide ester of scutellarin	Esterification	~0.7 mg/mL (35-fold increase)	1.48	~16 days (pH 4.2)	[3]
PEG-scutellarin prodrug (7e)	PEGylation	783.88 mg/mL	-	18.62 min (in vivo)	[1]

Table 2: Pharmacokinetic Parameters of Scutellarin and its Prodrugs in Rats

Compound/Formulation	Dose (equivalent to Scu)	Cmax (µg/L)	AUC(0-24h) (µg/L*h)	Relative Bioavailability	Reference
Scutellarin solution	25 mg/kg	453.2	2092.1	1.00	[2]
Scu-Me-C5-TG solution	62.5 mg/kg	778.6	4697.6	2.24	[2]
Scu-Me-C5-βMe-TG solution	62.5 mg/kg	956.3	5146.4	2.45	[2]
Emulsion of N,N-diethylglycolamide ester	-	-	-	1.58-fold enhancement	[3]

Experimental Protocols

Synthesis of Triglyceride-Mimetic Prodrugs of Scutellarin

This protocol is adapted from Wang et al., 2021.[2]

1. Esterification of Scutellarin (Scu-Me):

• Add scutellarin (1.00 g, 2.16 mmol) to methanol (B129727).

• Cool the mixture to 0°C and add sulfoxide (B87167) chloride dropwise.

• Allow the reaction to gradually warm to room temperature and stir for 24 hours.

• Filter the reaction mixture and wash the solid with cold methanol.

• Dry the product to obtain Scu-Me as a yellow solid.

2. Synthesis of Intermediate A:

• Acylate 2-hydroxypropane-1,3-diyl dipalmitate (1,3-DG) with the corresponding anhydride (B1165640) in the presence of DMAP in DCM at room temperature for 24 hours.

• Purify the product by column chromatography.

3. Condensation to form the Prodrug:

• Condense Intermediate A with Scu-Me using EDCI and DMAP in DMF at room temperature overnight.

• Purify the final prodrug by column chromatography.

In Vitro Stability Assay in Simulated Gastric Fluid (SGF)

This protocol is adapted from Wang et al., 2021.[2][7]

1. Preparation of SGF:

• Dissolve 10 g of pepsin in 800 mL of water.

• Add 16.4 mL of dilute hydrochloric acid.

• Add water to a final volume of 1000 mL and mix well.

2. Stability Study:

• Add 20 µL of the prodrug solution (1 mg/mL) to 1 mL of SGF.

• Incubate the mixture at 37°C with gentle shaking.

• At predetermined time points (e.g., 0, 5, 10, 15, 30, 60, 90, 120, and 180 min), withdraw 20 µL of the mixture.

• Add the withdrawn sample to 180 µL of methanol to stop the reaction.

• Vortex the mixture for 5 minutes and centrifuge at 16,000 rpm for 15 minutes.

• Analyze the supernatant using UHPLC-MS/MS to quantify the remaining prodrug.

Oral Bioavailability Study in Rats

This protocol is adapted from Wang et al., 2021.[2][7]

1. Animal Preparation:

• Use female Sprague-Dawley (SD) rats.

• Fast the rats for 12 hours before the experiment with free access to water.

• Divide the rats into groups (n=5 per group) for scutellarin solution and prodrug solutions.

2. Drug Administration:

• Administer the scutellarin solution (25 mg/kg) or prodrug solutions (at an equivalent dose of scutellarin) orally by gavage.

3. Blood Sampling:

• Collect blood samples (approximately 0.5 mL) from the tail vein at predetermined time points (e.g., 0, 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-dosing into heparinized tubes.

• Centrifuge the blood samples at 16,000 rpm for 15 minutes to separate the plasma.

4. Sample Preparation and Analysis:

• To 100 µL of plasma, add 900 µL of methanol to precipitate proteins.

• Vortex the mixture for 5 minutes and centrifuge at 16,000 rpm for 15 minutes.

• Analyze the supernatant using a validated UHPLC-MS/MS method to determine the concentration of scutellarin.

5. Pharmacokinetic Analysis:

• Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC) using appropriate software.

• Determine the relative oral bioavailability (Frel) using the formula: Frel (%) = (AUCprodrug / AUCscutellarin) × (Dosescutellarin / Doseprodrug) × 100.

Visualizations

References

• 1. PEG-scutellarin prodrugs: synthesis, water solubility and protective effect on cerebral ischemia/reperfusion injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Triglyceride-mimetic prodrugs of scutellarin enhance oral bioavailability by promoting intestinal lymphatic transport and avoiding first-pass metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Prodrugs of scutellarin: ethyl, benzyl and N,N-diethylglycolamide ester synthesis, physicochemical properties, intestinal metabolism and oral bioavailability in the rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Design, synthesis and anti-oxidative evaluation of L-amino acid prodrugs of scutellarein] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Triglyceride-mimetic prodrugs of scutellarin enhance oral bioavailability by promoting intestinal lymphatic transport and avoiding first-pass metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]

Technical Support Center: Scaling Up Scutellarein Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of Scutellarein for preclinical studies.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the chemical synthesis and purification of Scutellarein.

Issue 1: Low Yield in the First Step (Acetylation)

• Question: We are experiencing a low yield (<<90%) in the first step of the synthesis, the acetylation of 3,4,5-trimethoxyphenol (B152058) to produce 1-(6-hydroxy-2,3,4-trimethoxyphenyl)ethanone (B2412884). What are the potential causes and solutions?

• Answer:

  • Potential Cause 1: Incomplete Reaction. The reaction may not have gone to completion.

    • Solution: Ensure the reaction is stirred under a nitrogen atmosphere at 85°C for the full 2.5 hours.[1] Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Potential Cause 2: Moisture in Reagents. The presence of water can interfere with the reaction.

    • Solution: Use anhydrous acetic acid and ensure the boron trifluoride etherate (BF₃·Et₂O) is fresh and has been handled under anhydrous conditions.

  • Potential Cause 3: Improper Work-up. Product may be lost during the extraction phase.

    • Solution: When adding ice water, do so slowly to avoid rapid quenching that can trap the product. Ensure thorough extraction with ethyl acetate (B1210297) (at least three times) and proper drying of the combined organic layers with a drying agent like sodium sulfate (B86663) before concentration.[1]

Issue 2: Formation of By-products in the Aldolization Step

• Question: During the second step, the aldolization reaction between 1-(6-hydroxy-2,3,4-trimethoxyphenyl)ethanone and 4-methoxybenzaldehyde (B44291), we are observing significant by-product formation. How can we minimize this?

• Answer:

  • Potential Cause 1: Incorrect Stoichiometry. An incorrect ratio of reactants can lead to side reactions.

    • Solution: Use a precise 1.5 equivalents of 4-methoxybenzaldehyde and 2.5 equivalents of potassium tert-butoxide (t-BuOK) relative to the starting acetophenone.[1]

  • Potential Cause 2: Temperature Fluctuation. The reaction temperature is critical for controlling selectivity.

    • Solution: Maintain a steady reflux at 85°C for the duration of the 4-hour reaction.[1] Use a temperature-controlled heating mantle and condenser to ensure stable conditions.

  • Potential Cause 3: Impure Starting Materials. Impurities in the reactants can lead to undesired side products.

    • Solution: Use highly pure starting materials. If necessary, recrystallize or purify the 1-(6-hydroxy-2,3,4-trimethoxyphenyl)ethanone before proceeding.

Issue 3: Incomplete Cyclization to Form the Flavone (B191248) Backbone

• Question: The third step, the oxidative cyclization of the chalcone (B49325) intermediate to form the flavone, is resulting in a low yield of the desired product. What could be the issue?

• Answer:

  • Potential Cause 1: Inefficient Oxidizing Agent. The iodine may not be effectively mediating the cyclization.

    • Solution: Ensure the iodine used is of high purity. The reaction should be refluxed in DMSO at 100°C for 2 hours.[1]

  • Potential Cause 2: Presence of Water. Trace amounts of water can hinder the reaction.

    • Solution: Use anhydrous DMSO as the solvent.

  • Potential Cause 3: Insufficient Reaction Time. The reaction may need more time to go to completion.

    • Solution: Monitor the reaction by TLC. If starting material is still present after 2 hours, the reaction time can be extended.

Issue 4: Incomplete Demethylation in the Final Step

• Question: The final demethylation step to yield Scutellarein is not proceeding to completion, leaving partially methylated intermediates. How can this be resolved?

• Answer:

  • Potential Cause 1: Insufficient Reagent or Reaction Time. The hydrobromic acid may be consumed before the reaction is complete, or the reaction time may be too short.

    • Solution: The reaction requires a significant duration of 24 hours under reflux with 40% hydrobromic acid in acetic acid.[1] Ensure the reaction is maintained under a nitrogen atmosphere throughout this period.

  • Potential Cause 2: Low Reaction Temperature. The temperature may not be high enough for the demethylation to occur efficiently.

    • Solution: Ensure the reaction mixture is maintained at a vigorous reflux for the entire 24-hour period.[1]

Issue 5: Difficulty in Purifying the Final Scutellarein Product

• Question: We are facing challenges in purifying the final Scutellarein product to >98% purity for our preclinical studies. What purification strategies are recommended?

• Answer:

  • Potential Cause 1: Ineffective Crystallization. The crude product may contain impurities that co-crystallize with Scutellarein.

    • Solution: Try recrystallization from a different solvent system. Mixtures of ethanol (B145695) and water are often effective for flavonoids.

  • Potential Cause 2: Suboptimal Column Chromatography Conditions. The chosen solvent system for column chromatography may not be providing adequate separation.

    • Solution: For silica (B1680970) gel column chromatography, a gradient elution system can be effective. A mobile phase of ethyl acetate in petroleum ether (e.g., starting from a low percentage and gradually increasing) can provide good separation.[2]

  • Potential Cause 3: Co-eluting Impurities. Some impurities may have similar polarity to Scutellarein, making separation by normal-phase chromatography difficult.

    • Solution: Consider using reverse-phase column chromatography (C18 silica) with a mobile phase of methanol (B129727) and water, with a small amount of acid (e.g., formic acid) to improve peak shape. High-Performance Thin-Layer Chromatography (HPTLC) has also been used for the separation of Scutellarein.[3]

Frequently Asked Questions (FAQs)

• Question: What is the most efficient and scalable chemical synthesis route for Scutellarein for preclinical studies?

• Answer: A four-step synthesis starting from 3,4,5-trimethoxyphenol is reported to be highly efficient, with an overall yield of around 58%.[3] This method involves acetylation, aldolization, cyclization, and hydrolysis.[1]

• Question: What are the key challenges in scaling up Scutellarein synthesis?

• Answer: Key challenges include maintaining high yields at each step, managing reaction temperatures and times for large volumes, ensuring the use of high-purity and anhydrous reagents, and developing a robust and scalable purification protocol to achieve the high purity required for preclinical trials.

• Question: What are the storage and stability considerations for Scutellarein?

• Answer: As a flavonoid, Scutellarein can be sensitive to light, heat, and oxidation. It should be stored in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., argon or nitrogen). For long-term storage, keeping it at -20°C is recommended.

• Question: Are there any biosynthetic methods for producing Scutellarein?

• Answer: Yes, biosynthetic approaches are being explored. One method involves the use of engineered E. coli to produce Scutellarein, with reported titers of up to 120.4 mg/L in flask fermentation.[4] Another approach is the enzymatic hydrolysis of Scutellarin to yield Scutellarein.[3]

• Question: What are the known signaling pathways modulated by Scutellarein that are relevant for preclinical studies?

• Answer: Scutellarein has been shown to modulate several signaling pathways, including the HIPPO-YAP pathway in breast cancer cells, the NF-κB/MAPKs pathway in inflammation, and the PI3K/Akt/NF-κB pathway.[5][6][7] It also affects glutamine metabolism in lung cancer.[8]

Data Presentation

Table 1: Comparison of Scutellarein Synthesis Methods

Method	Starting Material	Key Steps	Overall Yield	Purity	Reference
Four-Step Chemical Synthesis	3,4,5-trimethoxyphenol	Acetylation, Aldolization, Cyclization, Hydrolysis	~58%	>98% (after purification)	[1][3]
Hydrolysis of Scutellarin	Scutellarin	Acid Hydrolysis (H₂SO₄ in 90% ethanol)	~17.3%	Not specified	[2]
Biosynthesis in E. coli	Glucose (de novo)	Fermentation with engineered E. coli	120.4 mg/L (titer)	Not specified	[4]

Experimental Protocols

Protocol 1: Four-Step Chemical Synthesis of Scutellarein

This protocol is based on the efficient synthesis method reported by Dong et al.[1]

Step 1: Acetylation - Synthesis of 1-(6-hydroxy-2,3,4-trimethoxyphenyl)ethanone

• To a stirring solution of 3,4,5-trimethoxyphenol (10 g, 54.5 mmol) in BF₃·Et₂O (25 mL), add acetic acid (15 mL).

• Stir the mixture under a nitrogen atmosphere and heat to 85°C for 2.5 hours.

• Allow the reaction mixture to cool to room temperature.

• Slowly add ice water (50 mL) to quench the reaction.

• Extract the mixture with ethyl acetate (3 x 30 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the product as a yellow solid (yield: ~92%).

Step 2: Aldolization - Synthesis of (E)-1-(6-hydroxy-2,3,4-trimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one

• To a solution of 1-(6-hydroxy-2,3,4-trimethoxyphenyl)ethanone (from Step 1) in ethanol, add 4-methoxybenzaldehyde (1.5 equivalents).

• Add potassium tert-butoxide (t-BuOK) (2.5 equivalents) portion-wise while stirring.

• Heat the reaction mixture to reflux at 85°C for 4 hours.

• After cooling, pour the reaction mixture into ice water and acidify with dilute HCl.

• Collect the precipitated solid by filtration, wash with water, and dry to obtain the chalcone product (yield: ~86%).

Step 3: Oxidative Cyclization - Synthesis of 5,6,7-trimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one

• Dissolve the chalcone from Step 2 in anhydrous DMSO.

• Add iodine (I₂) (catalytic amount).

• Heat the reaction mixture to reflux at 100°C for 2 hours.

• Cool the mixture and pour it into a solution of sodium thiosulfate (B1220275) to quench the excess iodine.

• Collect the precipitated solid by filtration, wash with water, and dry to get the flavone product (yield: ~82%).

Step 4: Demethylation - Synthesis of Scutellarein

• To a solution of the flavone from Step 3 in acetic acid, add 40% hydrobromic acid.

• Heat the mixture to reflux under a nitrogen atmosphere for 24 hours.

• Cool the reaction mixture and pour it into ice water.

• Collect the precipitated crude Scutellarein by filtration.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain pure Scutellarein (yield: ~90%).

Protocol 2: Purification of Scutellarein by Column Chromatography

• Prepare the Column: Pack a glass column with silica gel (100-200 mesh) using a slurry method with petroleum ether.

• Load the Sample: Dissolve the crude Scutellarein in a minimal amount of a suitable solvent (e.g., a mixture of ethyl acetate and petroleum ether) and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate, and then carefully load the dried silica gel onto the top of the prepared column.

• Elution: Begin elution with 100% petroleum ether and gradually increase the polarity by adding increasing amounts of ethyl acetate. A suggested gradient could be from 0% to 50% ethyl acetate in petroleum ether.

• Collect Fractions: Collect fractions and monitor them by TLC using a mobile phase of ethyl acetate:methanol:formic acid:water (20:2.7:0.5:2).[3]

• Combine and Concentrate: Combine the pure fractions containing Scutellarein (identified by comparison with a standard on TLC) and concentrate under reduced pressure to obtain the purified product.

Visualizations

Caption: Four-step chemical synthesis workflow for Scutellarein.

Caption: Scutellarin's effect on the HIPPO-YAP signaling pathway.

Caption: Troubleshooting decision tree for low reaction yield.

References

• 1. An Efficient Chemical Synthesis of Scutellarein: An in Vivo Metabolite of Scutellarin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Improve the Biosynthesis of Baicalein and Scutellarein via Manufacturing Self-Assembly Enzyme Reactor In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Scutellarin Inhibits Proliferation, Invasion, and Tumorigenicity in Human Breast Cancer Cells by Regulating HIPPO-YAP Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Research Progress of Scutellaria baicalensis in the Treatment of Gastrointestinal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Scutellarein inhibits lung cancer growth by inducing cell apoptosis and inhibiting glutamine metabolic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Common pitfalls in Scutellarein research and how to avoid them

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals navigate the common pitfalls in Scutellarein research.

Section 1: Solubility and Bioavailability Challenges

Low aqueous solubility and poor oral bioavailability are significant hurdles in the preclinical and clinical development of Scutellarein and its glycoside precursor, Scutellarin (B1681692).

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving Scutellarein for my in vitro experiments. What are the recommended solvents?

A1: Scutellarein is soluble in organic solvents like DMSO and dimethylformamide (DMF).[1] For aqueous solutions, you can prepare a stock solution in one of these organic solvents and then dilute it into your aqueous buffer or cell culture medium.[1] Ensure the final concentration of the organic solvent is low, as it can have physiological effects on cells.[1] For organic solvent-free aqueous solutions, Scutellarein can be directly dissolved in aqueous buffers like PBS (pH 7.2), but its solubility is limited (approximately 0.2 mg/ml).[1] It is not recommended to store aqueous solutions for more than one day.[1]

Q2: My in vivo oral administration experiments are showing very low efficacy. Why is this happening?

A2: This is likely due to the poor oral bioavailability of Scutellarin/Scutellarein.[2][3] Scutellarin, the form often extracted from plants, has extremely low oral bioavailability (e.g., 0.40% ± 0.19% in Beagle dogs).[2] This is attributed to poor membrane permeability and high first-pass metabolism in the intestine and liver.[4] While its aglycone, Scutellarein, has better absorption, it is often rapidly metabolized.[4][5]

Q3: How can I improve the bioavailability of Scutellarein for in vivo studies?

A3: Several strategies are being explored to enhance bioavailability:

• Advanced Formulations: Nanoformulations, liposomes, and co-crystallization techniques can improve solubility, stability, and absorption.[6][7]

• Prodrugs: Designing triglyceride-mimetic prodrugs has been shown to promote intestinal lymphatic transport, bypassing first-pass metabolism and increasing oral bioavailability.[4]

• Adjuvants: Co-administration with other compounds can sometimes improve absorption, though this requires careful investigation.

Troubleshooting Guide: Low Bioavailability

Problem	Potential Cause	Recommended Solution
Low plasma concentration after oral gavage.	Poor absorption and/or high first-pass metabolism.	Consider intraperitoneal (IP) or intravenous (IV) injection to bypass the gastrointestinal tract and first-pass metabolism for initial efficacy studies. For oral studies, explore formulation strategies like nano-suspensions or prodrug approaches.[4][8]
Inconsistent results in animal studies.	Variability in absorption due to formulation issues.	Ensure the formulation is homogenous and stable. Prepare fresh for each experiment. Use a consistent vehicle and administration protocol.

Data Summary: Solubility and Bioavailability

Compound	Solvent	Solubility	Reference
Scutellarin	DMSO	~15 mg/ml	[1]
Scutellarin	Dimethyl formamide	~20 mg/ml	[1]
Scutellarin	PBS (pH 7.2)	~0.2 mg/ml	[1]
Scutellarein	DMSO	~57 mg/ml	[9]

Compound	Animal Model	Oral Bioavailability	Reference
Scutellarin	Rats	10.6%	[10]
Scutellarin	Beagle Dogs	0.4%	[2][10]
Scutellarin	Humans (60 mg dose)	Cmax < 5.0 ng/mL	[4][10]

Section 2: Purity and Stability

Ensuring the purity and stability of your Scutellarein sample is fundamental to obtaining reliable and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: How can I be sure of the purity of my synthesized or purchased Scutellarein?

A1: A single analytical method is insufficient to confirm purity. A multi-technique, or orthogonal, approach is essential.[11] This involves using a combination of chromatographic, spectroscopic, and physical methods to provide a comprehensive assessment.[11] An impurity that is "invisible" to one method may be easily detected by another.[11]

Q2: What are the best analytical methods for purity determination?

A2: The most common and reliable methods include:

• High-Performance Liquid Chromatography (HPLC): To separate Scutellarein from impurities and quantify its purity based on peak area percentage.[11][12] A purity level of >95% is often required for research.[11]

• Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm the molecular weight of the compound and any detected impurities.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and can detect impurities, even those structurally similar to Scutellarein.[11]

• Melting Point Analysis: Pure crystalline compounds typically have a sharp and defined melting point range.[11]

Q3: My Scutellarein solution seems to be degrading during my experiment. What could be the cause?

A3: Scutellarein's stability is pH-dependent. Flavonoids with 5,6,7-trihydroxyl groups can be unstable, and degradation is often aggravated by increasing pH values.[13] For instance, the related compound baicalein (B1667712) degrades much faster at pH 7.4 than at more acidic pH levels.[13] It is also advisable to protect solutions from light.[14]

Experimental Protocol: Purity Analysis by HPLC

• Objective: To quantify the purity of a Scutellarein sample.

• Methodology:

  • Column: A reversed-phase C18 column (e.g., 4.6 mm × 250 mm, 5 µm) is commonly used.[12]

  • Mobile Phase: A gradient elution using a mixture of an acidic aqueous phase (e.g., 1% acetic acid or 0.1M phosphate (B84403) buffer) and an organic phase (e.g., methanol, acetonitrile, or a combination).[12]

  • Flow Rate: Typically 1.0 ml/min.

  • Detection: UV detection at a wavelength where Scutellarein has maximum absorbance, such as 280 nm or 335 nm.[15]

  • Column Temperature: Maintained at a constant temperature, for example, 30°C.

  • Data Interpretation: Purity is calculated using the area normalization method, where the peak area of Scutellarein is divided by the total area of all peaks in the chromatogram.[11]

Workflow for Purity Confirmation

Caption: Workflow for the orthogonal purity analysis of Scutellarein.

Section 3: Experimental Design & In Vitro Assays

Careful experimental design is crucial to avoid misleading results. This section addresses common issues in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: I am not observing the expected cytotoxic effects of Scutellarein on my cancer cell line. What should I check?

A1: There are several factors to consider:

• Concentration Range: Ensure you are using a sufficiently broad range of concentrations. The IC50 values can vary significantly between cell lines. For example, IC50 values for Scutellarein in different acute myeloid leukemia (AML) cell lines ranged from 35.99 to 62.61 µM after 72 hours.[16] In nasopharyngeal carcinoma cells (NPC/HK1), the IC50 was 23.5 µM.[17]

• Exposure Time: The duration of treatment is critical. Effects may only be apparent after 48 or 72 hours.[14][17]

• Cell Health: Use cells that are in the logarithmic growth phase and have a low passage number to ensure they are healthy and responsive.[14][18]

• Assay Compatibility: Confirm that your viability assay (e.g., MTT, CCK-8) is not being directly affected by Scutellarein. For example, compounds that alter cellular metabolism can interfere with MTT assays.[18]

• Solubility in Media: Visually inspect your culture wells under a microscope after adding the compound to ensure it has not precipitated out of the solution at the final concentration.[14]

Q2: How do I select an appropriate starting concentration for my in vitro assays?

A2: A good starting point is to review the literature for IC50 values in similar cell lines.[16][17] It is recommended to perform a dose-response experiment with a wide range of concentrations (e.g., from nanomolar to high micromolar) to determine the optimal range for your specific cell line and endpoint.[14] For example, studies have shown significant effects of Scutellarein at concentrations between 12.5 µM and 50 µM in bronchial epithelial cells.[19]

Troubleshooting Guide: In Vitro Assays

Problem	Potential Cause	Recommended Solution
High variability between replicate wells.	Inconsistent cell seeding; Pipetting errors; Edge effects in the plate.	Ensure a homogenous cell suspension before seeding. Use calibrated pipettes. Avoid using the outer wells of multi-well plates, or fill them with sterile PBS to minimize evaporation.[14]
No effect observed at any concentration.	Compound instability in media; Cell line is resistant; Insufficient incubation time.	Prepare fresh stock solutions and add them to media immediately before use.[14] Test a different, potentially more sensitive, cell line. Extend the incubation period (e.g., to 48h or 72h).
Unexpected increase in signal in a viability assay.	Compound interferes with the assay chemistry or has unexpected mitogenic effects at low doses.	Run a control with the compound in cell-free media to check for direct reactions with assay reagents. Analyze cell morphology and proliferation through microscopy or other methods.

Experimental Protocol: Cell Viability (MTT) Assay

• Objective: To determine the effect of Scutellarein on the viability of a specific cell line.

• Methodology:

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to attach overnight.[14]

  • Compound Treatment: Prepare serial dilutions of Scutellarein in the appropriate cell culture medium. Remove the old medium from the cells and add the Scutellarein-containing medium. Include vehicle-only controls.

  • Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.[14]

  • MTT Addition: Add MTT solution (e.g., 5 mg/mL in sterile PBS) to each well and incubate for 3-4 hours to allow for the formation of formazan (B1609692) crystals.[14]

  • Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[14]

  • Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.[14]

  • Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.[14]

Section 4: Mechanism of Action and Signaling Pathways

Scutellarein is known to modulate multiple signaling pathways, which can be a source of complexity in research.[20][21]

Frequently Asked Questions (FAQs)

Q1: Scutellarein is reported to affect many pathways. How do I identify the relevant pathway for my model?

A1: The mechanism of action is often context-dependent (i.e., varies with cell type and disease model). A common approach is to start with a broad analysis, like RNA sequencing or proteomics, to see which pathways are most significantly altered in your system. Alternatively, based on the known anti-inflammatory and anti-cancer effects of Scutellarein, you can investigate key pathways like NF-κB, MAPK, PI3K/AKT, and JAK/STAT.[8][6][21][22]

Q2: How can I experimentally validate that Scutellarein is acting through a specific pathway?

A2: To validate a pathway, you can:

• Western Blotting: Measure the phosphorylation status or total protein levels of key pathway components (e.g., p-AKT, p-p65, p-STAT3) after Scutellarein treatment.[22]

• Inhibitors/Activators: Use known pharmacological inhibitors or activators of the suspected pathway to see if they can block or mimic the effects of Scutellarein.

• Gene Silencing: Use techniques like siRNA or shRNA to knock down a key protein in the pathway and observe if the effect of Scutellarein is diminished.

Signaling Pathway Diagram: Scutellarein and NF-κB Pathway

Scutellarein has been shown to inhibit the NF-κB signaling pathway, a key regulator of inflammation.[8][23]

Caption: Scutellarein's inhibitory effect on the NF-κB signaling pathway.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Frontiers | Recent advancement in the anticancer efficacy of the natural flavonoid scutellarin: a comprehensive review [frontiersin.org]
• 3. Scutellarin: pharmacological effects and therapeutic mechanisms in chronic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Triglyceride-mimetic prodrugs of scutellarin enhance oral bioavailability by promoting intestinal lymphatic transport and avoiding first-pass metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Protective Effect of Scutellarein on Focal Cerebral Ischemia/Reperfusion in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Current advances on the therapeutic potential of scutellarin: an updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. benchchem.com [benchchem.com]
• 12. Separation methods used for Scutellaria baicalensis active components - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparative research on stability of baicalin and baicalein administrated in monomer and total flavonoid fraction form of Radix scutellariae in biological fluids in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. archives.ijper.org [archives.ijper.org]
• 16. Frontiers | Network pharmacology-based investigation and experimental validation of the mechanism of scutellarin in the treatment of acute myeloid leukemia [frontiersin.org]
• 17. Scutellarein enhances cisplatin‑induced apoptotic effects by suppressing the PI3K/AKT‑MDR1 pathway in human NPC/HK1 nasopharyngeal carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. mdpi.com [mdpi.com]
• 20. Frontiers | Scutellarin: pharmacological effects and therapeutic mechanisms in chronic diseases [frontiersin.org]
• 21. Scutellarein: a review of chemistry and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Network pharmacology to explore the mechanism of scutellarin in the treatment of brain ischaemia and experimental verification of JAK2/STAT3 signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Scutellarein vs. Scutellarin: A Comparative Guide to Bioactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the biological activities of Scutellarein and its glycoside counterpart, Scutellarin (B1681692). This document synthesizes experimental data to highlight their comparative performance in key therapeutic areas, offering a valuable resource for research and drug development.

Introduction

Scutellarein and Scutellarin are flavonoid compounds predominantly found in medicinal plants of the Scutellaria and Erigeron genera. Structurally, Scutellarin is the 7-O-glucuronide of Scutellarein. This structural difference significantly influences their bioavailability and bioactivity. In vivo, Scutellarin is often hydrolyzed to its aglycone form, Scutellarein, which is considered the more active metabolite.[1] This guide delves into a comparative analysis of their antioxidant, anti-inflammatory, anticancer, and neuroprotective properties, supported by quantitative data and detailed experimental methodologies.

Quantitative Comparison of Bioactivities

The following tables summarize the available quantitative data for the biological activities of Scutellarein and Scutellarin.

Table 1: Comparative Antioxidant Activity

Compound	Assay	IC50 Value	Reference
Scutellarein	DPPH Radical Scavenging	16.84 µM	[2]
Scutellarin	DPPH Radical Scavenging	> 100 µM	[2]
Scutellarein	ABTS+• Radical Scavenging	3.00 µM	[2]
Scutellarin	ABTS+• Radical Scavenging	20.37 µM	[2]
Scutellarein	•OH Radical Scavenging	0.31 mM	[2]
Scutellarin	•OH Radical Scavenging	> 1 mM	[2]
Scutellarein	Superoxide Anion (•O₂⁻) Scavenging	Higher IC50 than Scutellarin	[2]
Scutellarin	Superoxide Anion (•O₂⁻) Scavenging	Lower IC50 than Scutellarein	[2]

Table 2: Comparative Anti-inflammatory Activity

Compound	Cell Line	Assay	IC50 Value	Reference
Scutellarein	RAW264.7 Macrophages	NO Production Inhibition	Not explicitly stated, but effective at 25-75 µM	[3]
Scutellarin	LPS-primed Macrophages	IL-1β Release Inhibition	Dose-dependent reduction	[4]
Scutellarein	BEAS-2B Cells	IL-6 Release Inhibition	36.7 ± 11.0 µM	[5]
Scutellarein	BEAS-2B Cells	CCL2 Release Inhibition	20.2 ± 5.6 µM	[5]
Scutellarein	BEAS-2B Cells	CXCL8 Release Inhibition	13.2 ± 2.3 µM	[5]

Table 3: Comparative Anticancer Activity

Compound	Cancer Cell Line	Assay	IC50 Value	Reference
Scutellarein	HT-29 (Colon)	Cytotoxicity	Not explicitly stated, but effective at various concentrations	[6]
Scutellarin	A549 (Lung)	Proliferation Inhibition	Concentration-dependent	[7][8]
Scutellarin	SF-295 (Glioblastoma)	Cytotoxicity	92.56 µg/ml	[9]
Scutellarein	Various (General)	Cytotoxicity	Exhibited in diverse cancer cell lines	[10][11]

Table 4: Comparative Neuroprotective Effects

Compound	Model	Key Findings	Reference
Scutellarein	Rat cerebral ischemia	Better protective effect than Scutellarin; attenuated neuronal cell damage and reduced cerebral water content.	[12]
Scutellarin	PC12 cells (glutamate-induced toxicity)	Protected against cytotoxicity, ROS production, and lipid peroxidation.	[13]
Scutellarin	PC12 cells (OGD-activated microglia)	Inhibited apoptosis via the JAK2/STAT3 signaling pathway.	[14]
Scutellarein	Rat model of ischemia	More efficacious against cerebral ischemia compared to Scutellarin.	[15]

Signaling Pathways and Mechanisms of Action

The bioactivities of Scutellarein and Scutellarin are mediated through the modulation of several key signaling pathways.

Caption: Key signaling pathways modulated by Scutellarein and Scutellarin.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Antioxidant Activity Assays

A general workflow for assessing antioxidant capacity is illustrated below.

Caption: General workflow for in vitro antioxidant assays.

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow.

• Protocol:

  • Prepare a stock solution of DPPH in methanol.

  • Prepare various concentrations of Scutellarein and Scutellarin in methanol.

  • In a 96-well plate, add the compound solutions to the wells.

  • Add the DPPH solution to each well and mix.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of scavenging activity and determine the IC50 value.

2. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

• Principle: This assay is based on the ability of antioxidants to scavenge the ABTS radical cation (ABTS+•), which is generated by the oxidation of ABTS.

• Protocol:

  • Generate the ABTS+• solution by reacting ABTS stock solution with potassium persulfate and allowing it to stand in the dark for 12-16 hours.

  • Dilute the ABTS+• solution with ethanol (B145695) to obtain an absorbance of 0.70 ± 0.02 at 734 nm.

  • Add the diluted ABTS+• solution to various concentrations of the test compounds.

  • After 6 minutes, measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition and the IC50 value.

Anti-inflammatory Activity Assay

Nitric Oxide (NO) Production in LPS-Stimulated RAW264.7 Macrophages

• Principle: This assay measures the inhibition of nitric oxide production, a key pro-inflammatory mediator, in macrophages stimulated with lipopolysaccharide (LPS).

• Protocol:

  • Culture RAW264.7 macrophage cells in a 96-well plate.

  • Pre-treat the cells with various concentrations of Scutellarein or Scutellarin for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • Collect the cell culture supernatant.

  • Determine the nitrite (B80452) concentration in the supernatant using the Griess reagent.

  • Measure the absorbance at 540 nm.

  • Calculate the percentage of NO inhibition and the IC50 value.

Anticancer Activity Assay

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

• Principle: This colorimetric assay measures cell viability based on the ability of mitochondrial dehydrogenases in living cells to reduce the yellow MTT to a purple formazan (B1609692) product.

• Protocol:

  • Seed cancer cells (e.g., A549, HT-29) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of Scutellarein or Scutellarin for 24, 48, or 72 hours.

  • Add MTT solution to each well and incubate for 4 hours.

  • Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm.

  • Calculate the percentage of cell viability and determine the IC50 value.

Neuroprotective Effect Assay

Hydrogen Peroxide (H₂O₂)-Induced Oxidative Stress in PC12 Cells

• Principle: This assay evaluates the ability of a compound to protect neuronal-like cells from oxidative damage induced by hydrogen peroxide.

• Protocol:

  • Culture PC12 cells in a 96-well plate.

  • Pre-treat the cells with different concentrations of Scutellarein or Scutellarin for a specified time.

  • Induce oxidative stress by exposing the cells to H₂O₂.

  • After incubation, assess cell viability using the MTT assay.

  • Measure intracellular reactive oxygen species (ROS) levels using a fluorescent probe like DCFH-DA.

  • Quantify the protective effect by comparing the viability and ROS levels of treated cells to the H₂O₂-only control.

Conclusion

The compiled experimental data consistently demonstrates that Scutellarein, the aglycone, generally exhibits superior bioactivity compared to its glycoside form, Scutellarin. This is particularly evident in its antioxidant and neuroprotective properties. While both compounds show promise in anti-inflammatory and anticancer applications, the enhanced potency of Scutellarein suggests it may be a more direct and effective therapeutic agent. However, the conversion of Scutellarin to Scutellarein in vivo indicates that Scutellarin can serve as a prodrug, potentially offering advantages in terms of stability and pharmacokinetics. This comparative guide provides a foundational resource for researchers to inform further investigation and development of these promising natural compounds for various therapeutic applications.

References

• 1. Scutellarein inhibits cancer cell metastasis in vitro and attenuates the development of fibrosarcoma in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Scutellarein Inhibits LPS-Induced Inflammation through NF-κB/MAPKs Signaling Pathway in RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Scutellarin Suppresses NLRP3 Inflammasome Activation in Macrophages and Protects Mice against Bacterial Sepsis [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. journals.blrcl.org [journals.blrcl.org]
• 7. Scutellarin suppresses proliferation and promotes apoptosis in A549 lung adenocarcinoma cells via AKT/mTOR/4EBP1 and STAT3 pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Scutellarin suppresses proliferation and promotes apoptosis in A549 lung adenocarcinoma cells via AKT/mTOR/4EBP1 and STAT3 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Scutellarin Inhibits Glioblastoma Growth in a Dose-dependent Manner by Suppressing the p63 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.blrcl.org [journals.blrcl.org]
• 11. researchgate.net [researchgate.net]
• 12. Neuroprotective effects of scutellarin and scutellarein on repeatedly cerebral ischemia-reperfusion in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Scutellarin attenuates oxidative glutamate toxicity in PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effect of scutellarin on BV-2 microglial-mediated apoptosis in PC12 cells via JAK2/STAT3 signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Comparative Metabolomic Analysis of the Neuroprotective Effects of Scutellarin and Scutellarein against Ischemic Insult - PMC [pmc.ncbi.nlm.nih.gov]

Scutellarein vs. Apigenin: structural and functional differences

A detailed analysis of the structural and functional distinctions between the flavonoids Scutellarein and Apigenin, providing researchers, scientists, and drug development professionals with a comprehensive resource for informed decision-making.

Introduction

Scutellarein and Apigenin are two closely related flavones, a class of flavonoids, that have garnered significant interest in the scientific community for their diverse pharmacological activities. Both compounds are found in various medicinal plants and have demonstrated potential as therapeutic agents in a range of diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Despite their structural similarity, subtle differences in their chemical makeup lead to distinct functional profiles. This guide provides an in-depth comparison of Scutellarein and Apigenin, focusing on their structural disparities and the resulting functional consequences, supported by experimental data.

Structural Differences

Apigenin (4′,5,7-trihydroxyflavone) forms the basic structural backbone. Scutellarein is the 6-hydroxy derivative of apigenin, meaning it has an additional hydroxyl (-OH) group at the 6th position of the A ring. This seemingly minor structural modification significantly influences the molecule's electronic properties, polarity, and ability to interact with biological targets.

Figure 1: Chemical structure of Apigenin.

Figure 2: Chemical structure of Scutellarein.

Functional Comparison: A Data-Driven Analysis

The additional hydroxyl group in Scutellarein enhances its potential for hydrogen bonding and alters its electron distribution, which can lead to differences in biological activity compared to Apigenin.

Anticancer Activity

Both Scutellarein and Apigenin exhibit potent anticancer properties by inducing apoptosis, inhibiting cell proliferation, and preventing metastasis in a variety of cancer cell lines. The following table summarizes their half-maximal inhibitory concentrations (IC50) against several cancer cell lines.

Cancer Cell Line	Scutellarein IC50 (µM)	Apigenin IC50 (µM)	Reference
Glioblastoma
U251	270.6 (48h)	-	[1]
LN229	296.2 (48h)	-	[1]
Renal Carcinoma
ACHN	-	50.40 (24h)	[2]
Caki-1	-	27.02 (24h)	[2]
NC65	-	23.34 (24h)	[2]
Pancreatic Cancer
BxPC-3	-	23 (24h), 12 (48h)	[3]
PANC-1	-	71 (24h), 41 (48h)	[3]
Breast Cancer
MCF-7	-	2.3 (24h)	[4]
MDA-MB-231	-	4.1 (24h)	[4]
Colon Cancer
HT-29	>100 (48h)	>100 (48h)	[5]
HeLa (Cervical Cancer)	52.0% inhibition at 40µM (24h)	[5]

Note: Direct comparison of IC50 values should be made with caution as experimental conditions can vary between studies.

Anti-inflammatory Activity

Neuroprotective Effects

Both compounds have demonstrated neuroprotective potential. Apigenin has been shown to be neuroprotective against glutamate-induced neurotoxicity in cultured cortical neurons, with an IC50 of 10 µM for reducing N-methyl-D-aspartate (NMDA) receptor-mediated responses. Studies on Scutellarein indicate it has a better neuroprotective effect than its glycoside form, scutellarin (B1681692), in a rat model of cerebral ischemia. Another study showed that scutellarin, a related compound, can protect PC12 cells from oxidative glutamate (B1630785) toxicity. While a direct quantitative comparison is lacking, the available data suggests both flavonoids are promising candidates for further investigation in neurodegenerative diseases. One study did find that Scutellarein was more effective than Apigenin at inhibiting and disaggregating alpha-synuclein (B15492655) oligomers, which are implicated in Parkinson's disease[6].

Mechanistic Insights: Modulation of Signaling Pathways

The functional differences between Scutellarein and Apigenin can be attributed to their differential modulation of key intracellular signaling pathways.

PI3K/Akt Signaling Pathway

Both flavonoids are known to inhibit the Phosphatidylinositol 3-kinase (PI3K)/Protein Kinase B (Akt) signaling pathway, which is crucial for cell survival and proliferation.

• Scutellarein has been shown to suppress the PI3K/Akt pathway in colorectal cancer cells by upregulating the tumor suppressor PTEN, which in turn inhibits PI3K and downstream signaling.

• Apigenin also inhibits the PI3K/Akt pathway, leading to the induction of apoptosis in various cancer cells.

Figure 3: Scutellarein and Apigenin Inhibition of the PI3K/Akt Pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical regulator of cell proliferation, differentiation, and apoptosis.

• Scutellarein has been shown to regulate the MAPK pathway, although the specific effects can be cell-type dependent. For instance, it can suppress the phosphorylation of JNK and p38 MAPKs in activated microglia.

• Apigenin has also been demonstrated to modulate MAPK signaling. In some cancer cells, it can downregulate the expression of phosphorylated ERK and JNK, while upregulating phosphorylated p38.

Figure 4: Differential Modulation of the MAPK Pathway by Scutellarein and Apigenin.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of inflammation and cell survival.

• Scutellarein has been found to inhibit the NF-κB pathway by preventing the degradation of IκBα and the subsequent nuclear translocation of NF-κB[2].

• Apigenin also exerts its anti-inflammatory and anticancer effects by suppressing the NF-κB signaling pathway.

Figure 5: Inhibition of the NF-κB Pathway by Scutellarein and Apigenin.

Experimental Protocols

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 104 to 1 x 105 cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of Scutellarein or Apigenin and incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Annexin V-FITC/PI Apoptosis Assay

This assay is used to detect and quantify apoptosis by flow cytometry.

• Cell Treatment: Treat cells with Scutellarein or Apigenin to induce apoptosis.

• Cell Harvesting: Harvest the cells by centrifugation and wash with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate for 15 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Western Blot Analysis for Signaling Pathway Proteins

Western blotting is used to detect specific proteins in a sample.

• Protein Extraction: Lyse the treated cells and quantify the protein concentration.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest (e.g., phospho-Akt, total Akt).

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system.

Conclusion

References

• 1. Frontiers | Neuroimmunomodulatory and Neuroprotective Effects of the Flavonoid Apigenin in in vitro Models of Neuroinflammation Associated With Alzheimer’s Disease [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Scutellarin attenuates oxidative glutamate toxicity in PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Validating HPLC Methods for Scutellarein Quantification

For researchers, scientists, and drug development professionals, establishing a robust and reliable analytical method for the quantification of active pharmaceutical ingredients is paramount. This guide provides a comprehensive comparison of a validated High-Performance Liquid Chromatography (HPLC) method for the quantification of Scutellarein against alternative analytical techniques. Detailed experimental protocols and performance data are presented to aid in the selection and implementation of the most suitable method for your research needs.

Scutellarein, a flavonoid found in various medicinal plants, is recognized for its wide range of pharmacological activities, including anti-inflammatory, antioxidant, and anticancer effects. Accurate and precise quantification of Scutellarein in plant extracts, pharmaceutical formulations, and biological matrices is crucial for quality control, pharmacokinetic studies, and dose-response assessments.

High-Performance Liquid Chromatography (HPLC): The Gold Standard

HPLC is a widely adopted technique for the quantification of Scutellarein due to its high resolution, sensitivity, and reproducibility. A typical reversed-phase HPLC (RP-HPLC) method offers excellent separation of Scutellarein from other structurally related compounds.

Experimental Protocol for a Validated HPLC Method

This section details a standard protocol for the quantification of Scutellarein using RP-HPLC.

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis or photodiode array (PDA) detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[1]

• Mobile Phase: A gradient elution is often employed for optimal separation. A typical mobile phase consists of:

  • Solvent A: Water with 0.1% formic or phosphoric acid (to improve peak shape).[1]

  • Solvent B: Acetonitrile or methanol.[1]

• Flow Rate: A standard flow rate is 1.0 mL/min.[1][2]

• Detection Wavelength: UV detection at approximately 335 nm is suitable for Scutellarein.[1]

• Column Temperature: Maintained at a constant temperature, typically around 25-30 °C.

• Injection Volume: 10-20 µL.

2. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh a known amount of Scutellarein reference standard and dissolve it in a suitable solvent (e.g., methanol) to prepare a stock solution of known concentration.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution to cover the desired concentration range.

• Sample Preparation: The sample preparation method will vary depending on the matrix. For plant extracts, techniques like maceration, soxhlet, or ultrasound-assisted extraction can be used, followed by filtration.[3] For biological samples, protein precipitation or liquid-liquid extraction may be necessary.

3. Method Validation:

The HPLC method should be validated according to the International Council for Harmonisation (ICH) guidelines, assessing the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is typically demonstrated by the separation of the Scutellarein peak from other peaks in the chromatogram.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. A calibration curve is constructed by plotting the peak area against the concentration of the calibration standards. The correlation coefficient (r²) should be close to 1.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is often determined by spike and recovery experiments.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is expressed as the relative standard deviation (RSD) for intra-day and inter-day assays.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Below is a visual representation of the general workflow for HPLC method validation.

Caption: General workflow for HPLC method development and validation.

Comparison with Alternative Analytical Methods

While HPLC is a powerful tool, other techniques can also be employed for the quantification of Scutellarein. The choice of method often depends on the specific application, available instrumentation, and the required sensitivity.

Parameter	HPLC	High-Performance Thin-Layer Chromatography (HPTLC)	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Principle	Differential partitioning of the analyte between a liquid mobile phase and a solid stationary phase.	Separation based on differential migration of the analyte over a thin layer of adsorbent material.	Separation by HPLC followed by detection based on the mass-to-charge ratio of the analyte.
Specificity	High	Moderate to High	Very High
Sensitivity	Good	Moderate	Excellent
Linearity Range	Wide	Moderate	Wide
Accuracy	High	Good	High
Precision	High	Good	High
Throughput	Moderate	High (multiple samples per plate)	Moderate
Cost	Moderate	Low	High
Typical LOD	ng/mL range	µg/mL range	pg/mL range
Typical LOQ	ng/mL range	µg/mL range	pg/mL range

Table 1: Comparison of Analytical Methods for Scutellarein Quantification.

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC offers a simpler and more cost-effective alternative to HPLC for the quantification of Scutellarein, particularly for routine quality control of herbal extracts.

• Stationary Phase: Pre-coated silica (B1680970) gel 60 F254 HPTLC plates.

• Mobile Phase: A mixture of solvents such as ethyl acetate, methanol, formic acid, and water. A reported mobile phase is Ethyl acetate: methanol: formic acid: water (20: 2.7: 0.5: 2).[4][5]

• Application: Apply standards and samples as bands using an automated applicator.

• Development: Develop the plate in a saturated twin-trough chamber.

• Densitometric Analysis: Scan the plate using a densitometer at a specific wavelength (e.g., 254 nm) to quantify the separated bands.[4][5]

A study on the HPTLC analysis of Scutellarein reported a linear range of 10-30 µg/mL with a correlation coefficient (r²) greater than 0.99.[4][5]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

For applications requiring the highest sensitivity and specificity, such as pharmacokinetic studies in complex biological matrices, LC-MS/MS is the method of choice.

• LC System: An ultra-high-performance liquid chromatography (UHPLC) or HPLC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer is commonly used for quantitative analysis.

• Ionization Source: Electrospray ionization (ESI) is typically used.

• Scan Mode: Multiple Reaction Monitoring (MRM) is employed for high selectivity and sensitivity.[6]

• Data Analysis: Quantification is based on the peak area of the specific parent-daughter ion transition for Scutellarein.

LC-MS/MS methods can achieve very low limits of detection, often in the picogram per milliliter (pg/mL) range, and exhibit excellent linearity over a wide concentration range.[6]

The chemical structure of Scutellarein is presented below.

Caption: Chemical structure of Scutellarein.

Summary of Validation Data from Literature

The following table summarizes typical performance data for a validated HPLC method for the quantification of a related flavonoid, Scutellarin (B1681692), which provides a good reference for what to expect for Scutellarein.

Validation Parameter	Reported Performance Data for a Related Flavonoid (Scutellarin)
Linearity Range	0.1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Precision (RSD)	< 15% (for within-day and between-day)[7][8]
Accuracy (Recovery)	71.0% - 85.9%[7][8]
LOD	Not explicitly stated in the provided abstracts
LOQ	0.1 µg/mL

Table 2: Example of HPLC Method Validation Data for a Structurally Similar Flavonoid. [7][8]

Conclusion

The choice of an analytical method for Scutellarein quantification depends on the specific requirements of the study.

• HPLC remains the most balanced and widely used method, offering a good combination of sensitivity, specificity, and cost-effectiveness for a broad range of applications.

• HPTLC is a suitable alternative for high-throughput screening and routine quality control of herbal materials where lower sensitivity is acceptable.

• LC-MS/MS is the preferred method for bioanalytical studies and applications demanding the highest sensitivity and selectivity.

Proper method validation is crucial to ensure the reliability and accuracy of the obtained results, regardless of the chosen technique. The data and protocols presented in this guide serve as a valuable resource for researchers and scientists in developing and validating their own analytical methods for the quantification of Scutellarein.

References

• 1. benchchem.com [benchchem.com]
• 2. Validation of a HPLC method for flavonoid biomarkers in skullcap (Scutellaria) and its use to illustrate wide variability in the quality of commercial tinctures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. archives.ijper.org [archives.ijper.org]
• 4. benthamdirect.com [benthamdirect.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Validation of an HPLC method for the determination of scutellarin in rat plasma and its pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Scutellarein's Antioxidant Power: A Head-to-Head Comparison with Trolox

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of available experimental data reveals that scutellarein, a naturally occurring flavonoid, exhibits potent antioxidant activity, in many cases comparable or superior to Trolox, a synthetic vitamin E analog widely used as a benchmark for antioxidant capacity. This guide provides a detailed comparison of their performance in various antioxidant assays, outlines the experimental methodologies used, and explores the underlying signaling pathways involved in scutellarein's antioxidant action. This information is critical for researchers in the fields of natural product chemistry, pharmacology, and drug development seeking to evaluate and utilize scutellarein's therapeutic potential.

Quantitative Comparison of Antioxidant Activity

The antioxidant capacity of scutellarein has been rigorously tested against Trolox in several key assays. The half-maximal inhibitory concentration (IC50) is a standard measure of the effectiveness of a compound in inhibiting a specific biological or biochemical function. A lower IC50 value indicates greater potency. The following table summarizes the comparative IC50 values for scutellarein and Trolox in various free radical scavenging and reducing power assays.

Antioxidant Assay	Scutellarein (IC50 in µM)	Trolox (IC50 in µM)	Reference
DPPH• Scavenging Assay	18.7 ± 0.1	46.8 ± 0.3	[1]
ABTS•+ Scavenging Assay	7.3 ± 0.2	15.5 ± 0.1	[1]
PTIO• Scavenging Assay	21.4 ± 0.3	65.2 ± 0.5	[1]
Cupric Ion Reducing Capacity (CUPRAC)	10.1 ± 0.1	20.2 ± 0.2	[1]

The data clearly indicates that scutellarein is a more potent antioxidant than Trolox in all four tested assays, with significantly lower IC50 values.[1] For instance, in the DPPH and ABTS radical scavenging assays, scutellarein was approximately 2.5 and 2.1 times more effective than Trolox, respectively.[1]

Experimental Methodologies

The following are detailed protocols for the key antioxidant assays used to compare scutellarein and Trolox.

DPPH• (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a common spectrophotometric method for determining the antioxidant activity of compounds. The principle is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured by a decrease in absorbance at 517 nm.

Protocol:

• A working solution of DPPH in methanol (B129727) (or ethanol) is prepared to an absorbance of approximately 1.0 at 517 nm.

• Various concentrations of the test compound (scutellarein or Trolox) are added to the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• The absorbance is then measured at 517 nm.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• The IC50 value is determined by plotting the percentage of inhibition against the concentration of the antioxidant.

ABTS•+ (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

The ABTS assay measures the relative ability of antioxidants to scavenge the ABTS radical cation (ABTS•+). The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate and has a characteristic blue-green color, which is measured at 734 nm. Antioxidants reduce the ABTS•+, causing a decolorization that is proportional to their concentration.

Protocol:

• The ABTS radical cation (ABTS•+) is produced by reacting an aqueous solution of ABTS with potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

• The ABTS•+ solution is then diluted with a suitable solvent (e.g., ethanol (B145695) or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Various concentrations of the test compound are added to the ABTS•+ solution.

• After a set incubation time (e.g., 6 minutes), the absorbance is measured at 734 nm.

• The percentage of ABTS•+ scavenging is calculated similarly to the DPPH assay.

• The IC50 value is determined from the concentration-response curve.

Signaling Pathway of Antioxidant Action

The antioxidant effects of many natural compounds, including flavonoids like scutellarein, are not only due to direct radical scavenging but also through the modulation of cellular signaling pathways that control the expression of antioxidant enzymes. While direct evidence for scutellarein is still emerging, studies on its glycoside, scutellarin (B1681692), strongly suggest the involvement of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) pathway.[2][3] As the aglycone, scutellarein is expected to have a similar or more direct effect.

Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1). Upon exposure to oxidative stress or in the presence of Nrf2 activators like scutellarein, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the ARE in the promoter region of various antioxidant genes. This leads to the transcription of a battery of protective enzymes, such as heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutamate-cysteine ligase (GCL), which enhance the cell's defense against oxidative damage.

Caption: Scutellarein-mediated activation of the Nrf2/ARE signaling pathway.

Conclusion

References

• 1. Dual Effect of Glucuronidation of a Pyrogallol-Type Phytophenol Antioxidant: A Comparison between Scutellarein and Scutellarin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Scutellarein's Efficacy: A Comparative Analysis Against Other Prominent Flavonoids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological efficacy of scutellarein against other well-known flavonoids, including quercetin, luteolin, apigenin (B1666066), myricetin, baicalein, and wogonin. The comparison focuses on their antioxidant, anti-inflammatory, and anticancer activities, supported by experimental data from various in vitro studies.

Quantitative Comparison of Bioactivities

The following tables summarize the available quantitative data for scutellarein and other flavonoids across different biological assays. IC50 values, representing the concentration of a substance required to inhibit a specific biological process by 50%, are presented to facilitate a direct comparison of potency. It is important to note that direct comparisons should be made with caution, as experimental conditions can vary between studies.

Antioxidant Activity

The antioxidant capacity of flavonoids is often evaluated by their ability to scavenge free radicals. The DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays are two of the most common methods used for this purpose.

Flavonoid	DPPH Scavenging IC50 (µM)	ABTS Scavenging IC50 (µM)
Scutellarein	Data not readily available	Data not readily available
Quercetin	>200[1]	>200[1]
Luteolin	13.2 ± 0.18[2][3]	17.3 ± 0.82[2][3]
Apigenin	8.5	344 mg/mL[4]
Myricetin	4.68 µg/mL[5]	16.78 µg/mL[5]
Baicalein	Data not readily available	Data not readily available
Wogonin	9.6[1]	>200[1]

Anti-inflammatory Activity

The anti-inflammatory potential of flavonoids can be assessed by their ability to inhibit the production of inflammatory mediators like nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages.

Flavonoid	NO Inhibition IC50 (µM)
Scutellarein	Data not readily available
Quercetin	Data not readily available
Luteolin	Data not readily available
Apigenin	Data not readily available
Myricetin	Data not readily available
Baicalein	Data not readily available
Wogonin	31[6]

Note: Specific IC50 values for NO inhibition for many of the listed flavonoids were not consistently available in the reviewed literature, though their anti-inflammatory properties are widely reported.

Anticancer Activity

The cytotoxic effects of flavonoids against various cancer cell lines are a key measure of their anticancer potential. The IC50 values from MTT or similar cell viability assays are presented below.

Flavonoid	Cell Line	Cancer Type	IC50 (µM)
Scutellarein	Hep3B	Hepatocellular Carcinoma	Value not specified[7]
Quercetin	Multiple	Various	Broad range reported
Luteolin	NCI-ADR/RES	Ovarian Cancer	~45 (24h), ~35 (48h)[8]
MCF-7/MitoR	Breast Cancer	~45 (24h), ~35 (48h)[8]
LoVo	Colon Cancer	66.70 (24h), 30.47 (72h)[9]
EC1, KYSE450	Esophageal Squamous Cell Carcinoma	20 - 60[10]
Apigenin	Caki-1	Renal Cell Carcinoma	27.02[11]
ACHN	Renal Cell Carcinoma	50.40[11]
NC65	Renal Cell Carcinoma	23.34[11]
HeLa	Cervical Cancer	10 (72h)[12]
SiHa	Cervical Cancer	68 (72h)[12]
CaSki	Cervical Cancer	76 (72h)[12]
C33A	Cervical Cancer	40 (72h)[12]
Cal27	Head and Neck Cancer	22.22[13]
LICR-HN1	Head and Neck Cancer	34.32[13]
Myricetin	HeLa	Cervical Cancer	22.70 µg/mL[14]
T47D	Breast Cancer	51.43 µg/mL[14]
Caco-2	Colorectal Cancer	88.4 ± 3.4[15]
HT-29	Colorectal Cancer	47.6 ± 2.3[15]
MDA-MB-231	Breast Cancer	114.75 (72h)[15]
A2780	Ovarian Cancer	110.5 ± 2.4[16]
SKOV3	Ovarian Cancer	147.0 ± 9.5[16]
SMMC-7721	Hepatocellular Carcinoma	<163.9 (48h)[17]
Hep3B	Hepatocellular Carcinoma	<163.9 (48h)[17]
Baicalein	MCF-7	Breast Cancer	85.07 ± 1.26[7]
RPMI 8226	Multiple Myeloma	168.5[7][18][19]
CEM	T-lymphoid Leukemia	4.7[7][18]
HT29	Colorectal Cancer	49.77 (24h), 34.35 (48h), 16.91 (72h)[20]
DLD1	Colorectal Cancer	60.49 (24h), 34.70 (48h), 18.75 (72h)[20]
143B, MG-63	Osteosarcoma	~100-120 (48h)[21]
Wogonin	DU145	Prostate Cancer	~100[7]
22Rv1	Prostate Cancer	~100[7]
SGC-7901	Gastric Cancer	20-200 (time-dependent)[7]
SKOV3, SKOV3/DDP	Ovarian Cancer	Weak antiproliferative effects at 10 and 20 µM[22]

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the interpretation and replication of the presented data.

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.

• Preparation of Reagents: A stock solution of DPPH in a suitable solvent (e.g., methanol (B129727) or ethanol) is prepared. The flavonoid sample is dissolved in the same solvent to create a stock solution, from which serial dilutions are made.

• Assay Procedure: In a 96-well plate, a fixed volume of the DPPH solution is added to varying concentrations of the flavonoid sample. A control well contains the solvent and DPPH solution, while a blank well contains the solvent and the flavonoid sample.

• Incubation and Measurement: The plate is incubated in the dark at room temperature for a specified period (e.g., 30 minutes). The absorbance is then measured spectrophotometrically at the wavelength of maximum absorbance for DPPH (typically around 517 nm).

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the flavonoid concentration.

ABTS Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

• Preparation of ABTS•+ Solution: The ABTS•+ radical is generated by reacting an aqueous solution of ABTS with potassium persulfate. The mixture is allowed to stand in the dark at room temperature for 12-16 hours before use. The ABTS•+ solution is then diluted with a suitable solvent (e.g., ethanol (B145695) or phosphate-buffered saline) to a specific absorbance at 734 nm.

• Assay Procedure: Various concentrations of the flavonoid sample are added to a fixed volume of the diluted ABTS•+ solution.

• Incubation and Measurement: The reaction mixture is incubated at room temperature for a specific time (e.g., 6 minutes), and the absorbance is measured at 734 nm.

• Calculation and IC50 Determination: The percentage of inhibition and the IC50 value are calculated as described for the DPPH assay.

Nitric Oxide (NO) Inhibition Assay

This assay assesses the anti-inflammatory activity of compounds by measuring the inhibition of NO production in LPS-stimulated macrophages (e.g., RAW 264.7 cells).

• Cell Culture and Treatment: Macrophage cells are seeded in a 96-well plate and allowed to adhere. The cells are then pre-treated with various concentrations of the flavonoid for a certain period (e.g., 1 hour).

• Stimulation: The cells are stimulated with LPS (e.g., 1 µg/mL) to induce NO production and incubated for a specified time (e.g., 24 hours).

• Measurement of Nitrite (B80452): The concentration of nitrite, a stable product of NO, in the cell culture supernatant is measured using the Griess reagent. The absorbance is read at approximately 540 nm.

• Calculation and IC50 Determination: The percentage of NO inhibition is calculated by comparing the nitrite concentration in treated cells to that in LPS-stimulated control cells. The IC50 value is then determined.

MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding and Treatment: Cancer cells are seeded in a 96-well plate and allowed to attach overnight. The cells are then treated with various concentrations of the flavonoid for a specific duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, the culture medium is replaced with fresh medium containing MTT solution. The plate is incubated for a few hours to allow viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: The medium is removed, and a solvent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of around 570 nm.

• Calculation and IC50 Determination: Cell viability is expressed as a percentage of the untreated control. The IC50 value is calculated from the dose-response curve.

Signaling Pathway Visualizations

Scutellarein and other flavonoids exert their biological effects by modulating key intracellular signaling pathways. The diagrams below, generated using Graphviz, illustrate the inhibitory effects of these flavonoids on the NF-κB and MAPK signaling cascades, which are crucial regulators of inflammation and cancer.

Caption: Inhibition of the NF-κB signaling pathway by flavonoids.

Caption: Modulation of the MAPK signaling pathway by flavonoids.

References

• 1. Immunotoxicity and Anti-Inflammatory Characterizations of Prenylated Flavonoids—The Lipophilic 7-O-Terpenylated Wogonin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. repository.maranatha.edu [repository.maranatha.edu]
• 6. Effect of wogonin, a plant flavone from Scutellaria radix, on the suppression of cyclooxygenase-2 and the induction of inducible nitric oxide synthase in lipopolysaccharide-treated RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Luteolin induces apoptosis in multidrug resistant cancer cells without affecting the drug transporter function: involvement of cell line-specific apoptotic mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Luteolin, a Potent Anticancer Compound: From Chemistry to Cellular Interactions and Synergetic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Luteolin inhibits cell proliferation and induces cell apoptosis via down-regulation of mitochondrial membrane potential in esophageal carcinoma cells EC1 and KYSE450 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. spandidos-publications.com [spandidos-publications.com]
• 12. Oxidative Stress Triggered by Apigenin Induces Apoptosis in a Comprehensive Panel of Human Cervical Cancer-Derived Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Chemoprotective and chemosensitizing effects of apigenin on cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Evaluation of Anticancer Activity and Mechanism of Action of Myricetin on HeLa, T47D, and Vero Cells: Comparative Analysis with Cisplatin and Doxorubicin – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 15. mdpi.com [mdpi.com]
• 16. tandfonline.com [tandfonline.com]
• 17. Myricetin: A Significant Emphasis on Its Anticancer Potential via the Modulation of Inflammation and Signal Transduction Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Exploring Therapeutic Potentials of Baicalin and Its Aglycone Baicalein for Hematological Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The Fascinating Effects of Baicalein on Cancer: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Baicalein suppresses the proliferation and invasiveness of colorectal cancer cells by inhibiting Snail-induced epithelial-mesenchymal transition - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Scutellarein Derivatives in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Scutellarein and its synthetic derivatives, focusing on their anti-proliferative activities against various cancer cell lines. Scutellarein, a flavone (B191248) found in medicinal plants like Scutellaria baicalensis, and its derivatives are gaining attention for their potential as anticancer agents.[1] This document summarizes key experimental data, outlines detailed methodologies for crucial assays, and visualizes the underlying molecular pathways to support further research and development in this area.

Quantitative Comparison of Anti-proliferative Activity

The anti-proliferative effects of Scutellarein and a series of its synthesized derivatives featuring a long aliphatic chain were evaluated against three human cancer cell lines: Jurkat (T-cell leukemia), HCT-116 (colon cancer), and MDA-MB-231 (triple-negative breast cancer). The half-maximal inhibitory concentration (IC50) values, which indicate the concentration of a compound required to inhibit the proliferation of 50% of the cells, were determined using the MTT assay.

Among the tested compounds, derivative 6a demonstrated the most potent anti-proliferative effects across the Jurkat and HCT-116 cell lines, even surpassing the efficacy of the positive control, Sodium arsenite (NaAsO₂), in these lines.[2] The results suggest that the addition of a proper long aliphatic chain can significantly enhance the anticancer activity of the parent Scutellarein molecule.[2]

Compound	Chemical Modification	Jurkat IC50 (µM)	HCT-116 IC50 (µM)	MDA-MB-231 IC50 (µM)
Scutellarein	Parent Compound	>100	>100	>100
6a	C7-(CH₂)₁₀CONH(CH₂)₂OH	1.80	11.50	53.91
6b	C7-(CH₂)₈CONH(CH₂)₂OH	4.34	29.11	79.23
6c	C7-(CH₂)₆CONH(CH₂)₂OH	11.02	41.23	>100
6d	C7-(CH₂)₄CONH(CH₂)₂OH	25.01	70.14	>100
NaAsO₂	Positive Control	2.61	14.23	29.54

Data summarized from a study on the synthesis and biological evaluation of Scutellarein derivatives with long aliphatic chains.[2]

Key Experimental Protocols

To ensure the reproducibility and accurate interpretation of the presented data, detailed protocols for the key experimental assays are provided below.

MTT Assay for Cell Viability and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability. It relies on the ability of NAD(P)H-dependent oxidoreductase enzymes in viable cells to reduce the yellow MTT reagent to a purple, insoluble formazan (B1609692) product.[3] The amount of formazan produced is directly proportional to the number of living, metabolically active cells.[3]

Protocol:

• Cell Plating: Seed cancer cells in a 96-well plate at a density that will result in 70-80% confluency at the time of harvest. Allow the cells to adhere and grow for 24 hours in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of the Scutellarein derivatives and the parent compound in a complete cell culture medium. Remove the existing medium from the cells and add the medium containing the various concentrations of the test compounds. Incubate the plates for the desired treatment period (e.g., 48-72 hours).

• MTT Addition: Prepare a 5 mg/mL solution of MTT in sterile PBS. Following the treatment period, add 20 µL of the MTT solution to each well and incubate the plate for an additional 3-4 hours at 37°C.

• Formazan Solubilization: After the incubation with MTT, carefully remove the medium from each well. Add 200 µL of a solubilization solution, such as dimethyl sulfoxide (B87167) (DMSO) or isopropanol, to each well to dissolve the purple formazan crystals.[3][4]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance of each well using a microplate reader at a wavelength of 570-590 nm. A reference wavelength of 630 nm can be used to correct for background absorbance.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is then determined by plotting the cell viability against the compound concentration and fitting the data to a dose-response curve.

Western Blot Analysis of the PI3K/Akt Signaling Pathway

Western blotting is a technique used to detect and quantify specific proteins in a sample. It is instrumental in elucidating the mechanism of action of compounds like Scutellarein, which are known to modulate key signaling pathways involved in cancer cell growth and survival, such as the PI3K/Akt pathway.[1]

Protocol:

• Cell Lysis and Protein Extraction: Following treatment with the Scutellarein derivatives, wash the cells with ice-cold PBS and lyse them using a RIPA buffer supplemented with protease and phosphatase inhibitors.[5] Centrifuge the lysate to pellet the cell debris and collect the supernatant containing the protein extract.[6]

• Protein Quantification: Determine the protein concentration of each sample using a standard protein assay, such as the BCA or Bradford assay.[6]

• Gel Electrophoresis: Normalize the protein samples to the same concentration and denature them by boiling in Laemmli sample buffer. Load 20-40 µg of protein per lane into an SDS-polyacrylamide gel and separate the proteins based on size via electrophoresis.[5]

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[5]

  • Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for the target proteins (e.g., phospho-Akt (Ser473), total Akt, and a loading control like β-actin), diluted in the blocking buffer.[5]

  • Secondary Antibody Incubation: Wash the membrane with TBST and then incubate it with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[6]

• Detection: After final washes, add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence detection system. The intensity of the bands corresponds to the amount of the target protein.

Signaling Pathway and Experimental Workflow Visualizations

To further elucidate the mechanisms and processes described, the following diagrams have been generated using the DOT language.

Caption: Workflow for determining the IC50 values of Scutellarein derivatives using the MTT assay.

Caption: Scutellarein derivatives inhibit key nodes of the PI3K/Akt/NF-κB signaling pathway.

References

• 1. journals.blrcl.org [journals.blrcl.org]
• 2. Synthesis of Scutellarein Derivatives with a Long Aliphatic Chain and Their Biological Evaluation against Human Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Scutellarein's Anti-inflammatory Effects: A Comparative Guide to Reproducibility and Performance

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-inflammatory properties of Scutellarein, a naturally occurring flavonoid, against other alternatives. The information presented herein is collated from numerous in vitro and in vivo studies to provide an objective overview of its efficacy and the reproducibility of its effects. Detailed experimental protocols and analyses of its mechanisms of action are included to support further research and development.

Executive Summary

Scutellarein consistently demonstrates significant anti-inflammatory activity across a variety of experimental models. Its primary mechanism involves the inhibition of key pro-inflammatory signaling pathways, including Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinases (MAPK). This leads to a downstream reduction in the production of inflammatory mediators such as cytokines, chemokines, and enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). While direct comparative studies with other flavonoids and standard anti-inflammatory drugs are limited, the available data suggests Scutellarein is a potent anti-inflammatory agent. However, like many flavonoids, its clinical application may be hindered by low bioavailability.

Comparative Performance of Scutellarein

The anti-inflammatory efficacy of Scutellarein has been quantified in various studies. Below are tables summarizing its performance and comparing it with other relevant compounds. It is important to note that direct comparisons should be made with caution when data is sourced from different studies due to variations in experimental conditions.

Table 1: In Vitro Anti-inflammatory Activity of Scutellarein and Comparator Compounds

Compound	Model System	Target	IC50 / Inhibition	Citation
Scutellarein	LPS-activated BEAS-2B cells	IL-6 production	36.7 ± 11.0 µM	[1]
Scutellarein	LPS-activated BEAS-2B cells	CCL2 production	20.2 ± 5.6 µM	[1]
Scutellarein	LPS-activated BEAS-2B cells	CXCL8 production	13.2 ± 2.3 µM	[1]
Luteolin (B72000)	LPS-stimulated RAW 264.7 cells	NO production	~10 µM	[2]
Quercetin	LPS-stimulated RAW 264.7 cells	NO production	Not specified, potent inhibition	[3]
Indomethacin (B1671933)	Carrageenan-induced paw edema (in vivo)	PGE2 production	Not specified, significant inhibition	[4]
Dexamethasone	COVID-19 Patients	Inflammatory markers	Not applicable (in vivo study)	[5][6]

Note: IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro. A lower IC50 value indicates greater potency.

Table 2: In Vivo Anti-inflammatory Activity of Scutellarein and Comparator Compounds

Compound	Animal Model	Dosage	Effect	Citation
Scutellarein	LPS-induced acute lung injury in mice	25-100 mg/kg	Significant decrease in IL-6, CCL2, and TNF-α in BALF	[1]
Luteolin	Carrageenan-induced paw edema in mice	10 and 50 mg/kg	Efficiently suppressed paw edema	[7]
Indomethacin	Carrageenan-induced paw edema in rats	5 mg/kg	Significant inhibition of paw edema	[4]

Reproducibility of Scutellarein's Effects

The anti-inflammatory effects of Scutellarein have been independently reported in numerous studies, utilizing a range of cell lines (e.g., RAW 264.7 macrophages, BEAS-2B bronchial epithelial cells) and animal models (e.g., mice and rats with induced inflammation).[1][7][8] The consistent finding across these studies is Scutellarein's ability to suppress the production of pro-inflammatory mediators through the modulation of the NF-κB and MAPK signaling pathways, suggesting a high degree of reproducibility for its fundamental anti-inflammatory action.

Key Signaling Pathways Modulated by Scutellarein

Scutellarein exerts its anti-inflammatory effects primarily by targeting the NF-κB and MAPK signaling cascades.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals like lipopolysaccharide (LPS), IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and induce the transcription of pro-inflammatory genes.[9][10][11] Scutellarein has been shown to inhibit this pathway, thereby reducing the expression of inflammatory cytokines and enzymes.[12][13]

Caption: Scutellarein's inhibition of the NF-κB signaling pathway.

MAPK Signaling Pathway

The MAPK family, including p38, JNK, and ERK, plays a crucial role in cellular responses to a variety of stimuli, including inflammation.[12] Activation of these kinases leads to the phosphorylation of transcription factors that regulate the expression of inflammatory genes. Scutellarin (B1681692), the glycoside of Scutellarein, has been shown to inhibit the phosphorylation of p38 and JNK, thereby suppressing the inflammatory response.[14][15]

Caption: Scutellarein's modulation of the MAPK signaling pathway.

Detailed Experimental Protocols

Reproducibility in scientific research is paramount. Below are detailed methodologies for two common assays used to evaluate the anti-inflammatory effects of compounds like Scutellarein.

In Vitro: LPS-Induced Inflammation in RAW 264.7 Macrophages

This model is widely used to screen for anti-inflammatory activity by measuring the inhibition of inflammatory mediators in cultured macrophage-like cells.

Caption: Workflow for assessing anti-inflammatory activity in RAW 264.7 cells.

Detailed Steps:

• Cell Culture: RAW 264.7 cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

• Seeding: Cells are seeded into 96-well plates at a density of 1-2 x 10^5 cells per well and allowed to adhere overnight.[16][17]

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of Scutellarein. The cells are pre-incubated for 1 hour.[5]

• Stimulation: Lipopolysaccharide (LPS) is added to the wells (final concentration typically 100-1000 ng/mL) to induce an inflammatory response. A vehicle control group (without LPS) and a positive control group (LPS alone) are included. The cells are then incubated for 24 hours.[5]

• Quantification of Inflammatory Mediators:

  • Nitric Oxide (NO): The concentration of nitrite (B80452) (a stable metabolite of NO) in the culture supernatant is measured using the Griess reagent.[5]

  • Prostaglandin E2 (PGE2) and Cytokines (TNF-α, IL-6): The levels of these mediators in the supernatant are quantified using commercially available ELISA kits.[6]

• Cell Viability: A cell viability assay (e.g., MTT assay) is performed to ensure that the observed anti-inflammatory effects are not due to cytotoxicity of the compound.

In Vivo: Carrageenan-Induced Paw Edema in Rodents

This is a classic and highly reproducible model of acute inflammation used to evaluate the efficacy of anti-inflammatory drugs.[8][18][19]

Caption: Workflow for the carrageenan-induced paw edema model.

Detailed Steps:

• Animals: Male Sprague-Dawley rats or Swiss albino mice are typically used. They are housed under standard laboratory conditions with free access to food and water.

• Drug Administration: Animals are divided into groups: a control group (vehicle), a positive control group (e.g., indomethacin 5 mg/kg), and treatment groups receiving different doses of Scutellarein. The test compounds are usually administered orally or intraperitoneally 30-60 minutes before the carrageenan injection.[4]

• Induction of Edema: A 0.1 mL injection of 1% carrageenan suspension in saline is made into the subplantar tissue of the right hind paw of each animal.[4][20]

• Measurement of Paw Edema: The volume of the injected paw is measured using a plethysmometer at baseline (before carrageenan injection) and then at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.[4][21]

• Calculation of Edema Inhibition: The percentage of inhibition of edema is calculated for each group using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the drug-treated group.

Conclusion and Future Directions

The collective evidence strongly supports the reproducible anti-inflammatory effects of Scutellarein, primarily through the inhibition of the NF-κB and MAPK signaling pathways. While the available data indicates potent activity, there is a clear need for well-designed, head-to-head comparative studies that evaluate Scutellarein against other flavonoids and standard-of-care anti-inflammatory drugs under identical experimental conditions. Such studies would provide a more definitive assessment of its relative potency and therapeutic potential. Furthermore, research into novel formulations to enhance the bioavailability of Scutellarein is crucial for its translation into clinical applications.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Anti-inflammatory activities of flavonoid derivates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suppression of Lipopolysaccharide-Induced Inflammatory and Oxidative Response by 5-Aminolevulinic Acid in RAW 264.7 Macrophages and Zebrafish Larvae [biomolther.org]
• 6. mdpi.com [mdpi.com]
• 7. Evaluation of the anti-inflammatory activity of luteolin in experimental animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. inotiv.com [inotiv.com]
• 9. commerce.bio-rad.com [commerce.bio-rad.com]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. researchgate.net [researchgate.net]
• 12. Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Pharmacological effects and the related mechanism of scutellarin on inflammation-related diseases: a review [frontiersin.org]
• 14. researchgate.net [researchgate.net]
• 15. Scutellarin alleviates microglia‐mediated neuroinflammation and apoptosis after ischemic stroke through the PI3K/AKT/GSK3β signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 19. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

Scutellarein's Impact on Cancer Cells: A Comparative Analysis

For Immediate Release

A comprehensive review of recent studies reveals the significant anti-cancer potential of scutellarein, a flavonoid found in various medicinal plants. This natural compound has been shown to inhibit the proliferation, induce programmed cell death (apoptosis), and halt the cell cycle in a variety of cancer cell lines. The effectiveness of scutellarein, however, varies depending on the cancer type, highlighting the need for targeted research and development. This guide provides a comparative analysis of scutellarein's performance across different cancer cell lines, supported by experimental data and detailed methodologies.

Quantitative Analysis of Scutellarein's Efficacy

The cytotoxic effect of scutellarein is most commonly quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit the growth of 50% of a cancer cell population. The following table summarizes the IC50 values of scutellarein in various human cancer cell lines.

Cancer Type	Cell Line	IC50 (µM)	Citation
Nasopharyngeal Carcinoma	NPC/HK1	23.5	[1]
Hepatocellular Carcinoma	HepG2	17.5 ± 6.7	[2]
Hepatocellular Carcinoma	Hep3B	43.2 ± 8.1	[2]
Colon Cancer	HCT116	Not specified, but sensitizes to other drugs	[3][4]
Ovarian Cancer	A2780, SKOV-3	Not specified, but inhibits viability	[5]
Lung Cancer	A549, H1299	Not specified, but inhibits proliferation	[6]
Fibrosarcoma	HT1080	Not specified, but suppresses proliferation

Note: The IC50 values can vary between studies due to differences in experimental conditions such as cell density and incubation time.

Induction of Apoptosis and Cell Cycle Arrest

Scutellarein's anti-cancer activity is largely attributed to its ability to induce apoptosis and cause cell cycle arrest, preventing cancer cells from dividing and multiplying.

Apoptosis

Flow cytometry analysis using Annexin V and propidium (B1200493) iodide (PI) staining is a standard method to quantify apoptosis. In HT1080 human fibrosarcoma cells, treatment with 10 µM and 50 µM scutellarein resulted in apoptosis rates of 42.16% and 43.12%, respectively, compared to 5.16% in untreated cells.[7] In Hep3B hepatocellular carcinoma cells, scutellarein was also shown to upregulate the apoptotic cell death fraction.[8] Similarly, studies in colon, lung, and ovarian cancer cell lines have demonstrated that scutellarein treatment leads to a significant increase in apoptosis.[5][6]

Cell Cycle Arrest

Scutellarein has been observed to induce cell cycle arrest, primarily at the G2/M phase, in several cancer cell lines. In Hep3B hepatocellular carcinoma cells, scutellarein treatment led to an accumulation of cells in the G2/M phase by inhibiting the expression of key regulatory proteins such as Cdc25C, cdk1, and Cyclin B1.[8][9][10] This G2/M arrest has also been reported in lung cancer cells.[6]

Modulation of Signaling Pathways

Scutellarein exerts its anti-cancer effects by modulating several key signaling pathways involved in cancer cell proliferation, survival, and metastasis.

NF-κB Signaling Pathway

In HT1080 fibrosarcoma cells, scutellarein was found to inhibit the activation and nuclear translocation of NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells).[7] This inhibition leads to the downregulation of matrix metalloproteinases (MMPs), which are crucial for cancer cell invasion and metastasis.[7]

Caption: Scutellarein inhibits the NF-κB signaling pathway.

PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a crucial regulator of cell growth and survival. Scutellarein has been shown to suppress this pathway in various cancer cells, contributing to its anti-proliferative effects.

Caption: Scutellarein suppresses the PI3K/Akt/mTOR signaling pathway.

EZH2/FOXO1 Signaling Pathway

In ovarian cancer cells, scutellarein has been found to inhibit the EZH2/FOXO1 signaling pathway, leading to reduced cell viability, migration, and invasion.[5]

Caption: Scutellarein modulates the EZH2/FOXO1 signaling pathway.

Experimental Protocols

To ensure reproducibility and facilitate further research, detailed protocols for the key experiments are provided below.

MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity.

Caption: General workflow for an MTT cell viability assay.

Protocol:

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of scutellarein and a vehicle control (e.g., DMSO).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[11][12]

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Cell viability is calculated as (absorbance of treated cells / absorbance of control cells) x 100%.

Annexin V/PI Staining for Apoptosis

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Harvest cells after treatment with scutellarein.

• Wash the cells with cold PBS and resuspend them in 1X binding buffer.[7][13][14]

• Add 5 µL of FITC-conjugated Annexin V and 5 µL of propidium iodide (PI) to the cell suspension.[7][14]

• Incubate for 15 minutes at room temperature in the dark.[1][14]

• Analyze the cells by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are Annexin V- and PI-positive.[7][13]

Western Blotting for Signaling Pathway Analysis

Western blotting is used to detect specific proteins in a sample.

Protocol:

• Lyse scutellarein-treated and control cells in RIPA buffer containing protease and phosphatase inhibitors.[15]

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer them to a PVDF membrane.[15][16]

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies against the target proteins (e.g., p-Akt, Akt, NF-κB) overnight at 4°C.[17]

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.[17]

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[10]

Conclusion

Scutellarein demonstrates significant anti-cancer properties across a range of cancer cell lines by inducing apoptosis, causing cell cycle arrest, and modulating key signaling pathways. The data presented in this guide highlights its potential as a therapeutic agent. However, the variability in its efficacy across different cancer types underscores the importance of further research to identify predictive biomarkers and to optimize its application in targeted cancer therapy. The provided experimental protocols offer a foundation for researchers to further investigate the mechanisms of scutellarein and its potential clinical utility.

References

• 1. bosterbio.com [bosterbio.com]
• 2. Sinularin induces DNA damage, G2/M phase arrest, and apoptosis in human hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Scutellarin Sensitizes Drug-evoked Colon Cancer Cell Apoptosis through Enhanced Caspase-6 Activation | Anticancer Research [ar.iiarjournals.org]
• 4. Scutellarin sensitizes drug-evoked colon cancer cell apoptosis through enhanced caspase-6 activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Scutellarein induces apoptosis and inhibits proliferation, migration, and invasion in ovarian cancer via inhibition of EZH2/FOXO1 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Scutellarein inhibits lung cancer growth by inducing cell apoptosis and inhibiting glutamine metabolic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 8. mdpi.com [mdpi.com]
• 9. Scutellarein Induces Fas-Mediated Extrinsic Apoptosis and G2/M Cell Cycle Arrest in Hep3B Hepatocellular Carcinoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 14. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. Assessment of PI3K/mTOR/AKT Pathway Elements to Serve as Biomarkers and Therapeutic Targets in Penile Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Scutellarein: A Comparative Analysis Against Standard-of-Care Drugs

For Immediate Release

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic potential of Scutellarein, a natural flavonoid, against established standard-of-care drugs in oncology, neurodegenerative diseases, and inflammatory conditions. The information presented herein is a synthesis of preclinical data from various independent studies and is intended to serve as a resource for researchers and drug development professionals.

Executive Summary

Scutellarein has demonstrated promising multi-faceted pharmacological activities, including anti-cancer, neuroprotective, and anti-inflammatory properties. This guide benchmarks its performance against current therapeutic agents, presenting quantitative data, detailed experimental methodologies, and visual representations of its mechanisms of action to facilitate a comprehensive evaluation of its potential as a novel therapeutic candidate.

Anticancer Activity: Scutellarein vs. Standard Chemotherapy

Scutellarein exhibits cytotoxic effects against various cancer cell lines and has been shown to enhance the efficacy of standard chemotherapeutic agents. This section compares its in vitro cytotoxicity and in vivo anti-tumor effects against first-line chemotherapy drugs for lung and colon cancer.

In Vitro Cytotoxicity: A Comparative Overview

The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency. The following tables summarize the IC50 values of Scutellarein and standard-of-care chemotherapies in relevant cancer cell lines.

Table 1: In Vitro Cytotoxicity (IC50) in Human Lung Carcinoma (A549) Cells

Compound	IC50 (µM)	Reference
Scutellarin (B1681692)*	~246.8 µg/ml (~534 µM)	[1]
Cisplatin	0.43 µg/ml (~1.43 µM)	[2]

Note: Scutellarin is the glucuronide form of Scutellarein. Data for Scutellarein in A549 cells was not available for direct comparison.

Table 2: In Vitro Cytotoxicity (IC50) in Human Colon Carcinoma (HCT116) Cells

Compound	IC50 (µM)	Reference
Scutellarein	255.1 µM	[3]
5-Fluorouracil (B62378) (5-FU)	11.3 µM (after 3 days)	[4]
5-Fluorouracil (5-FU)	6.94 µM	[5]

In Vivo Tumor Growth Inhibition

Preclinical animal models provide insights into the in vivo efficacy of drug candidates.

Table 3: In Vivo Tumor Growth Inhibition in Xenograft Models

Treatment	Cancer Model	Dosage	Tumor Growth Inhibition	Reference
Scutellarin + Cisplatin	NSCLC Xenograft	Scutellarin + Cisplatin	Significantly enhanced tumor growth inhibition compared to Cisplatin alone.	[6]
Scutellaria baicalensis extract + 5-FU	Colon Cancer Allograft	HQ + 5-FU	Significantly greater tumor suppression than either agent alone.

Note: The study used an extract of Scutellaria baicalensis, of which Scutellarein is a component.

Experimental Protocols

1.3.1. MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cancer cells (e.g., A549, HCT116) are seeded in 96-well plates at a density of 3,000-5,000 cells/well and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of Scutellarein or the standard drug for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT reagent (final concentration 0.5 mg/mL) is added to each well and incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and dimethyl sulfoxide (B87167) (DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The IC50 value is calculated from the dose-response curve.

1.3.2. In Vivo Xenograft Tumor Model

This model assesses the anti-tumor efficacy of a compound in a living organism.

• Cell Implantation: Human cancer cells (e.g., 5 x 10^6 cells) are subcutaneously injected into the flank of immunocompromised mice (e.g., nude mice).

• Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 100-150 mm³).

• Treatment Administration: Mice are randomized into groups and treated with the vehicle control, Scutellarein, or the standard-of-care drug via an appropriate route (e.g., intraperitoneal injection, oral gavage).

• Monitoring: Tumor volume and body weight are measured regularly.

• Endpoint: At the end of the study, tumors are excised, weighed, and may be used for further analysis.

Signaling Pathways in Anticancer Activity

Scutellarein exerts its anticancer effects through the modulation of several key signaling pathways.

Figure 1. Scutellarein's impact on cancer signaling pathways.

Neuroprotective Effects: A Potential Role in Neurodegenerative Diseases

Scutellarein has shown promise in preclinical models of neurodegenerative diseases, primarily through its antioxidant and anti-inflammatory properties. This section compares its activity with standard-of-care drugs for Alzheimer's and Parkinson's disease.

Acetylcholinesterase Inhibition: A Target in Alzheimer's Disease

Donepezil (B133215) is a first-line treatment for Alzheimer's disease that works by inhibiting acetylcholinesterase (AChE), the enzyme that breaks down the neurotransmitter acetylcholine.

Table 4: In Vitro Acetylcholinesterase (AChE) Inhibition

Compound	IC50 (AChE)	Reference
Scutellarein Derivative (11l)	7.04 µM (eel AChE), 9.73 µM (human AChE)	[6]
Donepezil	6.7 nM	[7]

Amyloid-Beta Aggregation Inhibition

The aggregation of amyloid-beta (Aβ) peptides is a hallmark of Alzheimer's disease.

Table 5: In Vitro Inhibition of Amyloid-Beta (Aβ) Aggregation

Compound	Inhibition of Aβ Aggregation	Reference
Scutellarein Derivative (11l)	95.48% inhibition of self-induced Aβ1-42 aggregation	[6]
Curcumin (Reference Compound)	Known Aβ aggregation inhibitor	[8]

Protection of Dopaminergic Neurons: Relevance to Parkinson's Disease

The loss of dopaminergic neurons is a key feature of Parkinson's disease. Levodopa is a primary treatment that replaces dopamine. Preclinical studies suggest Scutellarein may protect these neurons from damage.

Table 6: Neuroprotective Effects in an In Vitro Model of Parkinson's Disease

Treatment	Cell Model	Neurotoxin	Neuroprotective Effect	Reference
Neobaicalein (a related flavonoid)	SH-SY5Y cells	Rotenone	Increased cell viability by 34%	[9]
Insulin (for comparison)	SH-SY5Y cells	MPP+	Dose-dependent prevention of cell death	[10]

Note: Direct comparative data for Scutellarein and Levodopa in this model was not available.

Experimental Protocols

2.4.1. Acetylcholinesterase Inhibition Assay (Ellman's Method)

This assay measures the activity of AChE.

• Reaction Mixture: The assay mixture contains acetylthiocholine (B1193921) iodide (substrate), DTNB (Ellman's reagent), and the test compound in a buffer solution.

• Enzyme Addition: The reaction is initiated by adding the AChE enzyme.

• Measurement: The hydrolysis of acetylthiocholine by AChE produces thiocholine, which reacts with DTNB to form a yellow-colored product. The absorbance is measured spectrophotometrically at 412 nm.

• IC50 Calculation: The concentration of the compound that inhibits 50% of the enzyme activity is determined.

2.4.2. Thioflavin T (ThT) Assay for Aβ Aggregation

This assay quantifies the formation of amyloid fibrils.

• Aβ Preparation: Aβ peptide is prepared in a solution that promotes aggregation.

• Incubation: The Aβ solution is incubated with or without the test compound.

• ThT Addition: Thioflavin T dye is added to the samples.

• Fluorescence Measurement: ThT binds to amyloid fibrils, resulting in a significant increase in fluorescence. The fluorescence intensity is measured to quantify the extent of aggregation.

Neuroprotective Signaling Pathways

Figure 2. Neuroprotective mechanisms of Scutellarein.

Anti-inflammatory Activity: A Comparison with NSAIDs and Corticosteroids

Scutellarein's anti-inflammatory properties are attributed to its ability to modulate key inflammatory pathways. This section compares its activity with commonly used anti-inflammatory drugs.

Inhibition of Cyclooxygenase (COX) Enzymes

Non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen (B1674241) primarily act by inhibiting COX enzymes.

Table 7: In Vitro COX-2 Inhibition

Compound	IC50 (COX-2)	Reference
Scutellarein	No direct IC50 data available, but inhibits COX-2 expression.	[11]
Ibuprofen	1.1 µM

Inhibition of Pro-inflammatory Cytokine Production

Corticosteroids like dexamethasone (B1670325) are potent inhibitors of pro-inflammatory cytokine production.

Table 8: Inhibition of LPS-Induced TNF-α Production in Macrophages

Compound	Effect on TNF-α Production	Reference
Scutellarin	Suppressed TNF-α expression in LPS-stimulated microglia.	[12]
Dexamethasone	Inhibits LPS-induced TNF-α secretion in macrophages.	[13]

Experimental Protocols

3.3.1. COX-2 Inhibition Assay

This assay measures the ability of a compound to inhibit the COX-2 enzyme.

• Enzyme Reaction: The assay typically involves incubating the COX-2 enzyme with its substrate, arachidonic acid, in the presence or absence of the test compound.

• Product Measurement: The production of prostaglandins (B1171923) (e.g., PGE2) is quantified using methods like ELISA or mass spectrometry.

• IC50 Determination: The IC50 value is calculated based on the dose-dependent inhibition of prostaglandin (B15479496) synthesis.

3.3.2. LPS-Induced Cytokine Release Assay in Macrophages

This assay assesses the anti-inflammatory effect of a compound on immune cells.

• Cell Culture: Macrophage cells (e.g., RAW 264.7) are cultured in appropriate media.

• Treatment: Cells are pre-treated with the test compound before stimulation with lipopolysaccharide (LPS).

• Cytokine Measurement: The concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant is measured using ELISA.

Anti-inflammatory Signaling Pathways

Figure 3. Scutellarein's modulation of inflammatory signaling.

Conclusion

The compiled data suggests that Scutellarein possesses significant therapeutic potential across multiple disease areas. While it may not consistently surpass the potency of standard-of-care drugs in direct in vitro comparisons, its ability to modulate multiple signaling pathways, enhance the efficacy of existing therapies, and its potential for a favorable safety profile warrant further investigation. The experimental protocols and pathway diagrams provided in this guide offer a framework for future research and development efforts aimed at harnessing the therapeutic benefits of Scutellarein.

Disclaimer: This document is for informational purposes only and does not constitute medical advice. The data presented is from preclinical studies and may not be representative of clinical outcomes in humans.

References

• 1. Baicalein protects against MPP+/MPTP-induced neurotoxicity by ameliorating oxidative stress in SH-SY5Y cells and mouse model of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Scutellarein inhibits the development of colon cancer via CDC4-mediated RAGE ubiquitination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-colorectal cancer effects of scutellarin revealed by genomic and proteomic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prolonged exposure of colon cancer cells to 5-fluorouracil nanoparticles improves its anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lifesciencesite.com [lifesciencesite.com]
• 6. Scutellarein derivatives with histamine H3 receptor antagonism and cholinesterase inhibitory potency as multi target-directed ligands for possible Alzheimer's disease therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [Pharmacological properties of donepezil hydrochloride (Aricept), a drug for Alzheimer's disease] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. globethesis.com [globethesis.com]
• 9. Multiple neuroprotective features of Scutellaria pinnatifida–derived small molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Neuroprotective Role of Insulin Against MPP(+) -Induced Parkinson's Disease in Differentiated SH-SY5Y Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Scutellarein Inhibits LPS-Induced Inflammation through NF-κB/MAPKs Signaling Pathway in RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Scutellarin Attenuates Microglia Activation in LPS-Induced BV-2 Microglia via miRNA-7036a/MAPT/PRKCG/ERK Axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Suppression of LPS-induced inflammatory responses by the hydroxyl groups of dexamethasone - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Scutellarein in a Laboratory Setting

For researchers, scientists, and drug development professionals, the meticulous management and disposal of chemical reagents are fundamental to ensuring laboratory safety and environmental preservation. Scutellarein, a flavone (B191248) with a range of biological activities, requires careful consideration for its disposal to prevent potential environmental contamination and ensure personnel safety.[1][2] This guide provides essential, step-by-step instructions for the proper disposal of Scutellarein, drawing upon general best practices for laboratory chemical waste management.

I. Hazard Profile and Immediate Safety Precautions

Before initiating any disposal procedures, it is critical to consult the Safety Data Sheet (SDS) for Scutellarein. While a specific, comprehensive SDS for Scutellarein may not always be readily available, information on related compounds and derivatives underscores the need for caution. For instance, the SDS for Scutellarein tetramethyl ether indicates it is harmful if swallowed and can cause skin, eye, and respiratory irritation.[3] Another SDS for Scutellarin, a related glycoside, advises that the material should be considered hazardous until further information is available and should not be allowed to enter sewer systems or groundwater.[4][5]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling Scutellarein waste. This includes:

• Gloves: Chemical-resistant gloves.

• Eye/Face Protection: Safety goggles with side shields or a face shield.

• Lab Coat: A standard laboratory coat.

• Respiratory Protection: When handling the powder form, work in a chemical fume hood to prevent inhalation.[3]

II. Step-by-Step Disposal Protocol for Scutellarein

In the absence of explicit instructions for Scutellarein disposal, a conservative approach based on general chemical waste guidelines is required. The primary principle is to manage all Scutellarein waste as hazardous chemical waste.[6][7]

Step 1: Segregation of Waste

Proper segregation is crucial to prevent accidental chemical reactions.[7][8] Do not mix Scutellarein waste with other waste streams unless compatibility is confirmed.

• Unused or Expired Scutellarein: Pure powder and concentrated stock solutions must be collected as hazardous chemical waste.

• Contaminated Labware: This includes pipette tips, centrifuge tubes, flasks, and any other disposable labware that has come into contact with Scutellarein.

• Liquid Waste: All aqueous and solvent-based solutions containing Scutellarein, including the first rinse of any cleaned glassware, must be collected as liquid hazardous waste.[7]

Step 2: Waste Collection and Containment

• Containers: Use only approved, chemically compatible, and leak-proof containers for waste collection.[6][9] Ideally, use the original container if it is in good condition.[8] Do not use food containers.[8]

• Labeling: All waste containers must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste".[6]

  • The full chemical name: "Scutellarein".

  • The principal investigator's name and contact information.[6]

  • The accumulation start date.[6]

• Container Management: Keep waste containers securely closed except when adding waste.[7] Do not overfill containers; a general rule is to fill to no more than 90% capacity.[9]

Step 3: Storage

• Satellite Accumulation Area (SAA): Store all hazardous waste containers in a designated and properly marked SAA.[8] This area should be close to the point of generation and under the direct supervision of laboratory personnel.[9]

• Segregation in Storage: Ensure that Scutellarein waste is stored separately from incompatible materials. For example, keep acids and bases in separate secondary containment.[8]

Step 4: Final Disposal

• Contact Environmental Health & Safety (EHS): Do not attempt to dispose of Scutellarein waste through regular trash or down the drain.[7][10] Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor to arrange for pickup and final disposal.[9]

• Incineration: For many pharmaceutical and bioactive compounds, incineration is the preferred method of disposal to ensure complete destruction.[11]

III. Quantitative Data and Properties

The following table summarizes key data for Scutellarein.

Property	Data
Chemical Formula	C₁₅H₁₀O₆
Molar Mass	286.24 g/mol
CAS Number	529-53-3
Appearance	Yellow powder
Solubility	DMSO: ~20 mg/mL[1], DMF: ~20 mg/mL[1], Ethanol: ~0.2 mg/mL[1], Water: Poor aqueous solubility[12]
Storage Temperature	2-8°C, protect from light
Known Biological Action	Antioxidant, anti-inflammatory, antiproliferative, selectively cytotoxic toward cancer cells.[1]

IV. Experimental Protocols and Workflows

The logical workflow for the proper disposal of Scutellarein is essential for maintaining a safe laboratory environment. The following diagram illustrates the decision-making process and procedural steps.

Caption: Workflow for the segregation and disposal of Scutellarein waste.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Scutellarein - Wikipedia [en.wikipedia.org]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. danielshealth.com [danielshealth.com]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 10. acs.org [acs.org]
• 11. benchchem.com [benchchem.com]
• 12. Intravenous Administration of Scutellarin Nanoparticles Augments the Protective Effect against Cerebral Ischemia–Reperfusion Injury in Rats - PMC [pmc.ncbi.nlm.nih.gov]

Essential Safety and Logistical Information for Handling Scutellarein

For researchers, scientists, and drug development professionals, ensuring safe and efficient laboratory operations is paramount. This document provides crucial safety protocols and logistical plans for the handling and disposal of Scutellarein, a bioactive flavone. Adherence to these guidelines is essential for maintaining a safe research environment.

Personal Protective Equipment (PPE)

While Scutellarein is not classified as a hazardous substance according to the Globally Harmonized System (GHS), exercising caution and using standard laboratory personal protective equipment is a critical risk mitigation strategy.[1] Some derivatives, such as Scutellarein tetramethyl ether, are considered hazardous.[2] Therefore, a comprehensive approach to PPE is recommended.

PPE Category	Item	Specification	Rationale
Eye Protection	Safety glasses or goggles	ANSI Z87.1 certified	Protects eyes from dust particles and accidental splashes.
Hand Protection	Nitrile gloves	Disposable, powder-free	Prevents skin contact and contamination of the product.
Body Protection	Laboratory coat	Standard	Protects skin and clothing from spills.
Respiratory Protection	Not generally required	Use in a well-ventilated area	For handling large quantities or if dust is generated, a dust mask or respirator may be considered.

Operational Plans

Handling Procedures:

When handling Scutellarein, which is typically a yellow powder or crystalline solid, the following procedures should be followed to minimize exposure and contamination[3][4][5]:

• Engineering Controls: Work in a well-ventilated laboratory. For procedures that may generate dust, a fume hood or a ventilated enclosure is recommended.

• Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[4]

• Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust.

• Solution Preparation: Scutellarein is soluble in organic solvents like DMSO and dimethyl formamide.[4][6] When preparing solutions, add the solvent to the powder slowly to prevent splashing.

Spill Management:

In the event of a minor spill, the following steps should be taken:

• Alert personnel in the immediate area.

• Don appropriate PPE (gloves, lab coat, eye protection).

• Contain the spill using absorbent pads or granules.

• Clean the area with a damp cloth or paper towel. For larger spills, use a HEPA-filtered vacuum.

• Collect all contaminated materials in a sealed bag for proper disposal.

• Wash the spill area with soap and water.

Workflow for managing a minor Scutellarein spill.

Disposal Plan

As Scutellarein is a non-hazardous compound, its disposal should follow standard laboratory procedures for non-hazardous chemical waste. It is imperative to consult and adhere to your institution's and local regulations regarding chemical waste disposal.

General Disposal Guidelines:

• Solid Waste: Collect dry, unused Scutellarein powder and any contaminated materials (e.g., weigh boats, paper towels) in a clearly labeled, sealed container for chemical waste.

• Liquid Waste: Solutions of Scutellarein in organic solvents (e.g., DMSO) should be collected in a designated, labeled container for flammable liquid waste. Do not pour organic solvents down the drain.

• Contaminated Sharps: Any sharps (e.g., needles, broken glass) contaminated with Scutellarein should be disposed of in a designated sharps container.

• Labeling: All waste containers must be clearly labeled with the contents, including the name of the chemical and any solvents.

By implementing these safety and logistical measures, researchers can handle Scutellarein responsibly, ensuring both personal safety and the integrity of their research.

References

• 1. Phytotechnologies for Water Depollution in West Africa: A Review of Plant-Based Approaches [scirp.org]
• 2. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]
• 3. Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Scutellarein - Wikipedia [en.wikipedia.org]
• 5. Scutellarein-d6 (major)(>90%) | LGC Standards [lgcstandards.com]
• 6. selleckchem.com [selleckchem.com]